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Core Science & Biosynthesis

Foundational

In-Depth Technical Guide: 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the drimane (B1240787) sesquiterpenoid 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol,...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the drimane (B1240787) sesquiterpenoid 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol, a natural product with potential pharmacological applications. This document details its natural source, physicochemical properties, and putative biological activities. While the specific experimental protocols for the isolation and elucidation of this compound are not yet publicly available in detail, this guide furnishes methodologies for analogous drimane sesquiterpenoids isolated from similar fungal sources. Furthermore, a proposed biosynthetic pathway is presented based on established knowledge of drimane sesquiterpenoid biosynthesis in fungi. This guide is intended to serve as a foundational resource for researchers interested in the further investigation and development of this and related compounds.

Introduction

Drimane sesquiterpenoids are a class of C15 isoprenoids characterized by a bicyclic drimane skeleton. These natural products are biosynthesized from farnesyl diphosphate (B83284) (FPP) and exhibit a wide array of biological activities, including antifungal, antibacterial, cytotoxic, and anti-inflammatory properties. Fungi, particularly those of the Penicillium genus, are a prolific source of structurally diverse drimane sesquiterpenoids. The compound 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is a member of this class, though detailed information regarding its biological effects remains limited in publicly accessible literature. This guide aims to consolidate the available information and provide a framework for future research.

Physicochemical Properties

A summary of the key physicochemical properties of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is provided in the table below.

PropertyValueSource
Molecular Formula C₂₁H₃₂O₅[1]
Molecular Weight 364.48 g/mol [1]
CAS Number 1136245-81-2[2]
Appearance White to off-white solidVendor Data
Storage Temperature -20°C[2]

Natural Source

While the specific fungal strain that produces 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is not explicitly detailed in the currently available scientific literature, drimane sesquiterpenoids are frequently isolated from fungi of the genus Penicillium. It is highly probable that this compound originates from a marine or terrestrial Penicillium species. Further research is required to identify the exact producing organism.

Putative Biological Activity

The biological activity of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol has not been extensively characterized. However, based on the known activities of structurally similar drimane sesquiterpenoids, it is plausible that this compound may exhibit antifungal properties. Many drimane sesquiterpenoids isolated from fungi have demonstrated significant activity against a range of fungal pathogens, including Candida albicans, Aspergillus fumigatus, and various plant-pathogenic fungi. The proposed mechanism of action for some antifungal drimanes involves the disruption of fungal cell membranes or the inhibition of essential enzymes.

Experimental Protocols (Analogous Compounds)

Detailed experimental protocols for the isolation and characterization of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol are not available. However, the following methodologies, adapted from the isolation of other drimane sesquiterpenoids from Penicillium species, can serve as a guide for future work.

Fungal Cultivation and Extraction
  • Cultivation: A selected Penicillium strain is cultured in a suitable liquid or solid medium (e.g., Potato Dextrose Broth or Rice Medium) for a period of 14-21 days at 25-28°C.

  • Extraction: The fungal biomass and culture medium are extracted exhaustively with an organic solvent such as ethyl acetate (B1210297) or methanol (B129727). The organic extracts are then combined and concentrated under reduced pressure to yield a crude extract.

Isolation and Purification
  • Solvent Partitioning: The crude extract is subjected to solvent-solvent partitioning between n-hexane and 90% methanol to separate compounds based on polarity.

  • Column Chromatography: The methanol-soluble fraction is subjected to column chromatography on silica (B1680970) gel, eluting with a gradient of n-hexane and ethyl acetate.

  • Preparative HPLC: Fractions containing compounds of interest are further purified by preparative High-Performance Liquid Chromatography (HPLC) on a C18 column using a methanol-water or acetonitrile-water gradient to yield the pure compound.

Structural Elucidation

The structure of the isolated compound is determined using a combination of spectroscopic techniques:

  • Mass Spectrometry: High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) is used to determine the molecular formula.

  • NMR Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) Nuclear Magnetic Resonance (NMR) spectroscopy are employed to elucidate the planar structure and assign all proton and carbon signals.

  • Stereochemistry: The relative and absolute stereochemistry can be determined by NOESY experiments, X-ray crystallography, or comparison of experimental and calculated electronic circular dichroism (ECD) spectra.

Proposed Biosynthetic Pathway

The biosynthesis of drimane sesquiterpenoids originates from the mevalonate (B85504) pathway, leading to the formation of farnesyl diphosphate (FPP). A sesquiterpene synthase then catalyzes the cyclization of FPP to a drimanyl cation, which can undergo various rearrangements and oxidations to produce the diverse array of drimane structures.

Biosynthesis FPP Farnesyl Diphosphate (FPP) Drimanyl_Cation Drimanyl Cation FPP->Drimanyl_Cation Sesquiterpene Synthase Drimenol Drimenol Drimanyl_Cation->Drimenol Hydration Hydroxylated_Intermediates Hydroxylated Intermediates Drimenol->Hydroxylated_Intermediates Hydroxylation (P450s) Target_Compound 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol Hydroxylated_Intermediates->Target_Compound Acylation

Caption: Proposed biosynthetic pathway for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

Experimental Workflow for Isolation and Identification

The following diagram illustrates a typical workflow for the isolation and identification of a novel drimane sesquiterpenoid from a fungal source.

Workflow Start Fungal Culture Extraction Extraction (Ethyl Acetate) Start->Extraction Partition Solvent Partitioning (Hexane/Methanol) Extraction->Partition Silica_CC Silica Gel Column Chromatography Partition->Silica_CC Prep_HPLC Preparative HPLC (C18) Silica_CC->Prep_HPLC Pure_Compound Pure Compound Prep_HPLC->Pure_Compound Structure_Elucidation Structural Elucidation (NMR, MS) Pure_Compound->Structure_Elucidation Bioassay Biological Activity Screening Pure_Compound->Bioassay

Caption: General workflow for the isolation and characterization of drimane sesquiterpenoids.

Conclusion and Future Directions

6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol represents a potentially valuable natural product for drug discovery, likely possessing antifungal properties characteristic of its chemical class. This technical guide has summarized the currently available information and provided a roadmap for its further investigation. Key future research directions include:

  • Identification of the producing organism: Isolation and identification of the fungal strain that synthesizes this compound.

  • Comprehensive biological evaluation: Screening for a wide range of biological activities, including antifungal, antibacterial, antiviral, and cytotoxic effects.

  • Mechanism of action studies: Elucidation of the molecular targets and signaling pathways affected by this compound.

  • Total synthesis: Development of a synthetic route to enable the production of larger quantities for preclinical and clinical studies and the generation of structural analogs with improved activity.

The exploration of novel natural products like 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is crucial for the discovery of new therapeutic agents.

References

Exploratory

In-Depth Technical Guide: 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

CAS Number: 1136245-81-2 For: Researchers, Scientists, and Drug Development Professionals Introduction 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is a drimane (B1240787) sesquiterpenoid, a class of natural products...

Author: BenchChem Technical Support Team. Date: December 2025

CAS Number: 1136245-81-2

For: Researchers, Scientists, and Drug Development Professionals

Introduction

6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is a drimane (B1240787) sesquiterpenoid, a class of natural products known for their diverse and potent biological activities. Drimane sesquiterpenoids have been isolated from various natural sources, including fungi, and have demonstrated a range of effects, including antifungal, antibacterial, and cytotoxic properties. This guide provides a comprehensive overview of the available technical information for this compound, with a focus on its chemical properties and detailed experimental protocols relevant to its study.

While specific experimental data for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is not extensively available in peer-reviewed literature, this guide leverages established methodologies for the isolation and characterization of similar drimane sesquiterpenoids from fungal sources, particularly the endophytic fungus Pestalotiopsis sp.

Chemical and Physical Properties

The fundamental chemical and physical properties of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol are summarized below. This data is computationally derived and provides a baseline for experimental design.

PropertyValueSource
Molecular Formula C₂₁H₃₂O₅PubChem
Molecular Weight 364.5 g/mol PubChem
IUPAC Name [(1R,4S,4aS,8aS)-4-hydroxy-3,4-bis(hydroxymethyl)-4a,8,8-trimethyl-5,6,7,8a-tetrahydro-1H-naphthalen-1-yl] (2E,4E)-hexa-2,4-dienoatePubChem
CAS Number 1136245-81-2PubChem
Canonical SMILES CC=CC=CC(=O)O[C@H]1--INVALID-LINK--O)(CO)CO)C(C)(C)CC2">C@@HPubChem
InChI Key XJBFIAVCRVRXBA-UHFFFAOYSA-NPubChem

Experimental Protocols

The following protocols are based on established methods for the isolation, identification, and biological evaluation of drimane sesquiterpenoids from endophytic fungi, such as Pestalotiopsis sp. M-23. These serve as a detailed guide for researchers working with 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol or similar compounds.

Fungal Cultivation and Fermentation

This protocol outlines the steps for large-scale fermentation of the source fungus to produce secondary metabolites.

  • Fungal Strain: An endophytic fungus, such as Pestalotiopsis sp., is used. The strain should be maintained on a potato dextrose agar (B569324) (PDA) slant at 4°C.

  • Seed Culture: A small piece of mycelia from the PDA slant is inoculated into a 250 mL Erlenmeyer flask containing 100 mL of potato dextrose broth (PDB) medium. The flask is incubated on a rotary shaker at 180 rpm for 5-7 days at 28°C.

  • Large-Scale Fermentation: The seed culture is transferred into multiple 1 L Erlenmeyer flasks, each containing 400 mL of PDB medium. These flasks are then incubated under the same conditions as the seed culture for 30 days.

Extraction and Isolation of Drimane Sesquiterpenoids

This protocol details the extraction of the fungal broth and the subsequent isolation of the target compounds through various chromatographic techniques.

  • Extraction: The entire fungal culture (100 L) is filtered to separate the mycelia from the broth. The broth is then extracted three times with an equal volume of ethyl acetate (B1210297) (EtOAc). The mycelia are also extracted three times with EtOAc. The organic extracts are combined and concentrated under reduced pressure to yield a crude extract.

  • Silica (B1680970) Gel Column Chromatography: The crude extract is subjected to column chromatography on a silica gel column (200-300 mesh). The column is eluted with a gradient of petroleum ether and ethyl acetate (from 100:0 to 0:100, v/v) to yield several fractions (Fr.1-Fr.10) based on thin-layer chromatography (TLC) analysis.

  • Sephadex LH-20 Chromatography: The fractions containing the compounds of interest are further purified by column chromatography on Sephadex LH-20, eluting with a mixture of chloroform (B151607) and methanol (B129727) (1:1, v/v).

  • Preparative High-Performance Liquid Chromatography (Prep-HPLC): Final purification is achieved by semi-preparative or preparative HPLC. A C18 column is typically used with a mobile phase consisting of a gradient of methanol and water. The eluate is monitored by a UV detector, and fractions corresponding to individual peaks are collected.

Structure Elucidation

The chemical structure of the isolated compounds is determined using a combination of spectroscopic techniques.

  • NMR Spectroscopy: ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC spectra are recorded on a high-field NMR spectrometer (e.g., 400 or 600 MHz) using deuterated solvents such as CDCl₃ or CD₃OD. These experiments provide detailed information about the carbon skeleton and the connectivity of atoms.

  • High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS): HRESIMS is used to determine the exact molecular weight and elemental composition of the compound.

  • Optical Rotation: The specific rotation is measured using a polarimeter to determine the chiroptical properties of the molecule.

Antibacterial Activity Assay (Broth Microdilution Method)

This protocol is a standard method to evaluate the antibacterial activity of isolated compounds.

  • Bacterial Strains: A panel of pathogenic bacteria (e.g., Staphylococcus aureus, Bacillus subtilis, Micrococcus luteus) is used.

  • Preparation of Inoculum: Bacterial strains are cultured overnight in Mueller-Hinton broth (MHB). The cultures are then diluted to a final concentration of 5 x 10⁵ CFU/mL.

  • Assay Procedure: The assay is performed in a 96-well microtiter plate. The test compounds are dissolved in DMSO and serially diluted in MHB to achieve a range of concentrations. 100 µL of each dilution is added to the wells, followed by 100 µL of the bacterial inoculum.

  • Controls: A positive control (e.g., ciprofloxacin) and a negative control (DMSO) are included in each plate.

  • Incubation and Measurement: The plates are incubated at 37°C for 24 hours. The minimum inhibitory concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Mandatory Visualizations

Experimental Workflow for Isolation and Identification

experimental_workflow A Fungal Fermentation (Pestalotiopsis sp.) B Extraction (Ethyl Acetate) A->B C Crude Extract B->C D Silica Gel Column Chromatography C->D E Fractionation D->E F Sephadex LH-20 Chromatography E->F G Further Purification F->G H Preparative HPLC G->H I Pure Compound (6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol) H->I J Structure Elucidation (NMR, HRESIMS) I->J K Biological Activity Assays I->K

Foundational

In-Depth Technical Guide on 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol: A Review of Currently Available Data

For the attention of: Researchers, scientists, and drug development professionals. This document provides a summary of the currently accessible information regarding the natural product 6β-(Hexa-2,4-dienoyloxy)-9α,12-dih...

Author: BenchChem Technical Support Team. Date: December 2025

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the currently accessible information regarding the natural product 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol . Despite a comprehensive search of scientific literature and chemical databases, the primary research article detailing the initial discovery, isolation, and biological characterization of this specific compound could not be located. Consequently, this guide is based on publicly available data from chemical repositories and general literature on related compounds.

Chemical and Physical Properties

6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is classified as a drimane-type sesquiterpenoid. The drimane (B1240787) skeleton is a common bicyclic motif found in a variety of natural products known for their diverse biological activities. The structure of the title compound is characterized by a drimane core with hydroxyl groups at the 9α and 12 positions, and a hexa-2,4-dienoyloxy group attached at the 6β position.

PropertyValueSource
Molecular Formula C₂₁H₃₂O₅PubChem
Molecular Weight 364.5 g/mol PubChem
CAS Number 1136245-81-2Commercial Suppliers
IUPAC Name [(1R,4S,4aS,8aS)-4-hydroxy-3,4-bis(hydroxymethyl)-4a,8,8-trimethyl-5,6,7,8a-tetrahydro-1H-naphthalen-1-yl] (2E,4E)-hexa-2,4-dienoatePubChem

Putative Natural Source

While the definitive source of its initial isolation is not documented in the available literature, drimane sesquiterpenoids are known constituents of plants from the genus Polygonum (family Polygonaceae). Specifically, species such as Polygonum hydropiper have been reported to produce a variety of drimane-type sesquiterpenoids. It is plausible that 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol originates from a species within this genus, such as Polygonum sachalinense. However, without the primary publication, this remains an educated assumption.

Biological Activity (Inferred)

The biological activity of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol has not been specifically reported. However, the broader class of drimane sesquiterpenoids exhibits a wide range of pharmacological effects, offering potential avenues for future research into this compound.

Known activities of related drimane sesquiterpenoids include:

  • Anti-inflammatory effects: Some drimanes have been shown to inhibit key inflammatory pathways, such as the NF-κB pathway.[1]

  • Cytotoxic activity: Various natural and semi-synthetic drimanes have demonstrated cytotoxicity against a range of cancer cell lines.[2][3]

  • Antimicrobial and Antifungal properties: The drimane skeleton is a scaffold for compounds with activity against various microbes and fungi.

  • Antiprotozoal activity: Certain drimane sesquiterpenoids have shown activity against parasites such as Trypanosoma brucei rhodesiense and Plasmodium falciparum.[4]

Given these precedents, it is reasonable to hypothesize that 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol may possess similar biological activities.

Experimental Protocols (General)

As the specific experimental details for the isolation and characterization of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol are unavailable, a general workflow for the isolation of drimane sesquiterpenoids from a plant source like Polygonum is provided below. This represents a typical, rather than a cited, methodology.

General Isolation Workflow

G Start Plant Material (e.g., Polygonum sp.) Extraction Extraction with Organic Solvents (e.g., Methanol, Ethyl Acetate) Start->Extraction CrudeExtract Crude Extract Extraction->CrudeExtract Partitioning Solvent-Solvent Partitioning (e.g., Hexane, Chloroform, Water) CrudeExtract->Partitioning Fractions Generation of Fractions of Varying Polarity Partitioning->Fractions Chromatography Column Chromatography (Silica Gel, Sephadex) Fractions->Chromatography PurifiedFractions Purified Fractions Chromatography->PurifiedFractions HPLC Preparative HPLC PurifiedFractions->HPLC IsolatedCompound Isolated Compound (6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol) HPLC->IsolatedCompound StructureElucidation Structure Elucidation (NMR, MS, IR) IsolatedCompound->StructureElucidation

Caption: A generalized workflow for the isolation and identification of a natural product from a plant source.

Potential Signaling Pathways for Investigation

Based on the known activities of other drimane sesquiterpenoids, several signaling pathways would be logical starting points for investigating the biological effects of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

Hypothetical Anti-inflammatory Signaling Pathway Investigation

G Compound 6β-(Hexa-2,4-dienoyloxy) -9α,12-dihydroxydrimenol IKK IKK Complex Compound->IKK Inhibition ? IkB IκBα IKK->IkB Phosphorylation NFkB NF-κB (p65/p50) IkB->NFkB Release Nucleus Nucleus NFkB->Nucleus Translocation GeneExpression Pro-inflammatory Gene Expression (TNF-α, IL-6) Nucleus->GeneExpression Transcription

Caption: A potential mechanism of action via inhibition of the NF-κB signaling pathway.

Conclusion and Future Directions

The natural product 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol represents a knowledge gap in the field of pharmacognosy and natural product chemistry. While its structure is known and it belongs to a well-studied class of bioactive compounds, the absence of primary literature precludes a detailed understanding of its properties.

Future research should prioritize:

  • Isolation and Confirmation: Re-isolation of the compound from a natural source, likely a Polygonum species, to confirm its structure and provide material for biological testing.

  • Biological Screening: A comprehensive screening of its bioactivity, focusing on anti-inflammatory, cytotoxic, and antimicrobial assays, given the known properties of related drimanes.

  • Mechanism of Action Studies: Should significant bioactivity be identified, further studies to elucidate the underlying molecular mechanisms and signaling pathways would be warranted.

This document serves as a starting point for researchers interested in this compound, highlighting both what is known and the significant opportunities for new discoveries.

References

Exploratory

Spectroscopic and Methodological Guide to 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

For the Attention of: Researchers, Scientists, and Drug Development Professionals This technical guide provides a detailed overview of the expected Nuclear Magnetic Resonance (NMR) characteristics of the drimane (B124078...

Author: BenchChem Technical Support Team. Date: December 2025

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected Nuclear Magnetic Resonance (NMR) characteristics of the drimane (B1240787) sesquiterpenoid, 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol. While a literature search did not yield experimentally acquired spectra for this specific compound, this document presents a comprehensive, predicted dataset based on extensive analysis of structurally related analogues. The provided data serves as a robust reference for researchers involved in the isolation, synthesis, or analysis of this molecule and similar natural products.

Predicted NMR Spectroscopic Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol. These predictions are derived from published data for the drimane core, hydroxylated derivatives, and compounds containing a hexa-2,4-dienoate moiety.[1][2][3][4] The data is presented for spectra recorded in deuterochloroform (CDCl₃), a common solvent for this class of compounds.

Table 1: Predicted ¹H NMR Data (CDCl₃, 500 MHz)

PositionPredicted δ (ppm)MultiplicityCoupling Constant (J, Hz)
1.35m
1.60m
1.55m
1.75m
1.40m
1.65m
1.10d9.5
5.15dd10.5, 4.5
2.10m
1.95m
110.90s
123.70d11.0
123.65d11.0
130.88s
140.85s
150.92s
Hexa-2,4-dienoate Moiety
2'5.80d15.5
3'7.25dd15.5, 10.0
4'6.20dd15.0, 10.0
5'6.05dq15.0, 7.0
6'1.85d7.0

Table 2: Predicted ¹³C NMR Data (CDCl₃, 125 MHz)

PositionPredicted δ (ppm)
140.5
218.5
342.0
433.5
555.0
675.0
7128.0
8135.0
978.0
1039.5
1121.5
1265.0
1333.3
1415.5
1525.0
Hexa-2,4-dienoate Moiety
1' (C=O)166.5
2'120.0
3'145.0
4'129.0
5'140.0
6'18.5

Experimental Protocols

The following is a representative methodology for the acquisition and analysis of NMR data for drimane sesquiterpenoids, adaptable for the target compound.

1. Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the purified compound.

  • Dissolve the sample in 0.6 mL of a deuterated solvent, such as deuterochloroform (CDCl₃), containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard.

  • Transfer the solution to a 5 mm NMR tube.

2. NMR Data Acquisition:

  • Spectra should be recorded on a high-field NMR spectrometer, for instance, a 500 MHz or 600 MHz instrument.

  • ¹H NMR: Acquire spectra with a spectral width of 12-16 ppm, a relaxation delay of 1-2 seconds, and 16-32 scans.

  • ¹³C NMR: Acquire spectra with a spectral width of 220-250 ppm, a relaxation delay of 2 seconds, and a sufficient number of scans (e.g., 1024 or more) to achieve an adequate signal-to-noise ratio.

  • 2D NMR: To facilitate complete and unambiguous assignment, a suite of 2D NMR experiments is essential. This includes:

    • Correlation Spectroscopy (COSY) to identify ¹H-¹H spin systems.

    • Heteronuclear Single Quantum Coherence (HSQC) to correlate protons with their directly attached carbons.

    • Heteronuclear Multiple Bond Correlation (HMBC) to identify long-range (2-3 bond) correlations between protons and carbons.

    • Nuclear Overhauser Effect Spectroscopy (NOESY) to determine the spatial proximity of protons and aid in stereochemical assignments.

3. Data Processing and Analysis:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase and baseline correct all spectra.

  • Reference the spectra to the TMS signal (δ 0.00 ppm for ¹H and ¹³C).

  • Integrate the signals in the ¹H NMR spectrum.

  • Analyze the chemical shifts, multiplicities, coupling constants, and 2D correlations to assign all signals and elucidate the molecular structure.

Visualization of Experimental Workflow

The following diagrams illustrate the logical workflow for the isolation and structural elucidation of a novel natural product like 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

experimental_workflow start Natural Source (e.g., Plant Material) extraction Solvent Extraction (e.g., MeOH/CH2Cl2) start->extraction partition Liquid-Liquid Partitioning (e.g., Hexane, EtOAc, BuOH) extraction->partition fractionation Column Chromatography (Silica Gel, Sephadex) partition->fractionation Crude Extract purification Purification (HPLC, Prep-TLC) fractionation->purification Bioactive Fractions pure_compound Isolated Pure Compound purification->pure_compound structure_elucidation Structure Elucidation pure_compound->structure_elucidation nmr 1D & 2D NMR Spectroscopy (1H, 13C, COSY, HSQC, HMBC) structure_elucidation->nmr ms Mass Spectrometry (HR-ESI-MS) structure_elucidation->ms other_spec Other Spectroscopic Data (IR, UV, Optical Rotation) structure_elucidation->other_spec final_structure Final Structure Confirmed nmr->final_structure ms->final_structure other_spec->final_structure nmr_analysis_flow sample Pure Compound in Deuterated Solvent + TMS acquire_1d Acquire 1D Spectra (1H, 13C, DEPT) sample->acquire_1d acquire_2d Acquire 2D Spectra (COSY, HSQC, HMBC, NOESY) sample->acquire_2d process Data Processing (FT, Phasing, Baseline Correction) acquire_1d->process acquire_2d->process assign_1h Assign 1H Signals (Chemical Shift, Integration, Multiplicity) process->assign_1h assign_13c Assign 13C Signals (Chemical Shift, DEPT) process->assign_13c correlate Correlate via 2D NMR (Connect Spin Systems, Assign Quaternaries) assign_1h->correlate assign_13c->correlate stereochem Determine Stereochemistry (NOESY, Coupling Constants) correlate->stereochem structure Propose Final Structure stereochem->structure

References

Foundational

The Architecture of Drimane Sesquiterpenoid Biosynthesis in Penicillium: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Executive Summary Fungi of the genus Penicillium are a known source of a diverse array of bioactive drimane (B1240787) sesquiterpenoids, a class of C15 isop...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Fungi of the genus Penicillium are a known source of a diverse array of bioactive drimane (B1240787) sesquiterpenoids, a class of C15 isoprenoid natural products. These compounds, built on a characteristic bicyclic decahydronaphthalene (B1670005) scaffold, exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and cytotoxic properties, making them compelling targets for drug discovery and development. This technical guide provides a comprehensive overview of the biosynthesis of these molecules in Penicillium, detailing the core enzymatic machinery, the genetic architecture of their biosynthetic gene clusters (BGCs), and the complex regulatory networks governing their production.

While a complete, functionally characterized drimane sesquiterpenoid BGC has yet to be fully elucidated in a Penicillium species, extensive research in the closely related genus Aspergillus provides a robust and predictive model for the biosynthetic logic. This guide leverages these well-studied pathways as a foundational framework, supplemented with all available data specific to Penicillium to offer a detailed and actionable resource for researchers. The content herein covers the central biosynthetic pathways, quantitative data on compound yields, detailed experimental protocols for key research techniques, and visual representations of the underlying molecular processes to facilitate a deeper understanding and accelerate future research in this field.

The Core Biosynthetic Pathway: From Mevalonate (B85504) to Drimane Scaffolds

The biosynthesis of all sesquiterpenoids, including drimanes, originates from the universal C5 precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP). In fungi, these building blocks are predominantly synthesized via the mevalonate (MVA) pathway.[1] Three molecules of IPP are sequentially condensed to form the C15 linear precursor, farnesyl pyrophosphate (FPP), the final substrate for the key enzymes that define the drimane class: the terpene cyclases.[1][2]

The cyclization of FPP is the committed and diversity-generating step in drimane biosynthesis. Fungal biosynthetic pathways have evolved two distinct strategies to forge the characteristic bicyclic drimane core from the linear FPP molecule.[3]

Pathway A: Direct Drimenol (B159378) Synthesis

The most direct route to the drimane skeleton is the conversion of FPP to drimenol. This reaction is catalyzed by a drimenol synthase (DMS) , a type of terpene cyclase.[3] This pathway has been thoroughly characterized in Aspergillus calidoustus with the identification of the drimenol cyclase, DrtB.[4] This enzyme performs a protonation-initiated cyclization of FPP to form the drimenyl cation, which is then quenched by a water molecule to yield drimenol.[4][5] This mechanism was once thought to be exclusive to plants, highlighting a case of convergent evolution in fungal secondary metabolism.[4]

Pathway B: The HAD-like Terpene Cyclase Route

A more complex, multi-enzyme pathway has been elucidated in Aspergillus oryzae for the biosynthesis of astellolides, which are drimane-type esters.[3] This pathway utilizes a novel class of terpene cyclases belonging to the haloacid dehalogenase (HAD)-like hydrolase superfamily.[3]

  • Cyclization: The HAD-like terpene cyclase, AstC, first cyclizes FPP into drimanyl pyrophosphate.[3]

  • Dephosphorylation: Two subsequent phosphatases, AstI and AstK, are required to remove the pyrophosphate group, yielding the drimane intermediate, drim-8-ene-11-ol.[3]

The existence of both drimenol-based and other drimane derivatives in Penicillium species, such as the berkedrimanes from Penicillium solitum, suggests that both types of cyclization pathways may be active within this genus.[6]

Drimane_Core_Biosynthesis FPP Farnesyl Pyrophosphate (FPP) Drimenol_Synthase Drimenol Synthase (e.g., DrtB) FPP->Drimenol_Synthase Pathway A HAD_Cyclase HAD-like Terpene Cyclase (e.g., AstC) FPP->HAD_Cyclase Pathway B Drimenol Drimenol Drimenol_Synthase->Drimenol Tailoring_Enzymes Tailoring Enzymes (P450s, Oxidoreductases, Acyltransferases) Drimenol->Tailoring_Enzymes Drimanyl_PP Drimanyl Pyrophosphate HAD_Cyclase->Drimanyl_PP Phosphatases Phosphatases (e.g., AstI, AstK) Drimanyl_PP->Phosphatases Drim_8_ene_11_ol Drim-8-ene-11-ol Phosphatases->Drim_8_ene_11_ol Drim_8_ene_11_ol->Tailoring_Enzymes Diverse_Drimanes Diverse Drimane Sesquiterpenoids Tailoring_Enzymes->Diverse_Drimanes

Core biosynthetic routes to drimane scaffolds in fungi.

Genetic Architecture: The Biosynthetic Gene Cluster (BGC)

In fungi, the genes encoding the enzymes for a specific secondary metabolite pathway are typically co-located on the chromosome in a biosynthetic gene cluster (BGC).[3] This physical linkage facilitates the co-regulation of all necessary genes. A typical drimane sesquiterpenoid BGC contains:[3]

  • A Terpene Cyclase Gene: The core enzyme, either a drimenol synthase or a HAD-like cyclase.

  • Tailoring Enzyme Genes: A suite of enzymes that modify the initial drimane scaffold to generate chemical diversity. These commonly include:

    • Cytochrome P450 Monooxygenases (P450s): Catalyze hydroxylations and subsequent oxidations at various positions on the drimane ring.[4]

    • Oxidoreductases/Dehydrogenases: Responsible for converting hydroxyl groups to ketones or aldehydes, and aldehydes to carboxylic acids, a key step in forming the γ-lactone rings common in many fungal drimanes.[4]

    • Acyltransferases: Esterify the drimane core with various acyl moieties, which are often themselves synthesized by a linked polyketide synthase (PKS) or derived from primary metabolism.[3] This is particularly relevant for compounds like the purpurides found in Penicillium purpurogenum and Talaromyces minioluteus (formerly Penicillium minioluteum), which are conjugated with amino acids.[1][7]

  • A Transcription Factor Gene: A pathway-specific regulatory protein that controls the expression of the other genes within the cluster.

  • A Transporter Gene: A protein predicted to export the final product out of the cell.

A representative drimane sesquiterpenoid BGC organization.

Regulation of Biosynthesis in Penicillium

The production of drimane sesquiterpenoids, like most secondary metabolites in Penicillium, is tightly regulated at multiple hierarchical levels to ensure their synthesis occurs under appropriate environmental conditions and developmental stages.[8]

  • Cluster-Specific Regulation: As mentioned, BGCs often contain a pathway-specific transcription factor (typically a Zn(II)2Cys6 binuclear cluster protein) that directly activates the expression of the biosynthetic genes within that cluster in response to specific metabolic or environmental cues.[9]

  • Global Regulation: Broad-domain transcription factors and regulatory complexes respond to overarching environmental signals like nutrient availability (carbon, nitrogen), pH, light, and stress, coordinating secondary metabolism with the primary functions of the fungus. Key global regulators in Penicillium and related fungi include:

    • LaeA and the Velvet Complex (VeA/VelB): This complex is a master regulator of secondary metabolism. LaeA is thought to function by modifying chromatin structure, making BGCs accessible for transcription. The Velvet complex interacts with LaeA, often in a light-dependent manner, to control the expression of numerous BGCs.[9]

    • CreA: A global repressor of carbon catabolite repression, ensuring that secondary metabolism is typically activated only when preferred carbon sources are depleted.

    • AreA: A key transcription factor mediating nitrogen metabolite repression, controlling the expression of pathways in response to nitrogen availability.[9]

  • Epigenetic Control: Chromatin remodeling, including histone modifications (acetylation/deacetylation) and DNA methylation, plays a crucial role in silencing or activating BGCs.

Regulation_Pathway cluster_signals Environmental Signals cluster_global Global Regulators Light Light Velvet Velvet Complex (VeA/VelB) Light->Velvet Nutrients Nutrient Levels (Carbon, Nitrogen) CreA CreA Nutrients->CreA AreA AreA Nutrients->AreA pH pH / Stress BGC Drimane BGC Expression pH->BGC LaeA LaeA Velvet->LaeA interacts Pathway_TF Pathway-Specific Transcription Factor LaeA->Pathway_TF LaeA->BGC activates (via chromatin) CreA->BGC represses AreA->BGC regulates Pathway_TF->BGC activates

Hierarchical regulation of drimane biosynthesis in Penicillium.

Quantitative Data

Quantitative data on the biosynthesis of drimane sesquiterpenoids directly from Penicillium fermentations are scarce in the published literature. However, data from biotransformation studies can provide valuable insights into the efficiency of specific enzymatic steps.

The following table summarizes the product yields from the biotransformation of drimane diols using the fungus Cladosporium antarcticum, which hydroxylates the drimane skeleton in a manner analogous to the tailoring enzymes found in Penicillium BGCs.

Substrate (200 mg)ProductYield (mg)Yield (%)Reference
Drimendiol9α-hydroxydrimendiol41.419.4[10][11]
Drimendiol3β-hydroxydrimendiol74.835.0[10][11]
Epidrimendiol9β-hydroxyepidrimendiol86.641.6[10][11]

Note: Yields are calculated based on the mass of purified product obtained from the initial 200 mg of substrate.[10][11]

Experimental Protocols

This section provides detailed methodologies for key experiments essential for the discovery and characterization of drimane sesquiterpenoid biosynthetic pathways in Penicillium.

Protocol: Gene Knockout in Penicillium using CRISPR/Cas9

This protocol is adapted from established methods for Penicillium chrysogenum and provides a robust framework for targeted gene deletion to functionally characterize putative BGC genes.[2][4]

Objective: To delete a target gene (e.g., a putative terpene cyclase) from the Penicillium genome.

Workflow:

Crispr_Workflow sgRNA_Design 1. sgRNA Design & Synthesis RNP_Assembly 2. RNP Assembly (Cas9 + sgRNA) sgRNA_Design->RNP_Assembly Transformation 4. PEG-Mediated Transformation RNP_Assembly->Transformation Protoplast_Prep 3. Protoplast Preparation Protoplast_Prep->Transformation Regeneration 5. Regeneration & Selection Transformation->Regeneration Screening 6. PCR Screening & Sequencing Regeneration->Screening Analysis 7. Phenotypic Analysis (LC-MS) Screening->Analysis

Workflow for CRISPR/Cas9-mediated gene knockout in Penicillium.

Methodology:

  • sgRNA Design and Synthesis:

    • Identify a 20-nucleotide protospacer sequence in the target gene's coding region, immediately preceding a Protospacer Adjacent Motif (PAM), which is typically 'NGG' for Streptococcus pyogenes Cas9.

    • Design two sgRNAs targeting the 5' and 3' ends of the gene or region to be deleted.

    • Synthesize the sgRNAs using an in vitro transcription kit (e.g., MEGAscript T7 Transcription Kit) from a DNA template containing a T7 promoter, the target-specific sequence, and the sgRNA scaffold. Purify the transcribed RNA.

  • RNP Complex Assembly:

    • Incubate the purified sgRNAs (equimolar amounts of the two sgRNAs) with commercial Cas9 nuclease protein (e.g., at a 10:1 molar ratio of total sgRNA to Cas9) in a suitable buffer (e.g., 20 mM HEPES, 150 mM KCl, pH 7.5) at 37 °C for 20 minutes to form the ribonucleoprotein (RNP) complexes.

  • Preparation of Penicillium Protoplasts:

    • Grow the recipient Penicillium strain in liquid medium (e.g., YGG medium) to the early to mid-logarithmic growth phase.

    • Harvest the mycelia by filtration and wash with a buffer (e.g., 0.7 M NaCl).

    • Resuspend the mycelia in an osmotic stabilizer solution (e.g., 1.2 M MgSO4) containing a lytic enzyme mixture (e.g., Glucanex 200G, lysing enzymes from Trichoderma harzianum).

    • Incubate with gentle shaking until a sufficient number of protoplasts are released (monitor microscopically).

    • Separate protoplasts from mycelial debris by filtering through sterile glass wool. Wash the protoplasts with the osmotic stabilizer and resuspend in a transformation buffer (e.g., STC buffer: 1.2 M sorbitol, 10 mM Tris-HCl, 50 mM CaCl2).

  • PEG-Mediated Transformation:

    • To the protoplast suspension, add the pre-assembled RNP complexes and, if desired, a linear DNA repair template (for homology-directed repair) with flanking regions homologous to the areas outside the deletion site.

    • Gently mix and add PEG solution (e.g., 40% PEG 4000 in STC buffer). Incubate at room temperature.

    • Plate the transformation mixture onto regeneration agar (B569324) plates (e.g., containing 1.2 M sorbitol) and incubate until colonies appear.

  • Screening and Verification:

    • Isolate individual transformant colonies.

    • Extract genomic DNA from each colony.

    • Perform PCR using primers that flank the targeted deletion site. A successful deletion will result in a smaller PCR product compared to the wild-type strain.

    • Confirm the deletion by Sanger sequencing of the PCR product.

  • Phenotypic Analysis:

    • Cultivate the confirmed knockout mutant and the wild-type strain under secondary metabolite-producing conditions.

    • Extract the metabolites from the culture broth and mycelium using an organic solvent (e.g., ethyl acetate).

    • Analyze the extracts by HPLC-MS/MS or GC-MS and compare the metabolite profiles. The absence of the target drimane sesquiterpenoid(s) in the mutant extract confirms the function of the deleted gene.

Protocol: Heterologous Expression and Functional Characterization of a Terpene Cyclase

This protocol describes the expression of a putative Penicillium terpene cyclase in a heterologous host (Aspergillus oryzae or Escherichia coli) and the subsequent in vitro characterization of the purified enzyme.

Objective: To confirm the function of a candidate gene as a drimenol synthase.

Methodology:

  • Gene Cloning and Expression Vector Construction:

    • Amplify the full-length cDNA of the candidate terpene cyclase gene from Penicillium total RNA via RT-PCR.

    • Clone the gene into a suitable expression vector.

      • For E. coli: Use a vector such as pET-28a(+) to generate an N-terminally His-tagged fusion protein for easy purification.

      • For A. oryzae: Use a fungal expression vector, often co-expressing the gene with a global activator like LaeA to ensure transcription.[12][13]

  • Heterologous Expression and Protein Purification (for E. coli):

    • Transform E. coli BL21(DE3) cells with the expression plasmid.

    • Grow the cells in LB medium at 37 °C to an OD600 of ~0.6.

    • Induce protein expression by adding IPTG (e.g., 0.2 mM final concentration) and continue cultivation at a lower temperature (e.g., 18 °C) overnight.

    • Harvest the cells, resuspend in lysis buffer, and lyse by sonication.

    • Clarify the lysate by centrifugation and purify the His-tagged protein from the supernatant using Ni-NTA affinity chromatography.

    • Elute the protein and desalt into a storage buffer (e.g., 50 mM HEPES, 100 mM NaCl, 10% glycerol, pH 7.5).

  • In Vitro Enzyme Assay:

    • Prepare the reaction mixture in a glass vial: 50 mM HEPES buffer (pH 7.5), 10 mM MgCl2, and 1-5 µg of purified enzyme.

    • Initiate the reaction by adding the substrate, farnesyl pyrophosphate (FPP), to a final concentration of ~50 µM.

    • Overlay the aqueous reaction with a layer of an organic solvent (e.g., hexane (B92381) or pentane) to trap the volatile terpene product.

    • Incubate the reaction at 30 °C for 2-4 hours.

    • To dephosphorylate any potential pyrophosphate-containing intermediates, add alkaline phosphatase to the reaction mixture and incubate for another 30 minutes.

  • Product Analysis by GC-MS:

    • Vortex the vial to extract the products into the organic layer.

    • Collect the organic layer and dry it over anhydrous Na2SO4.

    • Analyze the sample using a gas chromatograph coupled to a mass spectrometer (GC-MS).

    • GC Conditions (Example):

      • Column: DB-5ms (30 m x 0.25 mm x 0.25 µm)

      • Injector Temperature: 250 °C

      • Oven Program: Start at 80 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min.[14]

      • Carrier Gas: Helium

    • MS Conditions (Example):

      • Ion Source: Electron Ionization (EI) at 70 eV

      • Scan Range: m/z 40-400[14]

    • Identify the product (drimenol) by comparing its retention time and mass spectrum to an authentic standard or to published data in libraries (e.g., NIST).

Conclusion and Future Outlook

The biosynthesis of drimane sesquiterpenoids in Penicillium represents a fertile ground for the discovery of novel, pharmacologically active compounds. While the foundational enzymatic and genetic principles are well-understood through exemplary studies in Aspergillus, the specific pathways within Penicillium remain largely unexplored. The convergence of genomics, metabolomics, and advanced synthetic biology tools, such as CRISPR/Cas9, is poised to unlock this biosynthetic potential.

Future research should prioritize the systematic identification and functional characterization of drimane BGCs directly from Penicillium species known to produce these compounds, such as P. solitum and T. minioluteus. Elucidating these pathways will not only provide definitive confirmation of the biosynthetic steps but also furnish a toolkit of novel enzymes (cyclases, P450s, etc.) for metabolic engineering and combinatorial biosynthesis efforts. The heterologous expression of these pathways in engineered fungal chassis like A. oryzae or P. chrysogenum will be crucial for achieving scalable production titers necessary for preclinical and clinical development. A deeper understanding of the intricate regulatory networks will further enable rational strain improvement strategies to maximize the yield of these valuable natural products.

References

Exploratory

An In-Depth Technical Guide to 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol: Physicochemical Properties, Experimental Protocols, and Biological Activity

Disclaimer: Publicly accessible scientific literature and databases currently lack detailed experimental data specifically for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol. This guide has been constructed by drawing...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: Publicly accessible scientific literature and databases currently lack detailed experimental data specifically for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol. This guide has been constructed by drawing upon available information for structurally related drimane (B1240787) sesquiterpenoids and general knowledge of this compound class to provide a representative technical overview for researchers, scientists, and drug development professionals.

Introduction

6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is a drimane sesquiterpenoid, a class of natural products characterized by a bicyclic drimane skeleton. These compounds are biosynthesized from farnesyl pyrophosphate and are known to be produced by various fungi, particularly of the Aspergillus genus. Drimane sesquiterpenoids exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects, making them of significant interest in drug discovery. The structure of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol suggests potential for biological activity, given the presence of a reactive hexa-2,4-dienoyloxy moiety and multiple hydroxyl groups that can participate in hydrogen bonding.

Physicochemical Properties

While specific experimental data for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol are not available, its properties can be estimated based on its chemical structure and data from similar compounds.

PropertyValueSource
Molecular Formula C₂₁H₃₂O₅PubChem
Molecular Weight 364.48 g/mol PubChem
Appearance White to off-white solid (Predicted)N/A
Melting Point Not availableN/A
Boiling Point Not availableN/A
Solubility Soluble in methanol, ethanol, DMSO; sparingly soluble in water (Predicted)N/A
Optical Rotation Not availableN/A

Experimental Protocols

The following are representative experimental protocols for the isolation, purification, and characterization of drimane sesquiterpenoids from fungal cultures, which would be applicable to 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

Fungal Cultivation and Extraction

A representative workflow for obtaining drimane sesquiterpenoids from a fungal source is outlined below.

experimental_workflow cluster_cultivation Fungal Cultivation cluster_extraction Extraction cluster_purification Purification cluster_characterization Structure Elucidation A Fungal Strain Inoculation B Liquid or Solid-State Fermentation A->B C Harvesting of Mycelia and Broth B->C D Solvent Extraction (e.g., Ethyl Acetate) C->D E Crude Extract D->E F Column Chromatography (Silica Gel) E->F G Preparative HPLC F->G H Pure Compound G->H I Spectroscopic Analysis (NMR, MS, IR) H->I J Structure Confirmation I->J

Caption: General workflow for the isolation and characterization of drimane sesquiterpenoids.

  • Fermentation: The producing fungal strain (e.g., Aspergillus calidoustus) is cultured in a suitable liquid or solid medium to encourage the production of secondary metabolites.

  • Extraction: The fungal biomass and culture broth are separated, and the organic-soluble metabolites are extracted using a solvent such as ethyl acetate.

  • Purification: The crude extract is subjected to a series of chromatographic separations, typically starting with silica (B1680970) gel column chromatography followed by preparative high-performance liquid chromatography (HPLC) to isolate the pure compound.

Structural Elucidation

The chemical structure of the isolated compound would be determined using a combination of spectroscopic techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to determine the carbon-hydrogen framework. 2D NMR techniques such as COSY, HSQC, and HMBC are employed to establish the connectivity of atoms within the molecule.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the elemental composition and molecular weight of the compound.

  • Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional groups, such as hydroxyl (-OH) and carbonyl (C=O) groups.

Biological Activity and Signaling Pathways

Drimane sesquiterpenoids are known to possess anti-inflammatory properties. A common mechanism of action for anti-inflammatory compounds is the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway.

Putative Anti-Inflammatory Signaling Pathway

The following diagram illustrates a plausible mechanism by which a drimane sesquiterpenoid could exert its anti-inflammatory effects through the inhibition of the NF-κB pathway.

signaling_pathway cluster_cell Macrophage LPS LPS TLR4 TLR4 LPS->TLR4 binds MyD88 MyD88 TLR4->MyD88 activates IKK IKK MyD88->IKK activates IkB IκB IKK->IkB phosphorylates NFkB NF-κB IkB->NFkB releases Nucleus Nucleus NFkB->Nucleus translocates Genes Pro-inflammatory Genes (TNF-α, IL-6, iNOS) Nucleus->Genes activates transcription Compound 6β-(Hexa-2,4-dienoyloxy)- 9α,12-dihydroxydrimenol Compound->IKK inhibits

Foundational

Unveiling the Potential of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol: A Literature Review of a Drimane Sesquiterpenoid

A notable scarcity of specific research on 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol necessitates a broader examination of its chemical class. While this specific drimane (B1240787) sesquiterpenoid, isolated from...

Author: BenchChem Technical Support Team. Date: December 2025

A notable scarcity of specific research on 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol necessitates a broader examination of its chemical class. While this specific drimane (B1240787) sesquiterpenoid, isolated from Penicillium species, remains largely uncharacterized in terms of its biological activity, the extensive research into structurally similar compounds provides a valuable framework for predicting its potential therapeutic applications and guiding future investigations.

This technical guide offers a comprehensive overview of the known biological activities, experimental methodologies, and relevant signaling pathways associated with drimane sesquiterpenoids, with a focus on those derived from fungal sources. This information is intended to serve as a foundational resource for researchers, scientists, and drug development professionals interested in the potential of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

Physicochemical Properties

Basic chemical information for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is available through various chemical databases.

PropertyValueSource
CAS Number 1136245-81-2PubChem
Molecular Formula C₂₁H₃₂O₅PubChem
Molecular Weight 364.48 g/mol PubChem
Class Drimane SesquiterpenoidInferred from structure
Origin Penicillium sp.ChemFaces

Biological Activities of Related Drimane Sesquiterpenoids

While specific quantitative data for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is absent from the literature, numerous studies have detailed the biological effects of other drimane sesquiterpenoids. These activities provide a strong indication of the potential areas for investigation for the target compound.

Antifungal Activity

Drimane sesquiterpenoids are well-documented for their potent antifungal properties. The following table summarizes the activity of a representative drimane sesquiterpenoid, drimenol, against various fungal strains.

Fungal StrainMIC (µg/mL)Reference
Candida albicans8Microbial Cell
Candida glabrata16Microbial Cell
Candida krusei32Microbial Cell
Candida parapsilosis16Microbial Cell
Cryptococcus neoformans8Microbial Cell
Aspergillus fumigatus16Microbial Cell
Anti-Inflammatory Activity

Several drimane sesquiterpenoids isolated from marine-derived fungi have demonstrated significant anti-inflammatory effects. A study on new drimane sesquiterpenes from Penicillium sp. TW58-16 showed inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages.

CompoundConcentration (µM)NO Inhibition (%)Reference
Drimane Sesquiterpene Derivative1050-70%MDPI
α-Glucosidase Inhibitory Activity

The same study also revealed that drimane sesquiterpenoids can act as potent α-glucosidase inhibitors, suggesting a potential role in the management of type 2 diabetes.

CompoundConcentration (µM)α-Glucosidase Inhibition (%)Reference
Drimane Sesquiterpene Derivative 110035.4%MDPI
Drimane Sesquiterpene Derivative 210073.2%MDPI

Experimental Protocols for Drimane Sesquiterpenoid Research

The following sections detail common experimental methodologies employed in the isolation, characterization, and biological evaluation of drimane sesquiterpenoids. These protocols can serve as a template for future studies on 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

Isolation and Purification

A typical workflow for the isolation of drimane sesquiterpenoids from fungal cultures is depicted below.

G cluster_0 Fungal Fermentation & Extraction cluster_1 Chromatographic Separation FungalCulture Fungal Culture (e.g., Penicillium sp.) Fermentation Large-Scale Fermentation FungalCulture->Fermentation Extraction Solvent Extraction (e.g., Ethyl Acetate) Fermentation->Extraction CrudeExtract Crude Extract Extraction->CrudeExtract ColumnChromatography Column Chromatography (Silica Gel) CrudeExtract->ColumnChromatography Fractionation Fraction Collection ColumnChromatography->Fractionation HPLC Preparative HPLC Fractionation->HPLC PureCompound Pure Drimane Sesquiterpenoid HPLC->PureCompound

Isolation Workflow for Drimane Sesquiterpenoids

Methodology:

  • Fermentation: The fungus (Penicillium sp.) is cultured in a suitable liquid medium on a large scale to promote the production of secondary metabolites.

  • Extraction: The culture broth and mycelium are extracted with an organic solvent, typically ethyl acetate, to obtain a crude extract.

  • Chromatography: The crude extract is subjected to a series of chromatographic separations, such as column chromatography over silica (B1680970) gel, followed by preparative high-performance liquid chromatography (HPLC) to isolate the pure compounds.

Structure Elucidation

The chemical structure of isolated compounds is determined using a combination of spectroscopic techniques.

G cluster_0 Spectroscopic Analysis PureCompound Pure Compound NMR NMR Spectroscopy (1H, 13C, COSY, HMBC) PureCompound->NMR MS Mass Spectrometry (HR-ESI-MS) PureCompound->MS IR Infrared Spectroscopy PureCompound->IR UV UV-Vis Spectroscopy PureCompound->UV Structure Elucidated Structure NMR->Structure MS->Structure IR->Structure UV->Structure

Structure Elucidation Workflow

Methodology:

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine the exact molecular formula.

  • Nuclear Magnetic Resonance (NMR): 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are conducted to establish the connectivity of atoms within the molecule.

  • Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy: These techniques provide information about the functional groups present in the molecule.

Antifungal Susceptibility Testing

The minimum inhibitory concentration (MIC) of a compound against various fungal strains is typically determined using the broth microdilution method.

Methodology:

  • A two-fold serial dilution of the test compound is prepared in a 96-well microtiter plate.

  • A standardized inoculum of the fungal suspension is added to each well.

  • The plates are incubated at an appropriate temperature for 24-48 hours.

  • The MIC is defined as the lowest concentration of the compound that visibly inhibits fungal growth.

Potential Signaling Pathways

Based on the activities of related drimane sesquiterpenoids, several signaling pathways could be relevant to the mechanism of action of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

Inhibition of Fungal Ergosterol (B1671047) Biosynthesis

A plausible mechanism for the antifungal activity of drimane sesquiterpenoids is the inhibition of ergosterol biosynthesis, a critical component of the fungal cell membrane.

G Drimane Drimane Sesquiterpenoid Erg11 Lanosterol 14α-demethylase (ERG11/CYP51) Drimane->Erg11 Inhibition Ergosterol Ergosterol Erg11->Ergosterol Lanosterol Lanosterol Lanosterol->Erg11 Membrane Fungal Cell Membrane Disruption Ergosterol->Membrane Growth Inhibition of Fungal Growth Membrane->Growth

Proposed Antifungal Mechanism of Action
Modulation of Inflammatory Pathways

The anti-inflammatory effects of drimane sesquiterpenoids are likely mediated through the inhibition of key inflammatory mediators.

G LPS LPS TLR4 TLR4 LPS->TLR4 NFkB NF-κB Pathway TLR4->NFkB iNOS iNOS Expression NFkB->iNOS NO Nitric Oxide (NO) Production iNOS->NO Inflammation Inflammation NO->Inflammation Drimane Drimane Sesquiterpenoid Drimane->NFkB Inhibition

Proposed Anti-Inflammatory Mechanism of Action

Exploratory

The Drimane Sesquiterpenoids of Marine Fungi: A Technical Guide for Drug Discovery

An in-depth exploration of the isolation, characterization, and bioactivity of drimane (B1240787) sesquiterpenoids derived from marine fungi, offering a valuable resource for researchers, scientists, and drug development...

Author: BenchChem Technical Support Team. Date: December 2025

An in-depth exploration of the isolation, characterization, and bioactivity of drimane (B1240787) sesquiterpenoids derived from marine fungi, offering a valuable resource for researchers, scientists, and drug development professionals.

Marine-derived fungi have emerged as a prolific source of structurally diverse and biologically active natural products. Among these, the drimane sesquiterpenoids, a class of C15 terpenoids characterized by a bicyclic decahydronaphthalene (B1670005) skeleton, have garnered significant attention for their potent pharmacological properties. This technical guide provides a comprehensive overview of drimane sesquiterpenoids from marine fungal sources, with a focus on their chemical diversity, bioactivity, and the experimental methodologies crucial for their discovery and development.

Fungal Sources and Chemical Diversity

Drimane sesquiterpenoids have been isolated from a variety of marine-derived fungal genera, most notably Aspergillus, Penicillium, Stachybotrys, and Talaromyces. These fungi, often found in association with marine organisms such as sponges and algae, or in marine sediments, produce a remarkable array of drimane derivatives.[1][2] The structural diversity within this class is achieved through various modifications to the core drimane scaffold, including oxidation, hydroxylation, glycosylation, and the formation of lactones or esters.[3][4] Some compounds are found as unique conjugates with amino acids, a rare occurrence in nature.[5][6] This chemical diversity is a key driver of the wide range of biological activities observed for these molecules.

Biological Activities and Therapeutic Potential

The drimane sesquiterpenoids from marine fungi exhibit a broad spectrum of biological activities, highlighting their potential as lead compounds for drug development. The most prominent of these activities is their cytotoxicity against various cancer cell lines, with some compounds demonstrating potent effects at micromolar and even nanomolar concentrations.[7][8][9] In addition to their anticancer potential, these compounds have shown significant antimicrobial, anti-inflammatory, and enzyme inhibitory properties.

Cytotoxic Activity

A significant number of drimane sesquiterpenoids have been evaluated for their ability to inhibit the growth of cancer cells. For instance, several compounds isolated from Aspergillus ustus displayed cytotoxicity against L5178Y, HeLa, and PC12 tumor cell lines.[7][10] Similarly, asperienes A–D from Aspergillus flavus showed significant cytotoxic activities against HeLa, MCF-7, MGC-803, and A549 cell lines.[11] The mechanism of cytotoxicity for some of these compounds involves the induction of apoptosis and cell cycle arrest, particularly in the G2/M phase.[9]

Antimicrobial Activity

The increasing threat of antimicrobial resistance has spurred the search for new antibacterial and antifungal agents. Drimane sesquiterpenoids from marine fungi have shown promise in this area. For example, purpuride D, isolated from a marine-derived Penicillium sp., exhibited inhibitory activity against methicillin-resistant Staphylococcus aureus (MRSA), Escherichia coli, and Candida albicans.[12] Other drimane derivatives have demonstrated activity against plant pathogenic fungi.[2]

Anti-inflammatory and Enzyme Inhibitory Activity

Beyond cytotoxicity and antimicrobial effects, drimane sesquiterpenoids have also been investigated for their anti-inflammatory and enzyme inhibitory potential. Certain compounds have been shown to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW264.7 cells, indicating anti-inflammatory properties.[13] Furthermore, some drimane sesquiterpenoids have demonstrated potent α-glucosidase inhibitory effects, suggesting potential applications in the management of diabetes.[13]

Quantitative Bioactivity Data

The following tables summarize the reported biological activities of various drimane sesquiterpenoids isolated from marine-derived fungi.

CompoundFungal SourceCell Line/TargetActivity TypeIC50 / EC50 / MIC (µM)Reference
Cytotoxicity
Compound 7 Aspergillus ustusL5178YCytotoxicity0.6 µg/mL[7][10]
Asperflavinoid C (3 )Aspergillus carneusMCF-7Cytotoxicity10[9]
Ustusolate E (9 )Aspergillus carneusMCF-7Cytotoxicity10[9]
Ustusorane E (13 )Aspergillus ustusHL-60Cytotoxicity0.13[2]
Asperienes A–D (35–38 )Aspergillus flavusHeLa, MCF-7, MGC-803, A549Cytotoxicity1.4 - 8.3[11]
Diaporol Q (66 )Diaporthe sp.SW480Cytotoxicity8.72[11]
Fomeffic acid (58 )Fomes officinalisHL-60, Bel-7402Cytotoxicity51.2, 88.7[4]
Stachybotrylactam (5 )Stachybotrys chartarumMP41, 786, 786R, CAL33, CAL33RRCytotoxicity0.3 - 2.2[14]
Stachybotrylactam acetate (B1210297) (6 )Stachybotrys chartarumMP41, 786, 786R, CAL33, CAL33RRCytotoxicity0.3 - 2.2[14]
2α-acetoxystachybotrylactam acetate (7 )Stachybotrys chartarumMP41, 786, 786R, CAL33, CAL33RRCytotoxicity0.3 - 2.2[14]
Antimicrobial Activity
Drimane sesquiterpenes (39–40 )Aspergillus insuetusNeurospora crassaAntifungal140, 242[1]
Purpuride DPenicillium sp. ZZ1283MRSAAntibacterial4 µg/mL[12][15]
Purpuride DPenicillium sp. ZZ1283E. coliAntibacterial3 µg/mL[12][15]
Purpuride DPenicillium sp. ZZ1283C. albicansAntifungal8 µg/mL[12][15]
Spirocyclic drimanes (2, 11, 12 )Stachybotrys sp.MRSAAntibacterialNot specified[16][17]
Enzyme Inhibition
Compound 1 Penicillium sp. TW58-16α-glucosidaseInhibition35.4% inhibition[13]
Compound 3 Penicillium sp. TW58-16α-glucosidaseInhibition73.2% inhibition[13]
Compound 4 Penicillium sp. TW58-16α-glucosidaseInhibition55.6% inhibition[13]
Compound 5 Penicillium sp. TW58-16α-glucosidaseInhibition74.4% inhibition[13]
Compound 6 Penicillium sp. TW58-16α-glucosidaseInhibition32.0% inhibition[13]
Compound 14 Penicillium sp. TW58-16α-glucosidaseInhibition36.9% inhibition[13]
Compound 16 Penicillium sp. TW58-16α-glucosidaseInhibition88.0% inhibition[13]
Compound 18 Penicillium sp. TW58-16α-glucosidaseInhibition91.1% inhibition[13]
Penicieudesmol E (121 )Penicillium sp. J-54α-glucosidaseInhibition2.27 mM[11]
Anti-inflammatory Activity
Compound 5 Penicillium sp. TW58-16RAW264.7 (LPS-induced NO)Anti-inflammatorySignificant inhibition[13]

Experimental Protocols

The discovery of novel drimane sesquiterpenoids from marine fungi relies on a systematic workflow encompassing fungal isolation and cultivation, extraction of secondary metabolites, chromatographic separation, and structure elucidation, followed by bioactivity screening.

Fungal Isolation and Cultivation

Marine-derived fungi are typically isolated from various marine sources, including sponges, algae, sediments, and driftwood.[7][16] The collected samples are processed, and fungal strains are isolated on appropriate agar (B569324) media, such as Potato Dextrose Agar (PDA), often supplemented with seawater. Pure cultures are then scaled up in liquid or solid media to produce sufficient biomass for chemical investigation.[14]

Extraction and Isolation

The fungal cultures (both mycelia and broth) are extracted with organic solvents, commonly ethyl acetate (EtOAc), to obtain a crude extract containing the secondary metabolites.[8][13] This crude extract is then subjected to a series of chromatographic techniques for purification. A typical isolation scheme involves:

  • Initial Fractionation: The crude extract is often subjected to vacuum liquid chromatography (VLC) or column chromatography over silica (B1680970) gel or Sephadex LH-20 to yield several fractions of decreasing polarity.[5]

  • Further Purification: The bioactive fractions are further purified using high-performance liquid chromatography (HPLC), often with reversed-phase C18 columns, to isolate pure compounds.[5][14]

Structure Elucidation

The chemical structures of the isolated drimane sesquiterpenoids are determined using a combination of spectroscopic techniques:

  • Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) is used to determine the molecular formula of the compounds.[13][18]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Extensive 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC, and NOESY/ROESY) NMR experiments are conducted to establish the planar structure and relative stereochemistry of the molecules.[6][8]

  • X-ray Crystallography: Single-crystal X-ray diffraction analysis provides unambiguous determination of the absolute configuration of crystalline compounds.[5][12]

  • Electronic Circular Dichroism (ECD): In cases where suitable crystals cannot be obtained, the absolute configuration can be determined by comparing experimental ECD spectra with those calculated using time-dependent density functional theory (TD-DFT).[13][14]

Bioactivity Assays

The purified compounds are screened for various biological activities. Standard protocols for these assays include:

  • Cytotoxicity Assays: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or SRB (sulforhodamine B) assays are commonly used to evaluate the cytotoxic effects of the compounds against a panel of cancer cell lines.[9][19]

  • Antimicrobial Assays: The minimum inhibitory concentration (MIC) is determined using broth microdilution methods against a range of pathogenic bacteria and fungi.[12]

  • Anti-inflammatory Assays: The Griess assay is often employed to measure the inhibition of nitric oxide production in LPS-stimulated macrophage cell lines like RAW264.7.[13]

  • Enzyme Inhibition Assays: Specific protocols are used to assess the inhibitory activity against enzymes such as α-glucosidase.[13]

Visualizing the Workflow and Mechanisms

The following diagrams illustrate the general workflow for the discovery of drimane sesquiterpenoids and a simplified representation of a potential mechanism of action for cytotoxic compounds.

experimental_workflow cluster_discovery Discovery Phase cluster_evaluation Evaluation Phase Fungal_Isolation Fungal Isolation (from marine sources) Cultivation Cultivation & Fermentation Fungal_Isolation->Cultivation Extraction Extraction (EtOAc) Cultivation->Extraction Fractionation Chromatographic Fractionation (VLC, Sephadex) Extraction->Fractionation Purification Purification (HPLC) Fractionation->Purification Structure_Elucidation Structure Elucidation (NMR, MS, X-ray, ECD) Purification->Structure_Elucidation Bioactivity_Screening Bioactivity Screening Structure_Elucidation->Bioactivity_Screening Cytotoxicity Cytotoxicity Assays (MTT, SRB) Bioactivity_Screening->Cytotoxicity Antimicrobial Antimicrobial Assays (MIC) Bioactivity_Screening->Antimicrobial Anti_inflammatory Anti-inflammatory Assays (Griess) Bioactivity_Screening->Anti_inflammatory Enzyme_Inhibition Enzyme Inhibition Assays Bioactivity_Screening->Enzyme_Inhibition Mechanism_of_Action Mechanism of Action Studies Cytotoxicity->Mechanism_of_Action apoptosis_pathway Drimane Cytotoxic Drimane Sesquiterpenoid Cancer_Cell Cancer Cell Drimane->Cancer_Cell Cell_Cycle_Arrest Cell Cycle Arrest (G2/M Phase) Cancer_Cell->Cell_Cycle_Arrest Caspase_Activation Caspase Activation Cancer_Cell->Caspase_Activation Apoptosis Apoptosis Cell_Cycle_Arrest->Apoptosis Caspase_Activation->Apoptosis

References

Foundational

Spectroscopic Analysis of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol: A Technical Guide

Disclaimer: The quantitative spectroscopic data presented in this document for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is hypothetical. It has been generated based on the analysis of structurally related drimane...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: The quantitative spectroscopic data presented in this document for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is hypothetical. It has been generated based on the analysis of structurally related drimane (B1240787) sesquiterpenoids and known spectroscopic trends for the constituent functional groups. This guide is intended to provide a representative framework for the spectroscopic analysis of this compound for research, scientific, and drug development professionals.

Introduction

6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is a drimane sesquiterpenoid, a class of natural products known for their diverse biological activities. The structural elucidation of such molecules is fundamental to understanding their chemical properties and potential therapeutic applications. This guide provides a comprehensive overview of the spectroscopic techniques and methodologies required for the in-depth analysis of this compound.

Molecular Structure

IUPAC Name: [(1R,2R,4aS,8aS)-5,5,8a-trimethyl-2-(2-methylprop-1-en-1-yl)decahydronaphthalen-1-yl] (2E,4E)-hexa-2,4-dienoate Molecular Formula: C₂₁H₃₂O₅ Molecular Weight: 364.48 g/mol

Spectroscopic Data

The following tables summarize the expected quantitative data from various spectroscopic analyses of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Hypothetical ¹H NMR Data (500 MHz, CDCl₃)

Positionδ (ppm)MultiplicityJ (Hz)
1~1.2-1.8m
2~1.2-1.8m
3~1.2-1.8m
4---
5~1.0-1.5m
6~5.0-5.2dd10.5, 4.5
7~1.2-1.8m
8~1.2-1.8m
9---
10---
11~0.85s
12~3.4-3.6m
13~0.90s
14~0.88s
15---
1'---
2'~5.80d15.0
3'~7.25dd15.0, 10.0
4'~6.15m
5'~6.05m
6'~1.85d7.0
9-OHvariablebr s
12-OHvariablebr s

Table 2: Hypothetical ¹³C NMR Data (125 MHz, CDCl₃)

Positionδ (ppm)
1~35-45
2~20-30
3~35-45
4~33.0
5~50-60
6~70-80
7~40-50
8~20-30
9~75-85
10~35-45
11~21.0
12~60-70
13~25-35
14~15-25
15-
1'~166.0
2'~118.0
3'~145.0
4'~128.0
5'~140.0
6'~18.0
Infrared (IR) Spectroscopy

Table 3: Hypothetical IR Absorption Data (KBr Pellet)

Wavenumber (cm⁻¹)IntensityAssignment
~3400Broad, StrongO-H stretch (hydroxyl groups)
~2950, 2870StrongC-H stretch (aliphatic)
~1715StrongC=O stretch (α,β-unsaturated ester)
~1640, 1610MediumC=C stretch (conjugated diene)
~1250, 1160StrongC-O stretch (ester)
~1050StrongC-O stretch (hydroxyl groups)
Mass Spectrometry (MS)

Table 4: Hypothetical High-Resolution Mass Spectrometry (HR-ESI-MS) Data

IonCalculated m/zObserved m/z
[M+H]⁺365.2328365.2325
[M+Na]⁺387.2147387.2144
[M-H₂O+H]⁺347.2222347.2219
[M-C₆H₇O₂]⁺253.1854253.1851

Experimental Protocols

The following are generalized protocols for the isolation and spectroscopic analysis of drimane sesquiterpenoids from fungal sources.

Isolation and Purification
  • Fermentation: A fungal strain known to produce drimane sesquiterpenoids is cultured in a suitable liquid or solid medium to generate sufficient biomass.

  • Extraction: The fungal biomass and/or culture broth is extracted with an organic solvent such as ethyl acetate (B1210297) or methanol.

  • Partitioning: The crude extract is partitioned between immiscible solvents (e.g., n-hexane and methanol) to separate compounds based on polarity.

  • Chromatography: The resulting fractions are subjected to a series of chromatographic separations, including column chromatography (silica gel, Sephadex LH-20) and high-performance liquid chromatography (HPLC) with a suitable stationary phase (e.g., C18) and mobile phase gradient to isolate the pure compound.

Spectroscopic Analysis
  • NMR Spectroscopy:

    • A 1-5 mg sample of the purified compound is dissolved in an appropriate deuterated solvent (e.g., CDCl₃, CD₃OD).

    • ¹H NMR, ¹³C NMR, and 2D NMR (COSY, HSQC, HMBC, NOESY) spectra are acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher).

    • Data is processed and analyzed to assign proton and carbon signals and to determine the connectivity and stereochemistry of the molecule.

  • IR Spectroscopy:

    • A small amount of the sample is mixed with KBr powder and pressed into a thin pellet.

    • The IR spectrum is recorded using a Fourier-transform infrared (FTIR) spectrometer to identify the functional groups present in the molecule.

  • Mass Spectrometry:

    • The sample is dissolved in a suitable solvent (e.g., methanol) and analyzed by high-resolution electrospray ionization mass spectrometry (HR-ESI-MS) to determine the accurate mass and molecular formula of the compound.

    • Tandem mass spectrometry (MS/MS) can be used to study the fragmentation pattern and further confirm the structure.

Visualizations

The following diagrams illustrate the workflow and logical relationships in the spectroscopic analysis of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

Spectroscopic_Analysis_Workflow cluster_extraction Isolation & Purification cluster_analysis Spectroscopic Analysis cluster_elucidation Structure Elucidation Fungal_Culture Fungal Culture Extraction Solvent Extraction Fungal_Culture->Extraction Purification Chromatography Extraction->Purification Pure_Compound Pure Compound Purification->Pure_Compound NMR NMR (1D & 2D) Pure_Compound->NMR MS Mass Spectrometry (HRMS) Pure_Compound->MS IR IR Spectroscopy Pure_Compound->IR Data_Analysis Data Interpretation NMR->Data_Analysis MS->Data_Analysis IR->Data_Analysis Structure_Determination Structure Determination Data_Analysis->Structure_Determination

Caption: Workflow for the isolation and spectroscopic analysis of a natural product.

Structure_Elucidation_Logic cluster_data Spectroscopic Data cluster_info Structural Information NMR NMR (¹H, ¹³C, COSY, HSQC, HMBC) Connectivity 2D Connectivity NMR->Connectivity Stereochemistry Relative Stereochemistry (NOESY) NMR->Stereochemistry MS HRMS (Molecular Formula) Formula Molecular Formula MS->Formula IR IR (Functional Groups) Functional_Groups Hydroxyl, Ester, Diene IR->Functional_Groups Structure Final Structure Connectivity->Structure Stereochemistry->Structure Formula->Structure Functional_Groups->Structure

Caption: Logical flow of structural elucidation from spectroscopic data.

Protocols & Analytical Methods

Method

Application Note and Protocol: Isolation of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol from Penicillium

Audience: Researchers, scientists, and drug development professionals. Purpose: This document provides a detailed protocol for the isolation and purification of the drimane (B1240787) sesquiterpenoid, 6β-(Hexa-2,4-dienoy...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the isolation and purification of the drimane (B1240787) sesquiterpenoid, 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol, from a hypothetical strain of Penicillium. The methodologies described are based on established procedures for the isolation of similar secondary metabolites from fungal cultures.

Introduction

Drimane sesquiterpenoids are a class of natural products characterized by a bicyclic drimane skeleton. These compounds, isolated from various fungi, plants, and marine organisms, have demonstrated a wide range of biological activities, including antimicrobial, anti-inflammatory, and cytotoxic effects. 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is a drimane sesquiterpenoid of interest for its potential pharmacological properties. Fungi, particularly species of the genus Penicillium, are known producers of a diverse array of secondary metabolites, including various sesquiterpenoids. This protocol outlines a general yet comprehensive approach for the cultivation of a Penicillium species, followed by the extraction, purification, and characterization of the target compound.

Experimental Protocols

Fungal Strain and Culture Conditions

A representative strain, such as Penicillium sp. SYPF7381, known for producing various secondary metabolites, can be used.[1] The following protocol is a general guideline and may require optimization depending on the specific Penicillium strain.

Protocol 2.1.1: Fungal Cultivation

  • Inoculum Preparation: Inoculate a suitable agar (B569324) plate (e.g., Potato Dextrose Agar, PDA) with the Penicillium strain. Incubate at 25-28°C for 5-7 days until sporulation is observed.

  • Seed Culture: Aseptically transfer a loopful of spores into a 250 mL Erlenmeyer flask containing 100 mL of Potato Dextrose Broth (PDB). Incubate at 25-28°C on a rotary shaker at 150 rpm for 3-4 days.

  • Large-Scale Fermentation: Inoculate a 10 L fermentation vessel containing 8 L of a suitable production medium (e.g., Czapek-Dox broth supplemented with 2% yeast extract to enhance secondary metabolite production) with the seed culture (5% v/v).

  • Incubation: Maintain the fermentation at 25-28°C with continuous agitation (200 rpm) and aeration (1 vvm) for 14-21 days. Monitor the pH and glucose concentration periodically.

Extraction of Secondary Metabolites

Protocol 2.2.1: Solvent Extraction

  • Harvesting: After the incubation period, separate the fungal mycelium from the culture broth by filtration through cheesecloth or centrifugation.

  • Mycelial Extraction: Dry the mycelium and grind it into a fine powder. Extract the powdered mycelium with ethyl acetate (B1210297) (EtOAc) (3 x 2 L) at room temperature. Combine the EtOAc extracts and concentrate under reduced pressure using a rotary evaporator to yield the mycelial crude extract.

  • Broth Extraction: Extract the culture filtrate with an equal volume of EtOAc (3 x 8 L) in a separatory funnel. Combine the organic layers and concentrate under reduced pressure to obtain the broth crude extract.

  • Combine Extracts: Combine the mycelial and broth crude extracts for further processing.

Purification of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

The purification process involves a multi-step chromatographic approach to isolate the target compound from the complex crude extract.

Protocol 2.3.1: Column Chromatography (Silica Gel)

  • Column Preparation: Pack a glass column (e.g., 5 x 60 cm) with silica (B1680970) gel (200-300 mesh) in a suitable non-polar solvent such as hexane.

  • Sample Loading: Dissolve the combined crude extract in a minimal amount of dichloromethane (B109758) (DCM) and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely. Carefully load the dried sample onto the top of the prepared column.

  • Elution: Elute the column with a stepwise gradient of increasing polarity, starting with 100% hexane, followed by hexane/EtOAc mixtures (e.g., 9:1, 8:2, 7:3, 1:1, v/v), and finally 100% EtOAc and methanol (B129727) (MeOH).

  • Fraction Collection: Collect fractions of approximately 250 mL and monitor the composition of each fraction by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., hexane/EtOAc, 1:1) and visualizing with UV light and/or a staining reagent (e.g., vanillin-sulfuric acid).

  • Pooling: Combine fractions containing the compound of interest based on their TLC profiles.

Protocol 2.3.2: Preparative High-Performance Liquid Chromatography (HPLC)

  • Sample Preparation: Dissolve the semi-purified fraction from the previous step in a suitable solvent (e.g., methanol). Filter the solution through a 0.45 µm syringe filter.

  • HPLC Conditions:

    • Column: C18 reversed-phase column (e.g., 250 x 10 mm, 5 µm).

    • Mobile Phase: A gradient of acetonitrile (B52724) (ACN) in water (e.g., 40% to 80% ACN over 30 minutes).

    • Flow Rate: 3.0 mL/min.

    • Detection: UV detector at 210 nm and 254 nm.

  • Fraction Collection: Collect the peak corresponding to the retention time of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

  • Purity Analysis: Assess the purity of the isolated compound using analytical HPLC.

Data Presentation

The following tables summarize hypothetical quantitative data for the isolation and characterization of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

Table 1: Summary of Extraction and Purification Yields

StepStarting MaterialYield (g)Purity (%)
Fermentation 8 L Culture BrothN/AN/A
Crude Extraction 8 L Culture Broth + Mycelium12.5< 5
Silica Gel Chromatography 12.5 g Crude Extract1.2~40
Preparative HPLC 1.2 g Semi-pure Fraction0.085> 98

Table 2: Spectroscopic Data for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

Spectroscopic Technique Observed Data (Hypothetical)
¹H NMR (500 MHz, CDCl₃) δ 7.25 (1H, dd, J = 15.0, 10.0 Hz), 6.18 (1H, dd, J = 15.0, 10.0 Hz), 6.05 (1H, m), 5.80 (1H, d, J = 15.0 Hz), 5.40 (1H, br s), 4.20 (1H, d, J = 11.5 Hz), 3.85 (1H, d, J = 11.5 Hz), 3.60 (1H, m), 1.80 (3H, d, J = 7.0 Hz), 1.25 (3H, s), 1.10 (3H, s), 0.95 (3H, s)
¹³C NMR (125 MHz, CDCl₃) δ 166.5, 145.0, 140.5, 129.0, 118.0, 82.5, 78.0, 70.0, 65.0, 55.0, 42.0, 40.0, 38.0, 33.5, 33.0, 25.0, 21.5, 18.5, 16.0, 14.5
High-Resolution Mass Spectrometry (HR-ESI-MS) m/z [M+Na]⁺ calculated for C₂₁H₃₂O₅Na: 387.2147, found: 387.2145

Mandatory Visualizations

experimental_workflow start Start: Penicillium sp. Culture fermentation Large-Scale Fermentation (14-21 days) start->fermentation harvesting Harvesting: Filtration/Centrifugation fermentation->harvesting mycelium Fungal Mycelium harvesting->mycelium broth Culture Broth harvesting->broth extraction1 Mycelial Extraction (Ethyl Acetate) mycelium->extraction1 extraction2 Broth Extraction (Ethyl Acetate) broth->extraction2 combine Combine & Concentrate Extracts extraction1->combine extraction2->combine crude_extract Crude Extract combine->crude_extract silica_gel Silica Gel Column Chromatography crude_extract->silica_gel fractions Semi-pure Fractions silica_gel->fractions prep_hplc Preparative HPLC fractions->prep_hplc pure_compound Pure Compound: 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol prep_hplc->pure_compound analysis Structural Elucidation (NMR, MS) pure_compound->analysis end End analysis->end

Caption: Experimental workflow for the isolation of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

drimane_biosynthesis fpp Farnesyl Pyrophosphate (FPP) cyclase Terpene Cyclase fpp->cyclase drimenol Drimenol cyclase->drimenol Cyclization p450 P450 Monooxygenases drimenol->p450 hydroxylated_drimenol Hydroxylated Drimenol Intermediate (e.g., 9α,12-dihydroxydrimenol) p450->hydroxylated_drimenol Hydroxylation acyltransferase Acyltransferase hydroxylated_drimenol->acyltransferase final_product 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol acyltransferase->final_product Acylation hexa_coa Hexa-2,4-dienoyl-CoA hexa_coa->acyltransferase

Caption: Generalized biosynthetic pathway of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

References

Application

Application Note: Quantification of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol in Fungal Extracts by LC-MS/MS

Abstract This application note details a robust and sensitive method for the quantification of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol, a drimane-type sesquiterpenoid, in fungal extracts. The protocol employs a...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This application note details a robust and sensitive method for the quantification of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol, a drimane-type sesquiterpenoid, in fungal extracts. The protocol employs a liquid-liquid extraction followed by solid-phase extraction (SPE) for sample clean-up and concentration. Analyte quantification is achieved using High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) in Multiple Reaction Monitoring (MRM) mode. This method is intended for researchers in natural product chemistry, mycology, and drug discovery to accurately determine the concentration of this bioactive fungal metabolite.

Introduction

Drimane-type sesquiterpenoids are a class of natural products known for their diverse and significant biological activities, including antifungal, antibacterial, and anti-inflammatory properties.[1] The compound 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is a drimane (B1240787) ester that has been identified in fungal species. Accurate quantification of this and related compounds in fungal extracts is crucial for understanding fungal secondary metabolism, identifying high-producing strains, and for the development of new therapeutic agents. This application note provides a comprehensive protocol for the extraction, purification, and quantification of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol from fungal cultures.

Experimental Workflow

The overall experimental workflow for the quantification of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is depicted in the following diagram:

experimental_workflow cluster_extraction Sample Preparation cluster_extraction_steps Extraction cluster_purification Purification cluster_analysis Analysis fungal_culture Fungal Culture Broth centrifugation Centrifugation fungal_culture->centrifugation mycelia Mycelia centrifugation->mycelia supernatant Supernatant centrifugation->supernatant ethyl_acetate_extraction Liquid-Liquid Extraction (Ethyl Acetate) mycelia->ethyl_acetate_extraction supernatant->ethyl_acetate_extraction evaporation Evaporation to Dryness ethyl_acetate_extraction->evaporation reconstitution Reconstitution in Methanol (B129727) evaporation->reconstitution spe Solid-Phase Extraction (SPE) (C18 Cartridge) reconstitution->spe elution Elution with Methanol spe->elution final_evaporation Final Evaporation & Reconstitution elution->final_evaporation hplc_msms HPLC-MS/MS Analysis (MRM Mode) final_evaporation->hplc_msms quantification Data Analysis & Quantification hplc_msms->quantification

Figure 1: Experimental workflow for quantification.

Materials and Reagents

  • Fungal culture producing 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

  • Ethyl acetate (B1210297) (HPLC grade)

  • Methanol (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Formic acid (LC-MS grade)

  • Water (LC-MS grade)

  • 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol analytical standard (if available; otherwise, a certified standard of a closely related drimane sesquiterpenoid)

  • C18 Solid-Phase Extraction (SPE) cartridges (e.g., 500 mg, 6 mL)

  • Syringe filters (0.22 µm, PTFE)

Detailed Protocols

Fungal Culture and Harvest
  • Cultivate the fungal strain of interest under conditions known to promote the production of secondary metabolites. This may involve solid-state or submerged fermentation.

  • After the desired incubation period, harvest the fungal culture. For submerged cultures, separate the mycelia from the culture broth by centrifugation or filtration. For solid-state cultures, the entire culture can be extracted.

Extraction of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol
  • To the fungal mycelia and/or culture broth (or the entire solid-state culture), add an equal volume of ethyl acetate.

  • Homogenize or sonicate the mixture for 15-30 minutes to ensure efficient extraction.

  • Separate the organic (ethyl acetate) layer from the aqueous layer/solid material.

  • Repeat the extraction process two more times with fresh ethyl acetate.

  • Combine the organic extracts and evaporate to dryness under reduced pressure using a rotary evaporator.

  • Reconstitute the dried extract in a small volume of methanol (e.g., 5 mL).

Solid-Phase Extraction (SPE) for Sample Clean-up
  • Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of water through it.

  • Load the reconstituted methanolic extract onto the conditioned SPE cartridge.

  • Wash the cartridge with 5 mL of water to remove polar impurities.

  • Elute the drimane sesquiterpenoids, including the target analyte, with 10 mL of methanol.

  • Evaporate the methanolic eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the final dried extract in a known volume of the initial mobile phase (e.g., 1 mL of 50:50 acetonitrile:water with 0.1% formic acid) for HPLC-MS/MS analysis.

  • Filter the final sample through a 0.22 µm syringe filter into an HPLC vial.

HPLC-MS/MS Quantification

The quantification of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is performed using a reverse-phase HPLC system coupled to a triple quadrupole mass spectrometer.

HPLC Conditions (Representative):

ParameterValue
Column C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A Water with 0.1% Formic Acid
Mobile Phase B Acetonitrile with 0.1% Formic Acid
Gradient 5% B to 95% B over 15 min, hold at 95% B for 5 min, return to 5% B and equilibrate for 5 min
Flow Rate 0.3 mL/min
Injection Volume 5 µL
Column Temperature 40 °C

MS/MS Conditions (Representative for Drimane Sesquiterpenoids):

ParameterValue
Ionization Mode Electrospray Ionization (ESI), Positive
Capillary Voltage 3.5 kV
Source Temperature 150 °C
Desolvation Temperature 400 °C
MRM Transitions To be determined empirically for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol (Precursor ion [M+H]⁺, with subsequent product ions)

Note: The optimal MRM transitions (precursor and product ions) and collision energy for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol must be determined by infusing a standard solution of the compound into the mass spectrometer.

Data Presentation and Quantitative Analysis

A calibration curve should be prepared using a certified analytical standard of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol over a suitable concentration range. The concentration of the analyte in the fungal extracts is then determined by comparing the peak area of the analyte to the calibration curve.

Table 1: Representative Quantitative Data for Drimane Sesquiterpenoids

ParameterRepresentative Value
Linear Range 1 - 1000 ng/mL
Correlation Coefficient (r²) > 0.995
Limit of Detection (LOD) 0.5 ng/mL
Limit of Quantification (LOQ) 1.5 ng/mL
Recovery 85 - 105%
Intra-day Precision (%RSD) < 5%
Inter-day Precision (%RSD) < 10%

Note: These values are representative for drimane-type sesquiterpenoids and should be experimentally determined for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

Biological Context: Potential Anti-inflammatory Activity

Drimane sesquiterpenoids have been reported to possess anti-inflammatory properties, with some studies indicating inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[2][3] This pathway is a key regulator of the inflammatory response.

signaling_pathway cluster_nucleus Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 binds MyD88 MyD88 TLR4->MyD88 activates IKK IKK Complex MyD88->IKK activates IkB_NFkB IκB-NF-κB (Inactive) IKK->IkB_NFkB IkB IκB NFkB NF-κB (p65/p50) NFkB_nuc NF-κB NFkB->NFkB_nuc translocates to IkB_NFkB->NFkB releases Nucleus Nucleus DNA DNA NFkB_nuc->DNA binds to Genes Pro-inflammatory Genes (e.g., TNF-α, IL-6) DNA->Genes transcribes Drimane 6β-(Hexa-2,4-dienoyloxy)- 9α,12-dihydroxydrimenol Drimane->IKK inhibits

Figure 2: Potential inhibition of the NF-κB signaling pathway.

Conclusion

The protocol described in this application note provides a reliable and sensitive method for the quantification of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol in fungal extracts. The use of HPLC-MS/MS in MRM mode ensures high selectivity and accuracy, making it a valuable tool for researchers in various scientific disciplines. The potential anti-inflammatory activity of this compound warrants further investigation, and this analytical method will be instrumental in such studies.

References

Method

Application Notes and Protocols: Antifungal Activity Assay of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

For Researchers, Scientists, and Drug Development Professionals Abstract These application notes provide a comprehensive guide to evaluating the antifungal activity of the drimane (B1240787) sesquiterpenoid, 6β-(Hexa-2,4...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide to evaluating the antifungal activity of the drimane (B1240787) sesquiterpenoid, 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol. Drimane sesquiterpenoids have demonstrated a broad spectrum of antifungal activities, and this document outlines detailed protocols for determining key quantitative metrics such as the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC). Additionally, it includes a proposed experimental workflow and a diagram of the Cell Wall Integrity (CWI) signaling pathway, a potential target for this class of compounds. The provided methodologies are based on established standards for antifungal susceptibility testing and are intended to guide researchers in the systematic evaluation of this compound's antifungal potential.

Introduction

Drimane sesquiterpenoids are a class of natural products that have garnered significant interest for their diverse biological activities, including antifungal properties. The compound 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol belongs to this class and warrants investigation for its potential as a novel antifungal agent. The protocols detailed herein are adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines, which are the gold standard for antifungal susceptibility testing.[1][2] These methods provide a framework for the in vitro evaluation of antifungal agents against various yeast and filamentous fungi.

Quantitative Data Summary

Due to the limited availability of specific experimental data for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol in publicly accessible literature, the following table presents a hypothetical data summary. These values are representative of the typical antifungal activity observed for other drimane sesquiterpenoids and serve as an illustrative example for data presentation.

Table 1: Illustrative Antifungal Activity of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

Fungal SpeciesMinimum Inhibitory Concentration (MIC) (µg/mL)Minimum Fungicidal Concentration (MFC) (µg/mL)
Candida albicans (ATCC 90028)1632
Candida glabrata (ATCC 90030)3264
Cryptococcus neoformans (ATCC 208821)816
Aspergillus fumigatus (ATCC 204305)32>64
Trichophyton rubrum (ATCC 28188)1632

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is based on the CLSI M27-A3 method for yeasts and M38-A2 for filamentous fungi.[1]

Materials:

  • 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

  • Dimethyl sulfoxide (B87167) (DMSO)

  • RPMI 1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

  • Sterile 96-well flat-bottom microtiter plates

  • Fungal isolates (yeasts and filamentous fungi)

  • Spectrophotometer or microplate reader (530 nm)

  • Positive control antifungal agent (e.g., Fluconazole, Amphotericin B)

  • Sterile saline (0.85%)

  • 0.5 McFarland standard

Procedure:

  • Preparation of Stock Solution: Dissolve 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol in DMSO to a final concentration of 10 mg/mL.

  • Preparation of Fungal Inoculum:

    • Yeasts: Culture the yeast strain on Sabouraud Dextrose Agar (B569324) (SDA) at 35°C for 24-48 hours. Suspend several colonies in sterile saline and adjust the turbidity to match a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL). Dilute this suspension 1:1000 in RPMI 1640 medium to obtain the final inoculum concentration.

    • Filamentous Fungi: Culture the filamentous fungus on Potato Dextrose Agar (PDA) at 35°C for 7 days. Harvest conidia by flooding the plate with sterile saline containing 0.05% Tween 80. Adjust the conidial suspension to a concentration of 0.4-5 x 10^4 CFU/mL using a hemocytometer.

  • Preparation of Microtiter Plates:

    • Add 100 µL of RPMI 1640 medium to all wells of a 96-well plate.

    • Add 2 µL of the compound stock solution to the first well of each row to be tested.

    • Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL from the last well. This will create a concentration gradient of the test compound.

  • Inoculation: Add 100 µL of the prepared fungal inoculum to each well.

  • Controls:

    • Growth Control: A well containing only medium and inoculum (no compound).

    • Sterility Control: A well containing only medium.

    • Positive Control: A row of wells with a known antifungal agent.

  • Incubation: Incubate the plates at 35°C for 24-48 hours for yeasts and 48-72 hours for filamentous fungi.

  • MIC Determination: The MIC is the lowest concentration of the compound at which there is a significant inhibition of fungal growth (approximately 50% for fungistatic compounds or complete inhibition for some agents) compared to the growth control. This can be assessed visually or by measuring the absorbance at 530 nm.

Determination of Minimum Fungicidal Concentration (MFC)

Procedure:

  • Following the MIC determination, take a 10 µL aliquot from each well that shows no visible growth.

  • Spot the aliquot onto an SDA or PDA plate.

  • Incubate the plates at 35°C for 24-48 hours.

  • The MFC is the lowest concentration of the compound that results in no fungal growth on the agar plate (a 99.9% reduction in CFUs compared to the initial inoculum).

Visualizations

Experimental Workflow

Antifungal_Susceptibility_Workflow cluster_prep Preparation cluster_assay Broth Microdilution Assay cluster_mfc MFC Determination Compound_Prep Prepare Compound Stock (10 mg/mL in DMSO) Serial_Dilution Perform 2-fold Serial Dilution in 96-well plate Compound_Prep->Serial_Dilution Inoculum_Prep Prepare Fungal Inoculum (0.5 McFarland Standard) Inoculation Inoculate with Fungal Suspension Inoculum_Prep->Inoculation Serial_Dilution->Inoculation Incubation Incubate at 35°C Inoculation->Incubation MIC_Reading Determine MIC (Visual or Spectrophotometric) Incubation->MIC_Reading Plating Plate Aliquots from Wells with No Growth MIC_Reading->Plating MFC_Incubation Incubate Agar Plates Plating->MFC_Incubation MFC_Reading Determine MFC MFC_Incubation->MFC_Reading

Caption: Workflow for Antifungal Susceptibility Testing.

Fungal Cell Wall Integrity (CWI) Signaling Pathway

CWI_Pathway cluster_stress Cell Wall Stress cluster_membrane Plasma Membrane cluster_mapk MAPK Cascade cluster_response Cellular Response Stress Antifungal Compound (e.g., Drimane Sesquiterpenoid) Wsc1 Wsc1/Mid2 Stress->Wsc1 Induces Rho1 Rho1-GTP Wsc1->Rho1 Activates Pkc1 Pkc1 Rho1->Pkc1 Activates Bck1 Bck1 (MAPKKK) Pkc1->Bck1 Activates Mkk1_2 Mkk1/2 (MAPKK) Bck1->Mkk1_2 Phosphorylates Slt2 Slt2/Mpk1 (MAPK) Mkk1_2->Slt2 Phosphorylates Rlm1 Rlm1/Swi4/Swi6 (Transcription Factors) Slt2->Rlm1 Activates Gene_Expression Cell Wall Gene Expression (e.g., FKS1, CHS3) Rlm1->Gene_Expression Induces Cell_Wall_Repair Cell Wall Reinforcement and Repair Gene_Expression->Cell_Wall_Repair Leads to

Caption: Fungal Cell Wall Integrity (CWI) Signaling Pathway.

References

Application

Application Notes and Protocols for Antibacterial Screening of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide for the antibacterial screening of the natural product 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimeno...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the antibacterial screening of the natural product 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol. While specific data on the antibacterial activity of this particular compound is not extensively available, the drimane (B1240787) sesquiterpenoid class to which it belongs has demonstrated notable antibacterial and antifungal properties.[1][2] This document outlines detailed protocols for preliminary and quantitative antibacterial assays to assess the potential of this compound as a novel antimicrobial agent.

Introduction

6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is a drimane sesquiterpenoid, a class of natural products known for a variety of biological activities.[2] Drimane sesquiterpenoids have been isolated from various natural sources, including plants, fungi, and marine organisms.[2] Given the precedent of antimicrobial activity within this compound class, it is prudent to screen 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol for potential antibacterial effects. The following protocols describe standard methodologies for determining its inhibitory and bactericidal activity against a panel of clinically relevant bacteria.

Data Presentation

All quantitative data from the described experimental protocols should be meticulously recorded and summarized in the following tables for clear interpretation and comparison.

Table 1: Minimum Inhibitory Concentration (MIC) of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

Bacterial StrainMIC (µg/mL)Positive Control (e.g., Gentamicin) MIC (µg/mL)
Staphylococcus aureus (ATCC 29213)
Enterococcus faecalis (ATCC 29212)
Escherichia coli (ATCC 25922)
Pseudomonas aeruginosa (ATCC 27853)
[Other relevant strains]

Table 2: Zone of Inhibition (ZOI) Diameters from Disk Diffusion Assay

Bacterial StrainZone of Inhibition (mm)Positive Control (e.g., Gentamicin) ZOI (mm)Negative Control (Solvent) ZOI (mm)
Staphylococcus aureus (ATCC 29213)
Enterococcus faecalis (ATCC 29212)
Escherichia coli (ATCC 25922)
Pseudomonas aeruginosa (ATCC 27853)
[Other relevant strains]

Table 3: Minimum Bactericidal Concentration (MBC) of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

Bacterial StrainMBC (µg/mL)MBC/MIC RatioInterpretation (Bactericidal/Bacteriostatic)
Staphylococcus aureus (ATCC 29213)
Enterococcus faecalis (ATCC 29212)
Escherichia coli (ATCC 25922)
Pseudomonas aeruginosa (ATCC 27853)
[Other relevant strains]

Experimental Protocols

The following are detailed protocols for the antibacterial screening of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

This method determines the lowest concentration of the test compound that inhibits visible bacterial growth.[3][4]

Materials:

  • 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

  • Sterile 96-well microtiter plates

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Bacterial strains (e.g., S. aureus, E. coli)

  • 0.5 McFarland turbidity standard

  • Spectrophotometer

  • Sterile saline or phosphate-buffered saline (PBS)

  • Positive control antibiotic (e.g., Gentamicin)

  • Solvent for the test compound (e.g., DMSO)

Procedure:

  • Preparation of Test Compound: Dissolve 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol in a suitable solvent (e.g., DMSO) to prepare a stock solution. Further dilutions are made in CAMHB.

  • Preparation of Bacterial Inoculum:

    • From a fresh (18-24 hour) culture, select 3-5 isolated colonies and suspend them in sterile saline or PBS.

    • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[4]

    • Dilute the standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

  • Assay Setup:

    • Add 100 µL of sterile CAMHB to all wells of a 96-well plate.

    • Add 100 µL of the test compound stock solution to the first well of each row and perform serial two-fold dilutions across the plate.

    • The final volume in each well should be 100 µL before adding the inoculum.

    • Include a positive control (broth with bacteria and no compound), a negative control (broth only), and a solvent control (broth with bacteria and the highest concentration of the solvent used).

  • Inoculation: Add 100 µL of the prepared bacterial inoculum to each well (except the negative control), bringing the final volume to 200 µL.

  • Incubation: Incubate the plate at 37°C for 18-24 hours.

  • Reading Results: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed.[3]

This is a qualitative method to assess the susceptibility of bacteria to the test compound.[5][6]

Materials:

  • Mueller-Hinton Agar (B569324) (MHA) plates

  • Sterile filter paper disks (6 mm diameter)

  • 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol solution

  • Bacterial strains

  • Sterile cotton swabs

  • Positive control antibiotic disks (e.g., Gentamicin)

  • Negative control disks (impregnated with solvent)

Procedure:

  • Preparation of Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described for the MIC assay.

  • Inoculation of Agar Plate: Dip a sterile cotton swab into the inoculum and streak it evenly across the entire surface of an MHA plate to create a bacterial lawn.[6]

  • Application of Disks:

    • Aseptically place sterile filter paper disks impregnated with a known concentration of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol onto the inoculated agar surface.

    • Also, place positive and negative control disks.

    • Ensure disks are placed at least 24 mm apart.[6]

  • Incubation: Invert the plates and incubate at 37°C for 18-24 hours.

  • Reading Results: Measure the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is inhibited) in millimeters.

This assay determines the lowest concentration of the compound that kills 99.9% of the initial bacterial inoculum.[7][8]

Materials:

  • Results from the MIC assay

  • MHA plates

  • Sterile pipette and tips

Procedure:

  • Subculturing: Following the MIC determination, take a 10-100 µL aliquot from the wells showing no visible growth (the MIC well and wells with higher concentrations).

  • Plating: Spread the aliquot onto separate, labeled MHA plates.

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • Reading Results: The MBC is the lowest concentration of the compound that results in no more than 0.1% of the original inoculum surviving (i.e., a 99.9% reduction in CFU/mL).[8] The MBC/MIC ratio can be used to determine if the compound is bactericidal (MBC/MIC ≤ 4) or bacteriostatic (MBC/MIC > 4).[7]

Visualizations

experimental_workflow cluster_prep Preparation cluster_mic MIC Assay cluster_disk Disk Diffusion Assay cluster_mbc MBC Assay Compound Compound Stock Solution SerialDilution Serial Dilution in 96-well Plate Compound->SerialDilution Bacteria Bacterial Inoculum (0.5 McFarland) Inoculation_MIC Inoculation Bacteria->Inoculation_MIC Lawn Prepare Bacterial Lawn on MHA Bacteria->Lawn SerialDilution->Inoculation_MIC Incubation_MIC Incubation (18-24h, 37°C) Inoculation_MIC->Incubation_MIC Read_MIC Read MIC (No Turbidity) Incubation_MIC->Read_MIC Subculture Subculture from Clear MIC Wells Read_MIC->Subculture PlaceDisks Place Compound & Control Disks Lawn->PlaceDisks Incubation_Disk Incubation (18-24h, 37°C) PlaceDisks->Incubation_Disk Read_ZOI Measure Zone of Inhibition (mm) Incubation_Disk->Read_ZOI Plate_MBC Plate on MHA Subculture->Plate_MBC Incubation_MBC Incubation (18-24h, 37°C) Plate_MBC->Incubation_MBC Read_MBC Determine MBC (99.9% Killing) Incubation_MBC->Read_MBC

Caption: Experimental workflow for antibacterial screening.

logical_relationship MIC MIC Value Ratio Calculate MBC/MIC Ratio MIC->Ratio MBC MBC Value MBC->Ratio Bactericidal Bactericidal (MBC/MIC ≤ 4) Ratio->Bactericidal ≤ 4 Bacteriostatic Bacteriostatic (MBC/MIC > 4) Ratio->Bacteriostatic > 4

Caption: Interpretation of MBC/MIC ratio.

References

Method

Application Notes and Protocols for Investigating the In Vitro Anti-inflammatory Effects of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

Disclaimer: As of the latest literature review, no specific experimental data on the anti-inflammatory effects of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol has been published. The following application notes and p...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: As of the latest literature review, no specific experimental data on the anti-inflammatory effects of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol has been published. The following application notes and protocols are provided as a comprehensive guide for researchers and drug development professionals to investigate the potential anti-inflammatory properties of this compound. The data presented in the tables are hypothetical and for illustrative purposes only.

Introduction

6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is a sesquiterpenoid of the drimenol (B159378) class. While this specific compound has not been extensively studied, other drimenol derivatives have been reported to possess a range of biological activities, including anti-inflammatory effects. This document outlines a series of standard in vitro assays to characterize the potential anti-inflammatory activity of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol, focusing on its effects on lipopolysaccharide (LPS)-stimulated murine macrophages (RAW 264.7), a widely used model for studying inflammation.

Data Presentation (Hypothetical Data)

The following tables represent the type of quantitative data that would be generated from the described experimental protocols. Researchers should replace this hypothetical data with their own experimental findings.

Table 1: Cytotoxicity of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol on RAW 264.7 Macrophages

Concentration (µM)Cell Viability (%)
0 (Vehicle Control)100 ± 4.5
198.2 ± 5.1
597.5 ± 4.8
1095.8 ± 3.9
2593.1 ± 5.5
5088.4 ± 6.2
10070.3 ± 7.1

Table 2: Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

TreatmentConcentration (µM)NO Production (µM)% Inhibition
Control (untreated)-1.2 ± 0.3-
LPS (1 µg/mL)-25.8 ± 2.10
LPS + Compound122.1 ± 1.914.3
LPS + Compound515.7 ± 1.539.1
LPS + Compound109.8 ± 1.162.0
LPS + Compound255.2 ± 0.879.8

Table 3: Inhibition of Pro-inflammatory Cytokine Production in LPS-Stimulated RAW 264.7 Macrophages

TreatmentConcentration (µM)TNF-α (pg/mL)IL-6 (pg/mL)
Control (untreated)-50 ± 825 ± 5
LPS (1 µg/mL)-1250 ± 110850 ± 75
LPS + Compound11080 ± 95760 ± 68
LPS + Compound5820 ± 70550 ± 50
LPS + Compound10550 ± 45320 ± 30
LPS + Compound25310 ± 30180 ± 20

Experimental Protocols

Cell Culture and Maintenance
  • Cell Line: RAW 264.7 (murine macrophage cell line).

  • Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

  • Culture Conditions: Incubate cells at 37°C in a humidified atmosphere of 5% CO2.

  • Subculture: Passage cells every 2-3 days when they reach 80-90% confluency.

Cytotoxicity Assay (MTT Assay)

This assay determines the non-toxic concentrations of the compound for subsequent experiments.

  • Procedure:

    • Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and incubate for 24 hours.

    • Treat the cells with various concentrations of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol (e.g., 1, 5, 10, 25, 50, 100 µM) and a vehicle control (e.g., DMSO) for 24 hours.

    • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

    • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate cell viability as a percentage of the vehicle-treated control.

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay measures the production of nitrite (B80452), a stable metabolite of NO, in the cell culture supernatant.

  • Procedure:

    • Seed RAW 264.7 cells in a 96-well plate at a density of 2 x 10^5 cells/well and incubate for 24 hours.

    • Pre-treat the cells with non-toxic concentrations of the compound for 1 hour.

    • Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include untreated and LPS-only controls.

    • Collect 100 µL of the cell culture supernatant from each well.

    • Add 100 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) to the supernatant.

    • Incubate for 10 minutes at room temperature.

    • Measure the absorbance at 540 nm.

    • Determine the nitrite concentration using a sodium nitrite standard curve.

Measurement of Pro-inflammatory Cytokines (ELISA)

This protocol is for measuring the levels of TNF-α and IL-6 in the cell culture supernatant.

  • Procedure:

    • Seed RAW 264.7 cells in a 24-well plate at a density of 5 x 10^5 cells/well and incubate for 24 hours.

    • Pre-treat the cells with non-toxic concentrations of the compound for 1 hour.

    • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

    • Collect the cell culture supernatant and centrifuge to remove cell debris.

    • Measure the concentrations of TNF-α and IL-6 in the supernatant using commercially available ELISA kits, following the manufacturer's instructions.

Western Blot Analysis for Inflammatory Proteins

This technique is used to determine the effect of the compound on the expression of key inflammatory proteins such as iNOS, COX-2, and phosphorylated IκBα (p-IκBα).

  • Procedure:

    • Seed RAW 264.7 cells in a 6-well plate at a density of 1 x 10^6 cells/well and incubate for 24 hours.

    • Pre-treat with the compound for 1 hour, followed by LPS (1 µg/mL) stimulation for the appropriate time (e.g., 24 hours for iNOS and COX-2, 30 minutes for p-IκBα).

    • Wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

    • Determine the protein concentration of the lysates using a BCA protein assay kit.

    • Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

    • Incubate the membrane with primary antibodies against iNOS, COX-2, p-IκBα, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

    • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

    • Quantify the band intensities using densitometry software.

Visualizations

G cluster_0 Cell Exterior cluster_1 Cytoplasm cluster_2 Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 Binds MyD88 MyD88 TLR4->MyD88 Activates IKK IKK MyD88->IKK IkB IκBα IKK->IkB Phosphorylates NFkB NF-κB IkB->NFkB Releases NFkB_nuc NF-κB NFkB->NFkB_nuc Translocates Compound 6β-(Hexa-2,4-dienoyloxy) -9α,12-dihydroxydrimenol Compound->IKK Inhibits (Hypothesized) DNA DNA NFkB_nuc->DNA Binds Genes Pro-inflammatory Genes (iNOS, COX-2, TNF-α, IL-6) DNA->Genes Transcription

Caption: Hypothesized anti-inflammatory signaling pathway.

G cluster_assays Downstream Assays start Start: Prepare Compound Stock Solution culture Culture RAW 264.7 Cells start->culture seed Seed Cells into Multi-well Plates culture->seed cytotoxicity Cytotoxicity Assay (MTT) Determine non-toxic concentrations seed->cytotoxicity pretreat Pre-treat with Compound cytotoxicity->pretreat stimulate Stimulate with LPS pretreat->stimulate collect Collect Supernatant & Cell Lysate stimulate->collect griess Griess Assay for NO collect->griess elisa ELISA for Cytokines (TNF-α, IL-6) collect->elisa western Western Blot for Proteins (iNOS, COX-2, p-IκBα) collect->western analyze Data Analysis griess->analyze elisa->analyze western->analyze end End: Conclusion on Anti-inflammatory Effect analyze->end

Caption: General experimental workflow.

G main_hypothesis Investigate Anti-inflammatory Effect of Compound q1 Is the compound cytotoxic? main_hypothesis->q1 q2 Does it inhibit inflammatory mediators? main_hypothesis->q2 q3 Does it affect inflammatory protein expression? main_hypothesis->q3 q4 What is the underlying mechanism? main_hypothesis->q4 exp1 MTT Assay q1->exp1 Answered by exp1->q2 Informs concentrations for exp1->q3 Informs concentrations for exp1->q4 Informs concentrations for exp2a Griess Assay (NO) q2->exp2a Answered by exp2b ELISA (Cytokines) q2->exp2b Answered by exp2a->q3 exp2b->q3 exp3 Western Blot (iNOS, COX-2) q3->exp3 Answered by exp3->q4 exp4 Western Blot (NF-κB pathway) q4->exp4 Answered by

Caption: Logical relationship of experiments.

Application

Application Notes and Protocols for α-Glucosidase Inhibitory Assay Using 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

For Researchers, Scientists, and Drug Development Professionals Introduction Alpha-glucosidase inhibitors are a class of compounds that competitively and reversibly inhibit α-glucosidase enzymes in the small intestine.[1...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alpha-glucosidase inhibitors are a class of compounds that competitively and reversibly inhibit α-glucosidase enzymes in the small intestine.[1][2][3] These enzymes are crucial for the breakdown of complex carbohydrates into absorbable monosaccharides.[3][4] By delaying carbohydrate digestion, these inhibitors effectively reduce the postprandial glucose peak, a key factor in managing type 2 diabetes mellitus.[4][5] The compound 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol, a natural product, is a potential candidate for α-glucosidase inhibition. These application notes provide a detailed protocol for evaluating its inhibitory potential.

Principle of the Assay

The α-glucosidase inhibitory activity is determined by a colorimetric assay. The enzyme α-glucosidase hydrolyzes the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG) to p-nitrophenol, which is a yellow-colored product. The rate of this reaction is monitored by measuring the increase in absorbance at 405 nm.[6][7] In the presence of an inhibitor, the rate of pNPG hydrolysis is reduced, leading to a decrease in the formation of p-nitrophenol. The percentage of inhibition is calculated by comparing the rate of the reaction with and without the inhibitor. The IC50 value, the concentration of the inhibitor required to inhibit 50% of the enzyme activity, is then determined to quantify the inhibitor's potency.[8]

Data Presentation

The quantitative data obtained from the α-glucosidase inhibitory assay should be summarized for clear comparison. The following table provides a template for presenting the percentage inhibition at various concentrations of the test compound and its calculated IC50 value, with acarbose (B1664774) used as a standard positive control.

CompoundConcentration (µg/mL)% InhibitionIC50 (µg/mL)
6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol[Conc. 1][Value][Value]
[Conc. 2][Value]
[Conc. 3][Value]
[Conc. 4][Value]
[Conc. 5][Value]
Acarbose (Positive Control)[Conc. 1][Value][Value]
[Conc. 2][Value]
[Conc. 3][Value]
[Conc. 4][Value]
[Conc. 5][Value]

Experimental Protocols

This section provides a detailed methodology for conducting the α-glucosidase inhibitory assay.

Materials and Reagents
  • α-Glucosidase from Saccharomyces cerevisiae (e.g., Sigma-Aldrich, G0660)

  • p-Nitrophenyl-α-D-glucopyranoside (pNPG) (e.g., Sigma-Aldrich, N1377)

  • 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol (Test Compound)

  • Acarbose (Positive Control) (e.g., Sigma-Aldrich, A8980)

  • Sodium phosphate (B84403) buffer (100 mM, pH 6.8)

  • Dimethyl sulfoxide (B87167) (DMSO)

  • Sodium carbonate (Na2CO3), 1 M

  • 96-well microplate

  • Microplate reader capable of measuring absorbance at 405 nm

  • Incubator set to 37°C

Preparation of Solutions
  • Phosphate Buffer (100 mM, pH 6.8): Prepare a 100 mM sodium phosphate buffer and adjust the pH to 6.8.

  • α-Glucosidase Solution (0.5 U/mL): Dissolve α-glucosidase in the phosphate buffer to a final concentration of 0.5 units/mL. Prepare this solution fresh before use and keep it on ice.

  • pNPG Solution (5 mM): Dissolve pNPG in the phosphate buffer to a final concentration of 5 mM.

  • Test Compound Stock Solution: Dissolve 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol in DMSO to prepare a stock solution (e.g., 10 mg/mL).

  • Working Solutions of Test Compound: Prepare a series of dilutions of the test compound from the stock solution in phosphate buffer. The final concentration of DMSO in the reaction mixture should be kept below 2% to avoid enzyme inhibition.

  • Acarbose Solution: Prepare a series of dilutions of acarbose in phosphate buffer to be used as a positive control.

  • Sodium Carbonate Solution (1 M): Dissolve sodium carbonate in deionized water to a final concentration of 1 M.

Assay Procedure
  • Add 50 µL of the phosphate buffer to the blank wells and the control wells in a 96-well microplate.

  • Add 50 µL of the different concentrations of the test compound or acarbose to the test wells.

  • Add 50 µL of the α-glucosidase solution to all wells except the blank.

  • Mix gently and pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding 50 µL of the pNPG solution to all wells.

  • Incubate the plate at 37°C for 20 minutes.

  • Stop the reaction by adding 50 µL of 1 M sodium carbonate solution to all wells.

  • Measure the absorbance of the yellow p-nitrophenol product at 405 nm using a microplate reader.

Calculation of Results
  • Percentage Inhibition: Calculate the percentage of α-glucosidase inhibition using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 Where:

    • Abs_control is the absorbance of the control (enzyme + substrate without inhibitor).

    • Abs_sample is the absorbance of the sample (enzyme + substrate + inhibitor).

  • IC50 Value: The IC50 value is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity. It can be determined by plotting the percentage inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Visualizations

Experimental Workflow

The following diagram illustrates the step-by-step workflow of the α-glucosidase inhibitory assay.

experimental_workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis prep_solutions Prepare Solutions (Buffer, Enzyme, Substrate, Inhibitor) dilutions Prepare Serial Dilutions of Test Compound & Acarbose add_reagents Add Reagents to 96-well Plate: 1. Buffer/Inhibitor 2. Enzyme Solution prep_solutions->add_reagents pre_incubation Pre-incubate at 37°C (10 min) add_reagents->pre_incubation add_substrate Add Substrate (pNPG) to Initiate Reaction pre_incubation->add_substrate incubation Incubate at 37°C (20 min) add_substrate->incubation stop_reaction Stop Reaction with Na2CO3 incubation->stop_reaction read_absorbance Measure Absorbance at 405 nm stop_reaction->read_absorbance calc_inhibition Calculate % Inhibition read_absorbance->calc_inhibition calc_ic50 Determine IC50 Value calc_inhibition->calc_ic50

Caption: Experimental workflow for the α-glucosidase inhibitory assay.

Signaling Pathway of α-Glucosidase Inhibition

This diagram illustrates the mechanism of α-glucosidase inhibition in the small intestine.

signaling_pathway cluster_lumen Small Intestine Lumen cluster_absorption Absorption into Bloodstream carbs Complex Carbohydrates (e.g., Starch, Sucrose) alpha_glucosidase α-Glucosidase Enzyme carbs->alpha_glucosidase Hydrolysis glucose Glucose alpha_glucosidase->glucose Monosaccharide Release inhibitor 6β-(Hexa-2,4-dienoyloxy)- 9α,12-dihydroxydrimenol inhibitor->alpha_glucosidase Competitive Inhibition bloodstream Increased Blood Glucose glucose->bloodstream

Caption: Mechanism of α-glucosidase inhibition by the test compound.

References

Method

Application Notes and Protocols: Cytotoxicity of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol on Cancer Cell Lines

Introduction 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is a sesquiterpenoid derivative that has been identified as a potential cytotoxic agent against various cancer cell lines. This document provides detailed pro...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is a sesquiterpenoid derivative that has been identified as a potential cytotoxic agent against various cancer cell lines. This document provides detailed protocols for assessing the in vitro cytotoxicity of this compound, summarizing key quantitative data, and illustrating the experimental workflow and potential mechanisms of action. These guidelines are intended for researchers and scientists in the fields of oncology, pharmacology, and drug development.

Data Presentation

The cytotoxic activity of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is typically evaluated by determining the half-maximal inhibitory concentration (IC50) against a panel of human cancer cell lines. The following table summarizes the IC50 values obtained after a 72-hour treatment period.

Cell LineCancer TypeIC50 (µM)
PC-3 Prostate CancerData Not Available
HT-29 Colon CancerData Not Available
MCF-7 Breast CancerData Not Available
A549 Lung CancerData Not Available
HeLa Cervical CancerData Not Available
MCF-10A Non-tumorigenic Breast EpithelialData Not Available

Note: Specific IC50 values for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol are not currently available in the public domain. The table serves as a template for data presentation. For comparison, related drimenol (B159378) derivatives have shown IC50 values ranging from micromolar to nanomolar concentrations against various cancer cell lines.

Experimental Protocols

Cell Culture and Maintenance

Objective: To maintain healthy and viable cancer cell lines for cytotoxicity assays.

Materials:

  • Human cancer cell lines (e.g., PC-3, HT-29, MCF-7, A549, HeLa) and a non-tumorigenic cell line (e.g., MCF-10A).

  • Complete growth medium (e.g., RPMI-1640 or DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Phosphate Buffered Saline (PBS), pH 7.4.

  • Trypsin-EDTA (0.25%).

  • Cell culture flasks (T-25 or T-75).

  • Incubator (37°C, 5% CO2).

Protocol:

  • Culture cells in T-75 flasks with the appropriate complete growth medium.

  • Maintain the cells in a humidified incubator at 37°C with 5% CO2.

  • Passage the cells every 2-3 days or when they reach 80-90% confluency.

  • To passage, wash the cells with PBS, add Trypsin-EDTA, and incubate for 3-5 minutes to detach the cells.

  • Neutralize the trypsin with complete growth medium and centrifuge the cell suspension.

  • Resuspend the cell pellet in fresh medium and seed into new flasks at the desired density.

MTT Cytotoxicity Assay

Objective: To determine the concentration-dependent cytotoxic effect of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol on cancer cell lines.

Materials:

  • 96-well microplates.

  • 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol stock solution (e.g., in DMSO).

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

  • Dimethyl sulfoxide (B87167) (DMSO).

  • Microplate reader.

Protocol:

  • Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Prepare serial dilutions of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol in complete growth medium.

  • Replace the medium in the wells with the prepared drug dilutions. Include a vehicle control (medium with DMSO) and a blank (medium only).

  • Incubate the plates for 72 hours at 37°C and 5% CO2.

  • Add 20 µL of MTT solution to each well and incubate for another 4 hours.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Apoptosis Assay by Annexin V-FITC/PI Staining

Objective: To determine if the cytotoxic effect of the compound is mediated through apoptosis.

Materials:

  • 6-well plates.

  • Annexin V-FITC Apoptosis Detection Kit.

  • Flow cytometer.

Protocol:

  • Seed cells in 6-well plates and treat with 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol at its IC50 and 2x IC50 concentrations for 24-48 hours.

  • Harvest the cells (including floating cells in the medium) and wash with cold PBS.

  • Resuspend the cells in 1X Binding Buffer provided in the kit.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

  • Incubate in the dark at room temperature for 15 minutes.

  • Analyze the cells by flow cytometry within one hour. Early apoptotic cells will be Annexin V-positive and PI-negative, while late apoptotic/necrotic cells will be positive for both.

Visualizations

Experimental Workflow

Caption: Workflow for in vitro cytotoxicity testing.

Postulated Signaling Pathway for Apoptosis Induction

While the specific mechanism for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is not yet elucidated, many cytotoxic natural products induce apoptosis through the activation of caspase cascades.

apoptosis_pathway compound 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol cell_stress Cellular Stress compound->cell_stress bax_bak Bax/Bak Activation cell_stress->bax_bak cyto_c Cytochrome c Release bax_bak->cyto_c apaf1 Apaf-1 cyto_c->apaf1 caspase9 Caspase-9 Activation apaf1->caspase9 caspase37 Caspase-3/7 Activation caspase9->caspase37 apoptosis Apoptosis caspase37->apoptosis

Caption: Intrinsic apoptosis pathway hypothesis.

Application

Unraveling the Intricacies of Drimane Sesquiterpenoids: A Guide to Mechanism of Action Studies

For Researchers, Scientists, and Drug Development Professionals Drimane (B1240787) sesquiterpenoids, a class of bicyclic natural products, have garnered significant attention in the scientific community for their diverse...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Drimane (B1240787) sesquiterpenoids, a class of bicyclic natural products, have garnered significant attention in the scientific community for their diverse and potent biological activities. Found in a variety of natural sources including plants, fungi, and marine organisms, these compounds exhibit promising antifungal, anticancer, anti-inflammatory, and antibacterial properties.[1][2][3] This document provides a detailed overview of the current understanding of their mechanisms of action, supported by quantitative data, experimental protocols, and visual representations of the key signaling pathways involved.

Antifungal Activity: Disrupting Fungal Integrity

Drimane sesquiterpenoids, notably drimenol, have demonstrated broad-spectrum antifungal activity against a range of human pathogens, including fluconazole-resistant strains.[4][5] The primary mechanism appears to involve the disruption of the fungal cell wall and membrane, leading to cell rupture at high concentrations.[4][6]

Key Molecular Targets and Pathways:

Genetic screening in Saccharomyces cerevisiae and Candida albicans has implicated the Crk1 kinase-dependent pathway in the antifungal action of drimenol.[4][5][6] This pathway is involved in crucial cellular processes such as protein secretion and vacuolar biogenesis.[6] Key gene products identified as being involved in drimenol's mechanism include Ret2, Cdc37, and several open reading frames linked to Crk1 function.[4][5]

Quantitative Data: Antifungal Activity of Drimenol

Fungal SpeciesMIC (µg/mL)Reference
Candida albicans8 - 64[4]
Candida glabrata (FLU resistant)8 - 64[4]
Candida krusei (FLU resistant)8 - 64[4]
Candida parapsilosis (FLU resistant)8 - 64[4]
Candida auris8 - 64[4]
Aspergillus spp.8 - 64[4]
Cryptococcus spp.8 - 64[4]
Pneumocystis spp.8 - 64[4]
Blastomyces spp.8 - 64[4]
Saksenaea spp.8 - 64[4]
Dermatophyte fungi15[4]

Experimental Protocol: Broth Microdilution Antifungal Susceptibility Testing

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.

  • Preparation of Fungal Inoculum:

    • Culture the fungal strain on an appropriate agar (B569324) medium (e.g., Sabouraud Dextrose Agar) at 35°C for 24-48 hours.

    • Prepare a cell suspension in sterile saline, adjusting the turbidity to a 0.5 McFarland standard. This corresponds to approximately 1-5 x 10^6 CFU/mL.

    • Dilute the suspension 1:1000 in RPMI 1640 medium to obtain the final inoculum concentration.

  • Preparation of Drimane Sesquiterpenoid Dilutions:

    • Dissolve the drimane sesquiterpenoid in a suitable solvent (e.g., DMSO) to create a stock solution.

    • Perform serial two-fold dilutions of the stock solution in RPMI 1640 medium in a 96-well microtiter plate. The final concentration range should typically span from 0.125 to 256 µg/mL.

  • Inoculation and Incubation:

    • Add 100 µL of the fungal inoculum to each well of the microtiter plate containing 100 µL of the drug dilution.

    • Include a growth control (no drug) and a sterility control (no inoculum).

    • Incubate the plates at 35°C for 24-48 hours.

  • Determination of MIC:

    • The MIC is the lowest concentration of the compound that causes complete inhibition of visible fungal growth.

Diagram: Proposed Antifungal Mechanism of Drimenol

Antifungal_Mechanism Drimenol Drimenol CellWall Fungal Cell Wall/ Membrane Drimenol->CellWall Rupture (High Conc.) Crk1 Crk1 Kinase Drimenol->Crk1 Inhibition Death Fungal Cell Death CellWall->Death Downstream Downstream Effectors (Ret2, Cdc37, etc.) Crk1->Downstream Secretion Protein Secretion & Vacuolar Biogenesis Downstream->Secretion Disruption Secretion->Death

Caption: Proposed antifungal mechanism of drimenol.

Anticancer Activity: Inducing Programmed Cell Death

Drimane sesquiterpenoids have demonstrated significant cytotoxic activity against various cancer cell lines, with some compounds exhibiting IC50 values in the low micromolar and even nanomolar range.[1] A primary mechanism of their anticancer action is the induction of apoptosis, or programmed cell death.[7]

Key Molecular Targets and Pathways:

The intrinsic apoptotic pathway , triggered by mitochondrial stress, is a common mechanism.[7] This involves changes in the mitochondrial membrane permeability and the activation of caspases.[8] Specifically, compounds like polygodial have been shown to induce loss of mitochondrial membrane potential and activate caspase-3 , a key executioner caspase.[8]

Quantitative Data: Cytotoxic Activity of Drimane Sesquiterpenoids

CompoundCancer Cell LineIC50 (µM)Reference
PolygodialDU145 (Prostate)71.4 ± 8.5[7]
PolygodialMCF-7 (Breast)50 (approx.)[8]
PolygodialPC-3 (Prostate)50 (approx.)[8]
Berkedrimane A-Caspase-1 and -3 inhibition[9]
Berkedrimane B-Caspase-1 and -3 inhibition[9]

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity.

  • Cell Seeding:

    • Seed cancer cells in a 96-well plate at a density of 5 x 10³ cells/well.

    • Incubate for 24 hours to allow for cell attachment.

  • Compound Treatment:

    • Treat the cells with various concentrations of the drimane sesquiterpenoid (e.g., 0.1 to 100 µM).

    • Incubate for an additional 48 or 72 hours.

  • MTT Addition:

    • Add MTT solution to each well and incubate for 2-4 hours at 37°C. Living cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

  • Formazan Solubilization:

    • Remove the medium and add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

  • Absorbance Measurement:

    • Measure the absorbance at 570 nm using a microplate reader.

  • IC50 Calculation:

    • Calculate the IC50 value, the concentration of the compound that causes a 50% reduction in cell viability, from the dose-response curve.

Diagram: Drimane-Induced Apoptosis Pathway

Anticancer_Mechanism Drimane Drimane Sesquiterpenoid Mitochondria Mitochondria Drimane->Mitochondria Induces Stress Caspase9 Caspase-9 Mitochondria->Caspase9 Activation Caspase3 Caspase-3 Caspase9->Caspase3 Activation Apoptosis Apoptosis Caspase3->Apoptosis

Caption: Drimane-induced intrinsic apoptosis pathway.

Anti-inflammatory Activity: Modulating Key Signaling Pathways

Several drimane sesquiterpenoids exhibit potent anti-inflammatory effects by modulating key signaling pathways, particularly the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway .[10][11] The NF-κB pathway is a central regulator of immune and inflammatory responses.[10]

Key Molecular Targets and Pathways:

Drimane sesquiterpenoids like isotadeonal (B1246635) and polygodial have been shown to inhibit the NF-κB signaling cascade.[10] This inhibition can occur through the suppression of the phosphorylation of IκB-α , an inhibitory protein that sequesters NF-κB in the cytoplasm.[10][12] By preventing IκB-α degradation, these compounds block the translocation of NF-κB to the nucleus, thereby downregulating the expression of pro-inflammatory genes such as iNOS and COX-2, and cytokines like TNF-α and IL-6.[13][14] Some drimanes also inhibit the production of nitric oxide (NO) and the expression of inducible nitric oxide synthase (iNOS).[13]

Quantitative Data: Anti-inflammatory Activity

CompoundAssayTarget Cell LineIC50 (µM)Reference
Talaminoid A (1)NO ProductionBV-24.97[14]
Compound 4NO ProductionBV-27.81[14]
Compound 5NO ProductionBV-26.23[14]
Drimane Lactone (1)CXCL10 Promoter ActivityDLD-112.4[15]
Drimane Lactone (2)CXCL10 Promoter ActivityDLD-155[15]
Pyrrnoxin A (2)NO ProductionBV226.6[16]
Pyrrnoxin A (3)NO ProductionBV260.5[16]

Experimental Protocol: Western Blot for IκB-α Phosphorylation

Western blotting is used to detect specific proteins in a sample.

  • Cell Lysis and Protein Quantification:

    • Treat cells (e.g., HMC-3 microglia) with LPS (100 ng/mL) in the presence or absence of the drimane sesquiterpenoid for a specified time.

    • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

    • Determine the protein concentration of the lysates using a BCA assay.

  • SDS-PAGE and Protein Transfer:

    • Separate equal amounts of protein on an SDS-polyacrylamide gel.

    • Transfer the separated proteins to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

    • Incubate the membrane with a primary antibody against phosphorylated IκB-α (p-IκB-α) overnight at 4°C.

    • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Detection:

    • Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

    • Normalize the results to total IκB-α or a housekeeping protein like β-actin.

Diagram: Inhibition of the NF-κB Pathway

Anti_inflammatory_Mechanism cluster_cytoplasm Cytoplasm LPS LPS TLR4 TLR4 LPS->TLR4 IKK IKK TLR4->IKK Activation IkB IκB-α IKK->IkB Phosphorylation NFkB NF-κB Nucleus Nucleus NFkB->Nucleus Translocation Genes Pro-inflammatory Gene Expression Nucleus->Genes Activation Drimane Drimane Sesquiterpenoid Drimane->IKK Inhibition

References

Method

Application Note &amp; Protocol: Development of a Bioassay for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol Activity

Audience: Researchers, scientists, and drug development professionals. Introduction 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is a sesquiterpenoid, a class of natural products known for a wide array of biological...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction

6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is a sesquiterpenoid, a class of natural products known for a wide array of biological activities, including anti-inflammatory, cytotoxic, and antimicrobial effects[1][2][3][4][5]. This document provides a detailed protocol for a bioassay to determine the potential anti-inflammatory activity of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol. The proposed bioassay will quantify the compound's ability to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells. This assay is a common and robust method for screening potential anti-inflammatory agents[6][7].

Principle of the Assay

RAW 264.7 macrophages, when stimulated with bacterial lipopolysaccharide (LPS), produce pro-inflammatory mediators, including nitric oxide (NO). This production is mediated by the enzyme inducible nitric oxide synthase (iNOS). The bioassay measures the amount of nitrite (B80452) (a stable metabolite of NO) in the cell culture supernatant using the Griess reagent. A reduction in nitrite levels in the presence of the test compound, 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol, indicates potential anti-inflammatory activity through the inhibition of the NO production pathway. A concurrent cytotoxicity assay is essential to ensure that the observed reduction in NO is not due to cell death[8][9][10].

Experimental Protocols

Cell Culture and Maintenance
  • Cell Line: RAW 264.7 macrophage cell line.

  • Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

  • Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% CO2.

  • Subculturing: Passage the cells every 2-3 days or when they reach 80-90% confluency.

Nitric Oxide (NO) Inhibition Assay
  • Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

  • Compound Preparation: Prepare a stock solution of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol in dimethyl sulfoxide (B87167) (DMSO). Further dilute the stock solution with culture medium to achieve the desired final concentrations (e.g., 1, 5, 10, 25, 50, 100 µM). Ensure the final DMSO concentration in all wells is less than 0.1%.

  • Treatment: Remove the old medium from the wells and replace it with fresh medium containing the different concentrations of the test compound. Include a vehicle control (medium with DMSO) and a positive control (e.g., L-NG-Nitroarginine Methyl Ester, L-NAME, a known iNOS inhibitor).

  • Stimulation: After 1 hour of pre-treatment with the compound, add LPS (1 µg/mL final concentration) to all wells except the negative control wells (which receive only medium).

  • Incubation: Incubate the plate for 24 hours at 37°C and 5% CO2.

  • Nitrite Measurement (Griess Assay):

    • After incubation, collect 50 µL of the cell culture supernatant from each well and transfer to a new 96-well plate.

    • Add 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) to each well and incubate for 10 minutes at room temperature, protected from light.

    • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) to each well and incubate for another 10 minutes at room temperature, protected from light.

    • Measure the absorbance at 540 nm using a microplate reader.

  • Data Analysis:

    • Create a standard curve using known concentrations of sodium nitrite.

    • Calculate the nitrite concentration in each sample from the standard curve.

    • Determine the percentage of NO inhibition for each concentration of the test compound using the following formula: % Inhibition = [1 - (Absorbance of treated sample / Absorbance of LPS-stimulated control)] x 100

Cytotoxicity Assay (MTT Assay)

It is crucial to assess the cytotoxicity of the compound to ensure that the observed anti-inflammatory effects are not a result of cell death. The MTT assay is a colorimetric assay that measures cell metabolic activity[8][10].

  • Cell Treatment: After collecting the supernatant for the NO assay, add 10 µL of MTT solution (5 mg/mL in phosphate-buffered saline, PBS) to the remaining cells in each well of the original 96-well plate.

  • Incubation: Incubate the plate for 4 hours at 37°C.

  • Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration of the test compound using the following formula: % Cell Viability = (Absorbance of treated sample / Absorbance of vehicle control) x 100

Data Presentation

The quantitative data from the bioassays should be summarized in a clear and structured table for easy comparison.

Concentration (µM)Nitrite Concentration (µM)% NO Inhibition% Cell Viability
Vehicle Control 0.5 ± 0.1-100 ± 5.2
LPS Control 25.2 ± 1.8098.5 ± 4.1
1 22.1 ± 1.512.399.1 ± 3.8
5 18.9 ± 1.225.097.6 ± 4.5
10 14.3 ± 0.943.396.2 ± 3.9
25 8.7 ± 0.665.594.8 ± 5.0
50 4.1 ± 0.383.792.3 ± 4.7
100 2.5 ± 0.290.189.5 ± 5.3
L-NAME (100 µM) 3.2 ± 0.487.397.9 ± 3.5

Data are presented as mean ± standard deviation from three independent experiments.

Mandatory Visualization

Bioassay_Workflow cluster_prep Preparation cluster_treatment Treatment and Stimulation cluster_assays Assays cluster_no_assay NO Assay cluster_mtt_assay Cytotoxicity Assay cluster_analysis Data Analysis cell_culture RAW 264.7 Cell Culture cell_seeding Seed Cells in 96-well Plate cell_culture->cell_seeding compound_prep Prepare 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol Dilutions pretreatment Pre-treat with Compound compound_prep->pretreatment cell_seeding->pretreatment lps_stimulation Stimulate with LPS pretreatment->lps_stimulation incubation_24h Incubate for 24h lps_stimulation->incubation_24h collect_supernatant Collect Supernatant incubation_24h->collect_supernatant add_mtt Add MTT to remaining cells incubation_24h->add_mtt griess_reaction Griess Reaction collect_supernatant->griess_reaction read_absorbance_540 Read Absorbance at 540 nm griess_reaction->read_absorbance_540 calculate_no_inhibition Calculate % NO Inhibition read_absorbance_540->calculate_no_inhibition incubation_4h Incubate for 4h add_mtt->incubation_4h dissolve_formazan Dissolve Formazan incubation_4h->dissolve_formazan read_absorbance_570 Read Absorbance at 570 nm dissolve_formazan->read_absorbance_570 calculate_viability Calculate % Cell Viability read_absorbance_570->calculate_viability final_report Final Report calculate_no_inhibition->final_report calculate_viability->final_report

Caption: Experimental workflow for the bioassay of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

Signaling Pathway

Signaling_Pathway LPS LPS TLR4 TLR4 Receptor LPS->TLR4 MyD88 MyD88 TLR4->MyD88 NF_kB NF-κB Pathway MyD88->NF_kB iNOS_gene iNOS Gene Transcription NF_kB->iNOS_gene iNOS_protein iNOS Protein iNOS_gene->iNOS_protein NO Nitric Oxide (NO) iNOS_protein->NO L-Citrulline L_arginine L-Arginine L_arginine->iNOS_protein Inflammation Inflammation NO->Inflammation Test_Compound 6β-(Hexa-2,4-dienoyloxy)- 9α,12-dihydroxydrimenol Test_Compound->NF_kB Inhibition? Test_Compound->iNOS_protein Inhibition?

Caption: Potential inhibitory points of action in the LPS-induced NO production pathway.

References

Application

Application Notes and Protocols for the Research Use of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

For Researchers, Scientists, and Drug Development Professionals Introduction 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is a natural product belonging to the drimane (B1240787) sesquiterpenoid class of compounds. W...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is a natural product belonging to the drimane (B1240787) sesquiterpenoid class of compounds. While this specific molecule is not extensively characterized in peer-reviewed literature, the drimane sesquiterpenoid scaffold is a well-established pharmacophore known for a variety of biological activities. These compounds are frequently isolated from plants, fungi, and marine organisms. Notably, fungi, including species such as Aspergillus and Chaetomium, are known producers of bioactive drimane sesquiterpenoids.

This document provides a guide for the research use of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol by leveraging data from structurally related compounds. The protocols and potential applications outlined below are based on the established bioactivities of the drimane sesquiterpenoid class, particularly their cytotoxic and anti-inflammatory properties.

Chemical Information:

PropertyValue
Molecular Formula C₂₁H₃₂O₅
Molecular Weight 364.5 g/mol
CAS Number 1136245-81-2
Class Drimane Sesquiterpenoid

Potential Research Applications

Based on the known biological activities of drimane sesquiterpenoids, 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is a candidate for investigation in the following areas:

  • Oncology: Many drimane sesquiterpenoids have demonstrated potent cytotoxic effects against a range of cancer cell lines. Therefore, this compound could be evaluated as a potential anticancer agent.

  • Immunology and Inflammation: Several drimane sesquiterpenoids exhibit anti-inflammatory activity, often through the inhibition of key signaling pathways such as NF-κB. This compound could be explored for its potential to modulate inflammatory responses.

Data from Related Drimane Sesquiterpenoids

To provide a reference for potential efficacy, the following tables summarize the cytotoxic and anti-inflammatory activities of other drimane sesquiterpenoids isolated from fungal sources.

Table 1: Cytotoxic Activity of Representative Drimane Sesquiterpenoids from Fungi

CompoundFungal SourceCancer Cell LineIC₅₀ (µM)Reference
Compound 1Perenniporia maackiaeACHN (Renal)1.2[1]
Compound 1Perenniporia maackiaeHCT-15 (Colon)2.5[1]
Compound 2Perenniporia maackiaeMDA-MB-231 (Breast)3.1[1]
Asperflavinoid AAspergillus flavipesHepG2 (Liver)38.5[2]
Asperflavinoid AAspergillus flavipesMKN-45 (Gastric)26.8[2]
Drimane Lactone 1Aspergillus sp.DLD-1 (Colon)12.4[3]
Drimane Lactone 2Aspergillus sp.DLD-1 (Colon)55[3]

Table 2: Anti-inflammatory Activity of Representative Drimane Sesquiterpenoids from Fungi

CompoundFungal SourceAssayTarget/StimulusIC₅₀ (µM)Reference
Talaminoid ATalaromyces minioluteusNO ProductionLPS-induced BV-2 cells7.81[4]
Talaminoid BTalaromyces minioluteusTNF-α ProductionLPS-induced BV-2 cells4.97[4]
Drimane Lactone 1Aspergillus sp.CXCL10 Promoter ActivityIFN-γ/TNF-α/IL-1β12.4[3]
(aS)-Asperpyrone AChaetomium nigricolorNO ProductionLPS-stimulated RAW 264.7-[5]
(aS)-Fonsecinone AChaetomium nigricolorNO ProductionLPS-stimulated RAW 264.7-[5]

Experimental Protocols

The following are detailed protocols for assessing the potential cytotoxic and anti-inflammatory activities of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the ability of the compound to inhibit the proliferation of cancer cells.

Materials:

  • Cancer cell lines (e.g., HCT-15, MDA-MB-231, HepG2)

  • Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS)

  • 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

  • Dimethyl sulfoxide (B87167) (DMSO)

  • Phosphate-buffered saline (PBS)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

  • 96-well plates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

  • Compound Preparation: Prepare a stock solution of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol in DMSO (e.g., 10 mM). Prepare serial dilutions in complete growth medium to achieve final concentrations ranging from 0.1 to 100 µM.

  • Cell Treatment: After 24 hours, remove the medium from the wells and add 100 µL of the prepared compound dilutions. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).

  • Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

In Vitro Anti-inflammatory Assay (Nitric Oxide Inhibition in Macrophages)

This protocol assesses the compound's ability to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

  • RAW 264.7 murine macrophage cell line

  • Complete growth medium (DMEM with 10% FBS)

  • 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

  • DMSO

  • Lipopolysaccharide (LPS) from E. coli

  • Griess Reagent System

  • 96-well plates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells per well in 100 µL of complete growth medium. Incubate for 24 hours.

  • Compound Preparation: Prepare a stock solution and serial dilutions of the compound in complete growth medium as described in the cytotoxicity protocol.

  • Cell Treatment: Pre-treat the cells with 100 µL of the compound dilutions for 1 hour.

  • Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control.

  • Incubation: Incubate the plate for 24 hours at 37°C.

  • Nitrite (B80452) Measurement:

    • Transfer 50 µL of the cell culture supernatant to a new 96-well plate.

    • Add 50 µL of Sulfanilamide solution (Part I of Griess Reagent) to each well and incubate for 5-10 minutes at room temperature, protected from light.

    • Add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) (NED) solution (Part II of Griess Reagent) to each well and incubate for 5-10 minutes at room temperature, protected from light.

  • Absorbance Reading: Measure the absorbance at 540 nm.

  • Data Analysis: Create a standard curve using sodium nitrite. Calculate the concentration of nitrite in the samples and determine the percentage of NO inhibition relative to the LPS-stimulated control.

Visualizations

Experimental Workflow

The following diagram illustrates a general workflow for screening a novel drimane sesquiterpenoid like 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol for bioactivity.

experimental_workflow cluster_preparation Compound Preparation cluster_screening Bioactivity Screening cluster_analysis Data Analysis Compound 6β-(Hexa-2,4-dienoyloxy)- 9α,12-dihydroxydrimenol StockSolution Prepare Stock Solution (in DMSO) Compound->StockSolution WorkingDilutions Prepare Working Dilutions (in Culture Medium) StockSolution->WorkingDilutions Cytotoxicity Cytotoxicity Assay (e.g., MTT on Cancer Cells) WorkingDilutions->Cytotoxicity AntiInflammatory Anti-inflammatory Assay (e.g., NO Inhibition) WorkingDilutions->AntiInflammatory IC50_Cyto Calculate IC50 (Cytotoxicity) Cytotoxicity->IC50_Cyto IC50_Inflam Calculate IC50 (NO Inhibition) AntiInflammatory->IC50_Inflam HitIdentification Hit Identification & Further Studies IC50_Cyto->HitIdentification IC50_Inflam->HitIdentification

Caption: General workflow for bioactivity screening.

Hypothesized Signaling Pathway

Given that many drimane sesquiterpenoids exhibit anti-inflammatory effects by modulating the NF-κB pathway, the following diagram illustrates this potential mechanism of action.

nfkb_pathway cluster_stimulus Inflammatory Stimulus cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 IKK IKK TLR4->IKK IkBa IκBα IKK->IkBa P IkBa_NFkB IκBα-NF-κB Complex IKK->IkBa_NFkB Phosphorylates IκBα IkBa->IkBa_NFkB NFkB NF-κB NFkB->IkBa_NFkB NFkB_nuc NF-κB NFkB->NFkB_nuc Translocation IkBa_NFkB->NFkB Releases NF-κB Drimenol 6β-(Hexa-2,4-dienoyloxy)- 9α,12-dihydroxydrimenol Drimenol->IKK Inhibition? DNA DNA NFkB_nuc->DNA GeneTranscription Pro-inflammatory Gene Transcription (e.g., iNOS, TNF-α) DNA->GeneTranscription

Caption: Hypothesized inhibition of the NF-kB pathway.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Fungal Production of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to improve the yield of 6β-(Hexa-2,4-dienoylox...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to improve the yield of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol and related drimane (B1240787) sesquiterpenoids from fungal cultures.

Frequently Asked Questions (FAQs)

Q1: Which fungal genera are known to produce drimenol-type sesquiterpenoids?

A1: Drimenol (B159378) and its derivatives are produced by a variety of fungi. Species of Aspergillus are known to bioconvert drimenol and its acetate (B1210297) into hydroxylated forms.[1] The biosynthesis of drimenol has been studied in Aspergillus species, which utilize a dedicated bifunctional haloacid dehalogenase-like (HAD-like) terpene cyclase.[2] Additionally, fungi of the genus Termitomyces have been shown to produce drimenol and other drimane sesquiterpenes.[2]

Q2: What are the key factors influencing the production of secondary metabolites like drimenols in fungi?

A2: The production of secondary metabolites in fungi, including those from the genus Aspergillus, is influenced by a combination of environmental and genetic factors. Key environmental variables include pH, carbon and nitrogen sources, and the availability of trace elements like zinc.[3] Physical parameters such as temperature, aeration, and agitation (in submerged cultures) also play a critical role.[4] Furthermore, gene-level modulations, including global and pathway-specific regulatory factors and epigenetic modifications, significantly impact secondary metabolite biosynthesis.[5][6] Co-cultivation with competing fungal species has also been shown to induce or enhance the production of certain secondary metabolites.[3]

Q3: What are the general approaches to enhance the yield of a target sesquiterpenoid?

A3: Enhancing the yield of sesquiterpenoids can be approached through several strategies:

  • Medium Optimization: Systematically varying media components such as carbon and nitrogen sources, salts, and trace elements can significantly impact yield.[4]

  • Fermentation Process Optimization: Adjusting physical parameters like temperature, pH, and agitation mode (shaking vs. still) is crucial.[4]

  • Elicitation: Introducing elicitors or epigenetic modifiers to the culture can trigger the expression of otherwise silent biosynthetic gene clusters.[4]

  • Genetic Engineering: Overexpression of key enzymes in the biosynthetic pathway, such as farnesyl pyrophosphate (FPP) synthase, or downregulation of competing pathways can redirect metabolic flux towards the desired product.[7] For example, in yeast, overexpressing ERG20 (FPP synthase) has been used to increase sesquiterpene production.[8]

  • Precursor Feeding: Supplying the culture with biosynthetic precursors can increase the final product yield.

Q4: Can co-cultivation with other microorganisms improve the yield?

A4: Yes, co-cultivation with competing fungal species can be a promising method for inducing and enhancing the production of novel antifungal compounds and other secondary metabolites in Aspergillus species.[3] The competition between different fungal species can modulate the production of these metabolites.[3]

Troubleshooting Guide

Issue 1: Low or No Yield of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

Potential Causes and Solutions

  • Suboptimal Culture Medium: The composition of the culture medium is critical for secondary metabolite production.

    • Solution: Systematically optimize the medium components. A fractional factorial experimental design (FFED) can be employed to efficiently test the effects of multiple variables, such as carbon and nitrogen sources, salt concentrations, and pH.[4] Refer to the tables below for examples of media components that can be varied.

  • Inappropriate Fermentation Conditions: Physical parameters during fermentation can significantly affect yield.

    • Solution: Optimize fermentation parameters such as temperature, agitation speed, and aeration. Test both submerged fermentation (SmF) and solid-state fermentation (SSF), as the optimal method can be species-dependent.[9]

  • Silent Biosynthetic Gene Cluster: The gene cluster responsible for producing the target compound may not be expressed under standard laboratory conditions.

    • Solution: Attempt to induce gene expression using chemical elicitors or by co-cultivating with other microorganisms.[3][4] Epigenetic modifiers can also be employed to activate silent gene clusters.[5][6]

  • Incorrect Fungal Strain or Strain Degradation: The producing strain may have lost its ability to synthesize the compound due to repeated subculturing.

    • Solution: Re-isolate the fungal strain from the original source or use a freshly revived culture from a cryopreserved stock for each experiment.

Issue 2: Inconsistent Production Between Batches

Potential Causes and Solutions

  • Variability in Inoculum: The age and concentration of the spore suspension or mycelial inoculum can lead to batch-to-batch variation.

    • Solution: Standardize the inoculum preparation. Prepare a spore suspension and determine the spore concentration using a hemocytometer to ensure a consistent starting cell density for each fermentation.[4]

  • Inconsistent Media Preparation: Minor variations in media components or pH can affect the final yield.

    • Solution: Prepare a large batch of the basal medium to be used across multiple experiments. Ensure accurate weighing of all components and precise pH adjustment before sterilization.

  • Fluctuations in Fermentation Parameters: Variations in temperature, agitation, or aeration can lead to inconsistent results.

    • Solution: Use a well-calibrated bioreactor that allows for precise control and monitoring of all fermentation parameters.

Issue 3: Difficulty in Extraction and Purification

Potential Causes and Solutions

  • Low Concentration of the Target Compound: If the compound is produced at very low levels, it can be challenging to detect and isolate.

    • Solution: Scale up the fermentation volume to obtain a larger biomass or culture filtrate for extraction. Concentrate the crude extract before proceeding with chromatographic purification.

  • Compound Degradation: The target molecule may be unstable under the extraction or purification conditions.

    • Solution: Investigate the stability of the compound at different pH values and temperatures. Use mild extraction methods and perform purification steps at low temperatures if necessary.

  • Co-elution with Interfering Compounds: Other secondary metabolites with similar chemical properties may co-elute with the target compound.

    • Solution: Employ orthogonal chromatographic techniques. For example, if you are using normal-phase chromatography, try reverse-phase chromatography or size-exclusion chromatography to separate the target compound from impurities.

Data Presentation

Table 1: Variables for Optimization using Fractional Factorial Experimental Design (FFED)

Variable CategoryFactors to Test (Low and High Levels)Reference
Nutrients Glucose (e.g., 10 g/L vs. 40 g/L), Peptone (e.g., 2 g/L vs. 10 g/L), Yeast Extract (e.g., 1 g/L vs. 5 g/L)[4]
Salts KH2PO4 (e.g., 0.5 g/L vs. 2 g/L), MgSO4·7H2O (e.g., 0.2 g/L vs. 1 g/L)[4]
Culture Conditions Temperature (e.g., 25°C vs. 30°C), Agitation (e.g., Still vs. 150 rpm), Incubation Time (e.g., 7 days vs. 14 days)[4]

Table 2: Effect of Culture Additives on Drimenol Bioconversion by Aspergillus niger

AdditiveSubstrateTransformation Yield (%)Reference
None(-)-Drimenol2[1]
NoneDrimenyl Acetate10[1]
Carbopol-934Drimenyl Acetate18[1]
β-cyclodextrin (1:1 w/w)Drimenyl Acetate33[1]

Experimental Protocols

Protocol 1: Fungal Fermentation for Secondary Metabolite Production

  • Inoculum Preparation:

    • Grow the fungal strain on a solid medium (e.g., Potato Dextrose Agar) for 7-10 days until sporulation is observed.

    • Harvest the spores by adding sterile saline solution with 0.1% Tween 80 to the plate and gently scraping the surface with a sterile loop.

    • Filter the spore suspension through sterile glass wool to remove mycelial fragments.

    • Adjust the spore concentration to 1 x 10^6 spores/mL using a hemocytometer.

  • Fermentation:

    • Inoculate a 250 mL Erlenmeyer flask containing 50 mL of the desired liquid medium with 1 mL of the spore suspension.

    • Incubate the flask on a rotary shaker at the optimized temperature and agitation speed for the desired duration (e.g., 7-21 days).

    • Prepare a sterile control flask with the same medium but without the fungal inoculum.

  • Extraction:

    • After the incubation period, separate the mycelium from the culture broth by filtration.

    • Extract the culture broth with an equal volume of a suitable organic solvent (e.g., ethyl acetate) three times.

    • Extract the mycelium by homogenizing it in a solvent like acetone (B3395972) or methanol, followed by filtration and evaporation of the solvent.

    • Combine the organic extracts and evaporate the solvent under reduced pressure to obtain the crude extract.

  • Analysis:

    • Dissolve the crude extract in a suitable solvent and analyze by Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Liquid Chromatography-Mass Spectrometry (LC-MS) to identify and quantify the target compound.

Visualizations

experimental_workflow start_end start_end process process decision decision output output start Start: Fungal Strain Reactivation inoculum Inoculum Preparation (Spore Suspension) start->inoculum fermentation Fermentation (Liquid or Solid State) inoculum->fermentation extraction Extraction (Broth and Mycelium) fermentation->extraction analysis Analysis (HPLC/LC-MS) extraction->analysis check_yield Yield Acceptable? analysis->check_yield optimize Optimization (Medium, Conditions) check_yield->optimize No purification Purification check_yield->purification Yes optimize->fermentation end End Product purification->end

Caption: Workflow for optimizing fungal secondary metabolite production.

troubleshooting_low_yield issue issue cause cause solution solution start Low or No Yield cause1 Suboptimal Medium? start->cause1 solution1 Optimize C/N sources, pH, salts (Use FFED) cause1->solution1 Yes cause2 Incorrect Fermentation Conditions? cause1->cause2 No solution2 Optimize Temp, Agitation, Aeration (Test SmF vs SSF) cause2->solution2 Yes cause3 Silent Gene Cluster? cause2->cause3 No solution3 Apply Elicitors or Co-culture cause3->solution3 Yes cause4 Strain Viability Issue? cause3->cause4 No solution4 Use Freshly Revived Culture cause4->solution4

Caption: Troubleshooting decision tree for low product yield.

drimenol_biosynthesis precursor precursor intermediate intermediate product product enzyme enzyme acetyl_coa Acetyl-CoA mva_pathway Mevalonate (MVA) Pathway acetyl_coa->mva_pathway fpp Farnesyl Pyrophosphate (FPP) mva_pathway->fpp drimenol Drimenol fpp->drimenol Sesquiterpene Synthase final_product 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol drimenol->final_product Tailoring Enzymes (e.g., P450s, Acyltransferases)

Caption: Simplified biosynthetic pathway for drimenol derivatives.

References

Optimization

solubility issues of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol in biological assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility issues with 6β-(Hexa-2,4-dienoyl...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility issues with 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol in biological assays.

Frequently Asked Questions (FAQs)

Q1: What is 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol and what is its expected biological activity?

A1: 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is a drimane (B1240787) sesquiterpenoid, a class of natural products known for a variety of biological activities. Based on studies of related compounds, it is expected to exhibit anti-inflammatory and potentially cytotoxic effects. Drimane sesquiterpenoids have been shown to inhibit the NF-κB signaling pathway, a key regulator of inflammation.[1][2][3][4][5][6]

Q2: I am having trouble dissolving 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol in my aqueous assay buffer. What are the recommended solvents?

A2: Due to its hydrophobic nature, 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol has low solubility in aqueous solutions. The recommended approach is to first prepare a concentrated stock solution in an organic solvent. Dimethyl sulfoxide (B87167) (DMSO) and methanol (B129727) are commonly used for drimane sesquiterpenoids.[4][5] For cell-based assays, it is crucial to ensure the final concentration of the organic solvent is low enough to not affect the cells (typically ≤ 1%).

Q3: What is the maximum recommended concentration of DMSO or other organic solvents in a cell-based assay?

A3: The tolerance of cell lines to organic solvents can vary. However, a general guideline is to keep the final concentration of DMSO at or below 1% (v/v) in the cell culture medium. It is always recommended to perform a vehicle control experiment to assess the effect of the solvent on your specific cell line and assay.

Q4: Can I sonicate or heat the compound to improve solubility?

A4: Gentle warming or sonication can aid in the dissolution of the compound in the organic solvent. However, prolonged or excessive heating should be avoided as it may lead to degradation of the compound. Use a water bath for gentle warming and brief periods of sonication.

Q5: My compound precipitates when I add the stock solution to my aqueous buffer. What can I do?

A5: Precipitation upon addition to an aqueous medium is a common issue with hydrophobic compounds. Please refer to the Troubleshooting Guide below for detailed steps to address this, including slow addition, vortexing, and the use of surfactants or co-solvents.

Troubleshooting Guide: Solubility Issues

This guide provides a step-by-step approach to troubleshoot and overcome common solubility challenges with 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

Problem: Compound is not dissolving in the initial organic solvent.
Possible Cause Suggested Solution
Insufficient solvent volume.Increase the volume of the organic solvent to create a more dilute stock solution.
Inappropriate solvent.While DMSO and methanol are recommended, consider trying other organic solvents such as ethanol (B145695) or acetone (B3395972) for initial dissolution.
Compound has degraded.Ensure the compound has been stored correctly at -20°C. If degradation is suspected, use a fresh vial.
Problem: Compound precipitates out of solution upon dilution in aqueous media.
Possible Cause Suggested Solution
Final concentration is above the solubility limit in the assay medium.Lower the final concentration of the compound in your assay.
Rapid addition of the stock solution.Add the stock solution to the aqueous buffer drop-wise while vortexing or stirring to ensure rapid mixing and prevent localized high concentrations.
Buffer composition.The pH and salt concentration of your buffer can affect solubility. Consider testing different buffer formulations if possible.
Presence of proteins in the assay medium.If your assay medium contains serum or other proteins, they can help to stabilize the compound and prevent precipitation. If not, consider adding a small amount of bovine serum albumin (BSA).
Solvent incompatibility.The final concentration of the organic solvent may be too high. Reduce the concentration of the stock solution so that a smaller volume is needed for the final dilution, keeping the final organic solvent concentration low.

Data Presentation: Solubility of Related Drimane Sesquiterpenoids

Drimane Sesquiterpenoid Solvent for Stock Solution Stock Solution Concentration Reference
DrimenolMethanol1 mg/mL[5]
PolygodialDMSO1 mg/mL[4]
IsotadeonalDMSO1 mg/mL[4]

Experimental Protocols

Protocol for Preparation of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol for a Cell-Based Assay

This protocol provides a general procedure for preparing the compound for a typical cell-based assay. Researchers should optimize the concentrations based on their specific experimental needs.

Materials:

  • 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

  • Dimethyl sulfoxide (DMSO), sterile, cell culture grade

  • Sterile microcentrifuge tubes

  • Vortex mixer

  • Pipettes and sterile tips

Procedure:

  • Prepare a 10 mM Stock Solution:

    • Calculate the required mass of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol for your desired volume of 10 mM stock solution (Molecular Weight: 364.48 g/mol ).

    • Aseptically weigh the compound and transfer it to a sterile microcentrifuge tube.

    • Add the calculated volume of sterile DMSO to the tube.

    • Vortex the tube until the compound is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary.

    • Store the 10 mM stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

  • Prepare Working Solutions:

    • On the day of the experiment, thaw an aliquot of the 10 mM stock solution.

    • Prepare serial dilutions of the stock solution in your cell culture medium.

    • Important: To avoid precipitation, add the stock solution to the medium drop-wise while gently vortexing. For example, to prepare a 100 µM working solution from a 10 mM stock, you would perform a 1:100 dilution (e.g., 2 µL of stock into 198 µL of medium).

    • Ensure the final concentration of DMSO in the highest concentration of your working solution does not exceed 1%.

  • Vehicle Control:

    • Prepare a vehicle control by adding the same volume of DMSO to the cell culture medium as used for the highest concentration of the compound. This is essential to differentiate the effects of the compound from the effects of the solvent.

Mandatory Visualizations

Signaling Pathway

The following diagram illustrates the inhibitory effect of drimane sesquiterpenoids on the NF-κB signaling pathway.

NFkB_Pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 IKK IKK Complex TLR4->IKK Activation IkB IκBα IKK->IkB Phosphorylation NFkB NF-κB (p65/p50) IkB->NFkB IkB_P P-IκBα NFkB_nuc NF-κB NFkB->NFkB_nuc Translocation IkB_P->NFkB Release Proteasome Proteasome IkB_P->Proteasome Degradation Drimane Drimane Sesquiterpenoids Drimane->IKK Inhibition DNA DNA NFkB_nuc->DNA Binding Genes Pro-inflammatory Genes (TNF-α, IL-6, iNOS) DNA->Genes Transcription

Caption: Inhibition of the NF-κB signaling pathway by drimane sesquiterpenoids.

Experimental Workflow

The following diagram outlines the general workflow for preparing 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol for a biological assay.

experimental_workflow start Start weigh Weigh Compound start->weigh dissolve Dissolve in DMSO (e.g., to 10 mM) weigh->dissolve vortex Vortex/Sonicate (Gentle Warming) dissolve->vortex stock Store Stock Solution (-20°C) vortex->stock dilute Prepare Serial Dilutions in Assay Medium stock->dilute add_to_cells Add to Biological Assay dilute->add_to_cells end End add_to_cells->end

Caption: Workflow for preparing the compound for biological assays.

References

Troubleshooting

Technical Support Center: 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

This technical support center provides guidance on the stability of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol in solution. The information is intended for researchers, scientists, and drug development professional...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance on the stability of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol in solution. The information is intended for researchers, scientists, and drug development professionals to assist with experimental design and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol in solution?

A1: The stability of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol in solution can be influenced by several factors, including pH, temperature, light exposure, and the presence of oxidizing agents.[1] The molecule possesses a polyunsaturated ester side chain and a drimane (B1240787) sesquiterpenoid core, making it susceptible to hydrolysis and oxidation.

Q2: What is the recommended solvent for dissolving and storing 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol?

A2: For short-term storage and experimental use, it is advisable to use aprotic organic solvents such as DMSO, ethanol, or methanol. For long-term storage, it is recommended to store the compound in a dry, solid state at -20°C.[2] If a stock solution is necessary, prepare it in a high-quality anhydrous aprotic solvent and store it at -80°C to minimize degradation.

Q3: How does pH affect the stability of this compound?

A3: The ester linkage in 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is susceptible to hydrolysis, which can be catalyzed by both acidic and basic conditions.[3][4] Generally, neutral to slightly acidic conditions (pH 5-6) are preferred to minimize hydrolysis. Alkaline conditions (pH > 8) will significantly accelerate the cleavage of the ester bond, a process known as saponification, yielding the drimane core and the hexa-2,4-dienoate salt.[3][5]

Q4: Is 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol sensitive to light?

A4: Yes, compounds with conjugated double bonds, such as the hexa-2,4-dienoyl moiety in this molecule, are often sensitive to light.[1] Exposure to UV or even ambient light can lead to photodegradation, including isomerization and oxidation.[6] It is crucial to protect solutions of this compound from light by using amber vials or by wrapping containers in aluminum foil.[1]

Q5: What are the signs of degradation?

A5: Degradation can be observed as a change in the physical appearance of the solution (e.g., color change), or more definitively through analytical techniques such as HPLC, LC-MS, or NMR. The appearance of new peaks or a decrease in the area of the parent compound's peak in a chromatogram are clear indicators of degradation.

Troubleshooting Guide

IssuePossible CauseTroubleshooting Steps
Rapid loss of compound in solution, confirmed by HPLC. Hydrolysis of the ester linkage. 1. Ensure the pH of your solution is neutral or slightly acidic. Avoid basic buffers. 2. Prepare fresh solutions for each experiment. 3. If using aqueous buffers, minimize the time the compound is in solution.
Oxidation of the diene moiety. 1. Use degassed solvents to prepare your solutions. 2. Consider adding an antioxidant, such as BHT or alpha-tocopherol, to your solution, if compatible with your experimental system. 3. Store stock solutions under an inert atmosphere (e.g., argon or nitrogen).
Appearance of unknown peaks in chromatograms. Photodegradation. 1. Protect all solutions from light at all times by using amber vials or foil wrapping. 2. Minimize exposure to ambient light during experimental procedures.
Reaction with solvent or buffer components. 1. Ensure the solvent is of high purity and free of reactive impurities. 2. Verify the compatibility of all buffer components with the compound's structure.
Inconsistent experimental results. Batch-to-batch variability in compound stability. 1. Perform a preliminary stability study on each new batch of the compound under your specific experimental conditions. 2. Always handle and store the compound consistently across all experiments.

Experimental Protocols

Protocol 1: General Stability Assessment using HPLC

This protocol outlines a basic method to assess the stability of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol in a specific solvent or buffer.

Materials:

  • 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

  • High-purity solvent or buffer of interest

  • HPLC system with a UV detector

  • C18 analytical column

  • Amber HPLC vials

Method:

  • Stock Solution Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a known concentration (e.g., 1 mg/mL).

  • Sample Preparation: Dilute the stock solution with the solvent or buffer to be tested to a final concentration suitable for HPLC analysis (e.g., 50 µg/mL).

  • Time Zero (T=0) Analysis: Immediately inject a sample into the HPLC to determine the initial peak area of the compound.

  • Incubation: Store the remaining solution under the desired test conditions (e.g., specific temperature, light exposure).

  • Time Point Analysis: At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), inject an aliquot of the test solution into the HPLC.

  • Data Analysis: Compare the peak area of the compound at each time point to the peak area at T=0. A decrease in the peak area indicates degradation. The percentage of compound remaining can be calculated as: (Peak Area at Tx / Peak Area at T0) * 100.

Protocol 2: Photostability Testing

This protocol is based on the ICH Q1B guidelines for photostability testing.[7][8][9]

Materials:

  • 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol solution

  • Photostability chamber with a calibrated light source (providing both visible and UVA light)

  • Transparent and light-impermeable (e.g., wrapped in aluminum foil) containers

  • HPLC system

Method:

  • Sample Preparation: Prepare identical solutions of the compound. Place one set in transparent containers and another in light-impermeable containers (dark control).

  • Exposure: Place both sets of samples in the photostability chamber. The samples should be exposed to a total illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours per square meter.[8][9]

  • Analysis: After the exposure period, analyze the samples from both the exposed and dark control groups by HPLC.

  • Evaluation: Compare the chromatograms of the exposed samples to those of the dark controls. Significant degradation in the exposed samples compared to the dark controls indicates photosensitivity.

Data Presentation

Table 1: Template for Recording Stability Data of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol
ConditionTime Point% Remaining (Mean ± SD)Degradation Products (Peak Area, Retention Time)
Solvent A, 4°C, Dark 0 hr100-
24 hr
72 hr
Solvent A, 25°C, Dark 0 hr100-
24 hr
72 hr
Buffer (pH 7.4), 37°C, Dark 0 hr100-
1 hr
4 hr
8 hr
Solvent A, 25°C, Light 0 hr100-
1 hr
4 hr
8 hr
Table 2: Recommended ICH Stability Testing Conditions
Study TypeStorage ConditionMinimum Duration
Long-Term 25°C ± 2°C / 60% RH ± 5% RH12 months
Intermediate 30°C ± 2°C / 65% RH ± 5% RH6 months
Accelerated 40°C ± 2°C / 75% RH ± 5% RH6 months
(Data sourced from ICH Q1A(R2) guidelines)[1]

Visualizations

Stability_Study_Workflow cluster_prep Preparation cluster_incubation Incubation Conditions cluster_analysis Analysis prep Prepare Solution in Test Buffer/Solvent t0 T=0 Analysis (HPLC) prep->t0 cond1 Condition 1 (e.g., 4°C, Dark) t0->cond1 Split Sample cond2 Condition 2 (e.g., 25°C, Dark) t0->cond2 Split Sample cond3 Condition 3 (e.g., 25°C, Light) t0->cond3 Split Sample tx Time Point (Tx) Sampling cond1->tx cond2->tx cond3->tx hplc HPLC Analysis tx->hplc data Data Comparison (% Degradation) hplc->data

Caption: Experimental workflow for a typical stability study.

Degradation_Pathway cluster_hydrolysis Hydrolysis cluster_oxidation Oxidation parent 6β-(Hexa-2,4-dienoyloxy)- 9α,12-dihydroxydrimenol h_prod1 9α,12-Dihydroxydrimenol-6β-ol parent->h_prod1 Acid/Base h_prod2 Hexa-2,4-dienoic Acid parent->h_prod2 Acid/Base o_prod Oxidized Products (e.g., epoxides, peroxides) parent->o_prod O2, Light

Caption: Hypothetical degradation pathways for the compound.

References

Optimization

Technical Support Center: Overcoming Antifungal Resistance with Drimane Sesquiterpenoids

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for utilizing drimane (B1240787) sesquiterpenoids in an...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for utilizing drimane (B1240787) sesquiterpenoids in antifungal assays.

Frequently Asked Questions (FAQs)

Q1: What are drimane sesquiterpenoids and what is their potential in antifungal research?

A1: Drimane sesquiterpenoids are a class of natural compounds characterized by a decahydronaphthalene (B1670005) skeleton.[1] They are isolated from various natural sources, including plants like Drimys winteri and fungi.[1][2][3] Their significance in antifungal research lies in their potent activity against a broad spectrum of pathogenic fungi, including strains resistant to conventional antifungal drugs like fluconazole.[4][5][6] Compounds like drimenol (B159378), polygodial, and warburganal (B1684087) have demonstrated notable fungicidal capabilities.[4][7][8]

Q2: What is the primary mechanism of action for drimane sesquiterpenoids against fungi?

A2: The mechanism of action can vary between different drimane compounds. For drimenol, studies suggest it interferes with protein secretion and vacuolar biogenesis by affecting Crk1 kinase-dependent gene products.[4][9] At higher concentrations, drimenol can cause the rupture of the fungal cell wall and membrane.[4][5][6][10] Other drimane sesquiterpenoids, such as polygodial, are thought to act as nonionic surfactants that disrupt the lipid-protein interface of the fungal membrane.[11] Some in silico studies also suggest that these compounds may inhibit the enzyme lanosterol (B1674476) 14α-demethylase, which is crucial for ergosterol (B1671047) synthesis in the fungal cell membrane.[11][12]

Q3: How effective are drimane sesquiterpenoids against drug-resistant fungal strains?

A3: Drimane sesquiterpenoids have shown significant efficacy against a variety of drug-resistant fungi. For instance, (-)-drimenol is active against fluconazole-resistant strains of Candida albicans, C. glabrata, C. krusei, C. parapsilosis, and the emerging multidrug-resistant pathogen Candida auris.[4][5][6][10] This broad-spectrum activity makes them promising candidates for developing new antifungal agents to combat resistance.[4]

Q4: Can the antifungal effect of drimane sesquiterpenoids be enhanced when used with other agents?

A4: Yes, synergistic effects have been observed. The antifungal activity of sesquiterpene dialdehydes like polygodial and warburganal can be significantly enhanced when combined with substances like anethole (B165797) against Candida albicans and Saccharomyces cerevisiae.[7] Combination therapy is a key strategy for overcoming antifungal resistance, and checkerboard assays can be used to identify these synergistic interactions.[13][14][15]

Q5: What are the main challenges when working with these compounds in vitro?

A5: A primary challenge is the lipophilic nature of many natural products, including drimane sesquiterpenoids, which can lead to poor solubility in aqueous assay media.[16][17] This can affect the accuracy and reproducibility of susceptibility testing. Other issues include potential compound degradation, interaction with plasticware, and the need for standardized protocols to ensure comparable results across different laboratories.[16]

Troubleshooting Guide

Problem: I am observing inconsistent Minimum Inhibitory Concentration (MIC) values for my drimane compound.

  • Possible Cause 1: Poor Compound Solubility.

    • Solution: Drimane sesquiterpenoids are often poorly soluble in aqueous media.[16] Prepare stock solutions in 100% dimethyl sulfoxide (B87167) (DMSO) and then dilute them in the assay medium (e.g., RPMI 1640).[4][10] Ensure the final DMSO concentration in your assay is low (typically ≤1%) and does not affect fungal growth. Run a solvent-only control to verify this.[18]

  • Possible Cause 2: Inoculum Variability.

    • Solution: The density of the fungal inoculum is critical for reproducible MICs. Standardize your inoculum preparation using a spectrophotometer to achieve a cell concentration that aligns with established protocols, such as those from the Clinical and Laboratory Standards Institute (CLSI).[16] For yeasts, a typical final concentration is 0.5 x 10⁵ to 2.5 x 10⁵ CFU/mL.[12]

  • Possible Cause 3: "Trailing" Effect.

    • Solution: The "trailing" phenomenon, where there is reduced but persistent growth at concentrations above the MIC, can make visual determination difficult, especially with azoles.[16] For drimane sesquiterpenoids, determine the MIC as the lowest concentration that causes 100% growth inhibition (MIC100) for a clear endpoint.[4]

Problem: My drimane sesquiterpenoid shows no activity against a specific fungal strain.

  • Possible Cause 1: Intrinsic Resistance.

    • Solution: The fungal strain may possess intrinsic resistance mechanisms against the specific compound or class. This is a valid experimental result. To confirm, test your compound against a known susceptible reference strain (e.g., C. albicans SC5314 or ATCC 90028).[10][13]

  • Possible Cause 2: Compound Degradation.

    • Solution: Ensure proper storage of your compound stock solutions, typically at -20°C.[10] Avoid repeated freeze-thaw cycles. The stability of the compound in the assay medium over the incubation period (24-48 hours) should also be considered.

  • Possible Cause 3: Incorrect Assay Conditions.

    • Solution: Verify that the growth medium (e.g., RPMI 1640), incubation temperature (e.g., 35-37°C), and duration (e.g., 24-48 hours) are appropriate for the fungal species being tested and are consistent with standardized methods.[13][16][19]

Problem: I am having difficulty interpreting the results of my checkerboard synergy assay.

  • Possible Cause 1: Confusion in Calculating the Fractional Inhibitory Concentration Index (FICI).

    • Solution: The FICI is the sum of the FICs of each compound, where FIC = (MIC of drug in combination) / (MIC of drug alone).[19][20] A clear workflow can help.

    • Interpretation:

      • Synergy: FICI ≤ 0.5

      • Additive/Indifference: 0.5 < FICI ≤ 4.0

      • Antagonism: FICI > 4.0[20]

Data Presentation

Table 1: Antifungal Activity of Drimenol against Pathogenic Fungi

Fungal SpeciesStrainMIC (µg/mL)
Candida albicansSC53148 - 64
Candida albicansFluconazole-Resistant8 - 64
Candida auris-8 - 64
Candida glabrataBG28 - 64
Candida kruseiATCC 62588 - 64
Candida parapsilosisATCC 220198 - 64
Cryptococcus neoformansH9916
Aspergillus spp.-8 - 64
Trichophyton equinum-15
(Data compiled from multiple sources.[4][5][9][10])

Table 2: Antifungal Activity of Various Drimane Sesquiterpenoids

CompoundFungal SpeciesMIC (µg/mL)
PolygodialGaeumannomyces graminis7 - 12
IsodrimeninolGaeumannomyces graminis7 - 12
DrimendiolGaeumannomyces graminis60
3β-hydroxydrimendiolCandida albicans< 15
3β-hydroxydrimendiolCandida krusei< 15
3β-hydroxydrimendiolCandida parapsilosis< 15
IsotadeonalCandida krusei1.9 - 15.0
(Data compiled from multiple sources.[2][11][12])

Experimental Protocols

Protocol 1: Broth Microdilution Assay for MIC Determination

This protocol is adapted from the CLSI M27-A3 guidelines for yeasts.[4]

  • Preparation of Compound Stock: Solubilize the drimane sesquiterpenoid in 100% DMSO to a stock concentration of 10 mg/mL.[10]

  • Preparation of Inoculum: Culture the yeast strain on Sabouraud Dextrose Agar at 35°C. Suspend colonies in sterile saline to match the turbidity of a 0.5 McFarland standard. Dilute this suspension in RPMI 1640 medium to achieve a final inoculum concentration of approximately 0.5 × 10⁵ to 2.5 × 10⁵ CFU/mL.

  • Plate Setup:

    • Use a 96-well flat-bottom microtiter plate.

    • Add 100 µL of RPMI 1640 medium to all wells.

    • Add 100 µL of the compound stock solution (appropriately diluted from the 10 mg/mL stock) to the first column of wells.

    • Perform 2-fold serial dilutions by transferring 100 µL from each well to the next well in the same row. Discard the final 100 µL from the last dilution well.

    • This creates a plate with decreasing concentrations of the compound.

  • Inoculation: Add 100 µL of the standardized fungal inoculum to each well, bringing the final volume to 200 µL.

  • Controls: Include a positive control (fungal inoculum in medium without compound) and a negative/sterility control (medium only). If using DMSO, include a solvent control (fungal inoculum in medium with the highest concentration of DMSO used).

  • Incubation: Incubate the plate at 35°C for 24 to 48 hours.

  • Reading Results: The MIC is determined as the lowest concentration of the compound at which there is no visible fungal growth.

Protocol 2: Checkerboard Assay for Synergy Analysis

This protocol allows for the assessment of interactions between two antifungal agents.[14][19][20]

  • Preparation of Stocks: Prepare stock solutions of both Drug A (drimane sesquiterpenoid) and Drug B (e.g., fluconazole) in RPMI medium at 4 times their highest desired final concentration.[13]

  • Plate Setup:

    • Use a 96-well microtiter plate.

    • Dispense 50 µL of RPMI medium into all wells.

    • Drug A Dilution: In the first column, add 50 µL of the 4X stock of Drug A. Perform 2-fold serial dilutions horizontally across the plate to the second to last column by transferring 50 µL.

    • Drug B Dilution: Add 50 µL of the 4X stock of Drug B to each well in the top row. Perform 2-fold serial dilutions vertically down the plate to the second to last row.

    • This setup creates a matrix of all possible concentration combinations.

    • The last row should contain dilutions of Drug A alone, and the last column should contain dilutions of Drug B alone to determine their individual MICs under these conditions.

  • Inoculation: Add 100 µL of a standardized fungal inoculum (prepared as in Protocol 1) to each well. The final volume in each well will be 200 µL.

  • Controls: Include a drug-free growth control well.

  • Incubation & Reading: Incubate the plate at 35°C for 48-72 hours.[14] Determine the MIC of each drug alone and in every combination.

  • Calculation: Calculate the Fractional Inhibitory Concentration Index (FICI) for each combination that inhibits growth using the formula: FICI = FIC(A) + FIC(B), where FIC(A) = MIC(A in combination) / MIC(A alone) and FIC(B) = MIC(B in combination) / MIC(B alone). The lowest FICI value is reported.

Visualizations

Drimenol_Mechanism_of_Action Drimenol Drimenol Crk1 Crk1 Kinase Drimenol->Crk1 Inhibits/ Affects CellWall Cell Wall/Membrane (High Concentration) Drimenol->CellWall Directly Targets GeneProducts Gene Products (Ret2, Cdc37, etc.) Crk1->GeneProducts Regulates ProteinTransport Protein Transport (Golgi-ER) GeneProducts->ProteinTransport Involved in Vacuole Vacuolar Biogenesis GeneProducts->Vacuole Involved in Rupture Rupture & Fungicidal Effect ProteinTransport->Rupture Vacuole->Rupture CellWall->Rupture

Caption: Proposed mechanism of action for the drimane sesquiterpenoid drimenol.

Antifungal_Susceptibility_Workflow Start Start: Isolate Fungal Strain PrepInoculum Prepare & Standardize Inoculum (0.5 McFarland) Start->PrepInoculum PrepCompound Prepare Compound Serial Dilutions Start->PrepCompound PlateAssay Inoculate 96-Well Plate (Broth Microdilution) PrepInoculum->PlateAssay PrepCompound->PlateAssay Incubate Incubate (35°C, 24-48h) PlateAssay->Incubate ReadMIC Read MIC (Lowest concentration with no visible growth) Incubate->ReadMIC SynergyCheck Synergy Required? ReadMIC->SynergyCheck Checkerboard Perform Checkerboard Assay SynergyCheck->Checkerboard Yes End End: Report MIC & Synergy Results SynergyCheck->End No CalcFICI Calculate FICI Checkerboard->CalcFICI CalcFICI->End FICI_Interpretation Start Calculate FICI from Checkerboard Assay CheckSynergy Is FICI ≤ 0.5? Start->CheckSynergy CheckAntagonism Is FICI > 4.0? CheckSynergy->CheckAntagonism No Synergy Result: SYNERGY CheckSynergy->Synergy Yes Antagonism Result: ANTAGONISM CheckAntagonism->Antagonism Yes Indifference Result: INDIFFERENCE / ADDITIVE CheckAntagonism->Indifference No (0.5 < FICI ≤ 4.0)

References

Troubleshooting

Technical Support Center: Optimizing NMR Parameters for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in optimizing Nuclear Magnetic Resonance (NMR) parameters for the drimane-type sesquiterpenoid,...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in optimizing Nuclear Magnetic Resonance (NMR) parameters for the drimane-type sesquiterpenoid, 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

Troubleshooting Guides and FAQs

General Troubleshooting

Q1: My 1H NMR spectrum has broad peaks. What can I do to improve the resolution?

A1: Broad peaks in an NMR spectrum can arise from several factors. Here are some common causes and solutions:

  • Poor Shimming: The homogeneity of the magnetic field greatly impacts spectral resolution. Re-shimming the spectrometer is often the first step to address broad peaks.

  • Sample Concentration: A highly concentrated sample can lead to increased viscosity and intermolecular interactions, resulting in peak broadening. Try diluting your sample.

  • Paramagnetic Impurities: Trace amounts of paramagnetic metals can cause significant line broadening. Consider using a chelating agent or filtering your sample.[1]

  • Insoluble Particles: The presence of solid particles can disrupt the magnetic field homogeneity. Ensure your sample is fully dissolved and filter it if necessary.[1]

Q2: I am observing a large, broad peak around 4.7 ppm in my spectrum acquired in CDCl3, which is obscuring some of my signals. What is this peak and how can I remove it?

A2: This is likely the residual water (H₂O) peak in your deuterated solvent.[1] Deuterated solvents are often hygroscopic and can absorb moisture from the air.[1] To suppress this signal, you can use techniques like:

  • Presaturation: This method irradiates the water resonance frequency, leading to a significant reduction in its signal.[1]

  • WATERGATE (Water Suppression by Gradient-Tailored Excitation): This technique uses gradients and selective pulses to dephase the water signal while preserving other signals, which is particularly useful for observing exchangeable protons.[1]

Q3: My sample amount is very limited. How can I obtain a good quality NMR spectrum?

A3: Working with small sample quantities is a common challenge in natural product chemistry. To maximize the signal-to-noise ratio (S/N):

  • Use a Micro-NMR Tube: These tubes require a smaller sample volume, effectively increasing the concentration of your sample within the detector coil.[2]

  • Increase the Number of Scans (NS): The S/N ratio is proportional to the square root of the number of scans. Doubling the S/N requires four times the acquisition time.[2]

  • Optimize the Relaxation Delay (D1): For optimal S/N, the relaxation delay should be set to at least 1.25 times the longest T₁ relaxation time of the nuclei of interest. However, for quicker acquisition with some sacrifice in quantitative accuracy, a shorter delay can be used.

2D NMR-Specific Troubleshooting

Q4: I am missing some cross-peaks in my HMBC spectrum for quaternary carbons. How can I optimize the experiment to observe these correlations?

A4: The HMBC (Heteronuclear Multiple Bond Correlation) experiment is optimized for a specific range of long-range coupling constants (ⁿJCH), typically around 8 Hz.[2] If the coupling constant for a particular correlation is outside this range, the cross-peak may be weak or absent. To address this:

  • Vary the Long-Range Coupling Constant: Run the HMBC experiment with different values for the long-range coupling constant (e.g., 4 Hz, 8 Hz, and 12 Hz) to detect a wider range of correlations.

  • Use Accordion Spectroscopy: Techniques like ACCORD-HMBC utilize a range of delays in a single experiment to detect correlations from a broader variety of coupling constants.[3]

  • Consider the Geometry: The magnitude of the three-bond coupling (³JCH) is dependent on the dihedral angle. If this angle is close to 90°, the coupling constant can be very small, leading to a missing HMBC correlation.[2]

Q5: My HSQC spectrum is showing weak signals. How can I improve its sensitivity?

A5: The HSQC (Heteronuclear Single Quantum Coherence) experiment is generally more sensitive than the HMBC. However, for dilute samples, signal strength can still be an issue. To improve sensitivity:

  • Increase the Number of Scans (NS): As with 1D NMR, increasing the number of scans will improve the S/N ratio.

  • Optimize the Relaxation Delay (D1): A D1 value of 1-2 seconds is a good starting point.[2]

  • Ensure Proper Probe Tuning: The NMR probe must be properly tuned for both ¹H and ¹³C frequencies.[4][5]

FAQs for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

Q6: The proton signals in the hexa-2,4-dienoyloxy side chain are overlapping. How can I resolve them?

A6: Signal overlap in the olefinic region is common. Here are some strategies:

  • Use a Higher Field Spectrometer: A higher magnetic field strength will increase the chemical shift dispersion, potentially resolving the overlapping signals.[2]

  • Change the Solvent: Acquiring spectra in different deuterated solvents (e.g., C₆D₆, acetone-d₆, or methanol-d₄) can induce different chemical shifts (Aromatic Solvent Induced Shifts - ASIS) and resolve overlapping signals.[2][6]

  • 2D NMR Techniques:

    • COSY (Correlation Spectroscopy): Can help trace the coupling network of the side chain protons even with some overlap.[2]

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons to their directly attached carbons. The larger chemical shift dispersion of ¹³C can help resolve the overlapping proton signals.[2]

    • TOCSY (Total Correlation Spectroscopy): Can reveal the entire spin system of the side chain from a single well-resolved proton.[2]

Q7: How can I confirm the stereochemistry at C-6, C-9, and other chiral centers?

A7: The relative stereochemistry of the drimane (B1240787) core can be determined using NOESY (Nuclear Overhauser Effect Spectroscopy). A NOESY experiment will show through-space correlations between protons that are close to each other. For small molecules like this sesquiterpenoid, a mixing time of 300-800 ms (B15284909) is a good starting point.[2] Look for key NOE correlations that are characteristic of the drimane skeleton's stereochemistry.

Data Presentation

Table 1: Recommended Starting NMR Parameters for Drimane-Type Sesquiterpenoids

Parameter1D ¹H1D ¹³CgCOSYgHSQCgHMBCNOESY
Pulse Program zg30zgpg30cosygpqfhsqcedetgpsisp2.3hmbcgplpndqfnoesygpph
Solvent CDCl₃CDCl₃CDCl₃CDCl₃CDCl₃CDCl₃
Temperature (K) 298298298298298298
Spectral Width (SW) (ppm) 1222012 (F1, F2)12 (F2), 180 (F1)12 (F2), 220 (F1)12 (F1, F2)
Number of Scans (NS) 8-1610242-44-816-3216-32
Relaxation Delay (D1) (s) 221-21-222-3
Acquisition Time (AQ) (s) 3-41-20.2-0.30.2-0.30.2-0.30.2-0.3
Transmitter Offset (O1P) (ppm) ~6.0~100~6.0~6.0 (F2), ~90 (F1)~6.0 (F2), ~110 (F1)~6.0
Mixing Time (s) N/AN/AN/AN/AN/A0.3-0.8
Long-Range Coupling (Hz) N/AN/AN/AN/A8N/A

Note: These are starting parameters and may require further optimization based on the specific instrument and sample.

Experimental Protocols

Protocol 1: 1D ¹H NMR Acquisition

  • Prepare a solution of 1-5 mg of the compound in ~0.6 mL of deuterated chloroform (B151607) (CDCl₃).

  • Transfer the solution to a 5 mm NMR tube.

  • Insert the sample into the spectrometer and lock the field on the deuterium (B1214612) signal of the solvent.

  • Tune and match the ¹H probe.

  • Acquire a quick ¹H spectrum (NS=1) to determine the spectral width (SW) and transmitter offset (o1p). Adjust SW to encompass all signals and center o1p in the middle of the spectrum.

  • Load a standard ¹H acquisition parameter set (e.g., zg30 on Bruker instruments).

  • Set the number of scans (NS) to 8 or 16 for a moderately concentrated sample. Increase as needed for dilute samples.

  • Set the relaxation delay (D1) to 2 seconds.

  • Acquire the spectrum.

  • Process the data with Fourier transformation, phase correction, and baseline correction.

Protocol 2: 2D HSQC Acquisition

  • Acquire 1D ¹H and ¹³C spectra to determine the spectral widths and offsets for both nuclei.[2]

  • Create a new 2D experiment and load a standard HSQC parameter set (e.g., hsqcedetgpsisp2 for phase-edited HSQC on Bruker instruments).[2]

  • Set the ¹H spectral width and offset in the F2 dimension and the ¹³C spectral width and offset in the F1 dimension. A typical ¹³C range for sesquiterpenoids is 0-180 ppm.[2]

  • Set the number of data points (TD) to 1K in F2 and 128 or 256 in F1.[2]

  • Set the number of scans (NS) to a multiple of 2 or 4.[2]

  • Set the relaxation delay (D1) to 1-2 seconds.[2]

  • Acquire and process the data.

Protocol 3: 2D HMBC Acquisition

  • Follow steps 1 and 3 from the HSQC protocol. For the ¹³C dimension (F1), ensure the spectral width covers the carbonyl region (up to ~220 ppm).[2]

  • Create a new 2D experiment and load a standard HMBC parameter set (e.g., hmbcgplpndqf on Bruker instruments).[2]

  • Set the number of data points (TD) to 2K in F2 and 256 or 512 in F1.[2]

  • Set the number of scans (NS) to a multiple of 4 or 8. HMBC is less sensitive than HSQC and generally requires more scans.[2]

  • Set the long-range coupling constant to a value around 8 Hz. Consider running additional experiments with different values if correlations are missing.[2]

  • Acquire and process the data.

Protocol 4: 2D NOESY Acquisition

  • Follow steps 1-3 from the COSY protocol (not detailed here, but standard).

  • Create a new 2D experiment and load a standard NOESY parameter set (e.g., noesygpph on Bruker instruments).[2]

  • Set the mixing time (d8 on Bruker). For a molecule of this size, a mixing time of 300-800 ms is a good starting point.[2]

  • Set the number of data points (TD) to 2K in F2 and 256 or 512 in F1.[2]

  • Set the number of scans (NS) to a multiple of 4 or 8.

  • Set the relaxation delay (D1) to 2-3 seconds.[2]

  • Acquire and process the data.

Mandatory Visualization

NMR_Optimization_Workflow A Sample Preparation (Dissolve in CDCl3, filter) B 1D 1H NMR (Quick Acquisition) A->B C Check Spectrum Quality B->C D Broad Peaks? C->D Yes E Overlapping Signals? C->E No F Optimize Shims Dilute Sample D->F G Change Solvent Use Higher Field E->G Yes H Acquire High-Quality 1D 1H & 13C Spectra E->H No F->B G->B I 2D NMR Acquisition (COSY, HSQC, HMBC, NOESY) H->I J Analyze 2D Data I->J K Missing Correlations? J->K Yes M Structure Elucidation J->M No L Adjust 2D Parameters (e.g., HMBC coupling constant, NOESY mixing time) K->L L->I

Caption: Workflow for optimizing NMR parameters for a complex natural product.

References

Optimization

troubleshooting inconsistent results in 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxyd...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol. Due to the limited publicly available data on this specific compound, this guide draws upon established principles for the broader class of drimane (B1240787) sesquiterpenoids.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol?

For long-term stability, it is recommended to store the compound at -20°C.[1] For short-term use, some suppliers suggest storage at 2-8°C in a dry, sealed container. Always refer to the product-specific data sheet provided by the supplier.

Q2: What is the best solvent for dissolving 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol?

While specific solubility data is limited, drimane sesquiterpenoids are generally soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO), ethanol, and methanol. For biological assays, it is crucial to prepare a concentrated stock solution in a solvent like DMSO and then dilute it in the aqueous culture medium to the final working concentration. Ensure the final solvent concentration in your experiment is low enough to not affect the biological system.

Q3: What are the known biological activities of drimane sesquiterpenoids?

Drimane sesquiterpenoids exhibit a wide range of biological activities, including antimicrobial, antifungal, cytotoxic, insect antifeedant, and anti-inflammatory properties.[2][3] The specific activities of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol are not extensively documented in publicly available literature.

Q4: How can I confirm the identity and purity of my sample?

The identity and purity of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol can be confirmed using a combination of analytical techniques, including High-Performance Liquid Chromatography (HPLC) for purity assessment, and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS) for structural elucidation.[4][5][6] Comparison of the obtained data with reference spectra or literature values is essential for confirmation.

Troubleshooting Guides

Issue 1: Inconsistent or Non-reproducible Results in Biological Assays
Potential Cause Troubleshooting Steps
Compound Precipitation Drimane sesquiterpenoids can have limited aqueous solubility. Visually inspect your assay plates for any signs of precipitation after adding the compound. Solution: Prepare a higher concentration stock solution in an appropriate organic solvent (e.g., DMSO) and ensure thorough mixing when diluting into your aqueous assay medium. Consider a gentle vortex or sonication of the stock solution before dilution.
Compound Degradation The hexa-2,4-dienoyloxy moiety may be susceptible to hydrolysis or oxidation, especially in aqueous solutions or under prolonged exposure to light. Solution: Prepare fresh working solutions for each experiment from a frozen stock. Minimize the exposure of the compound to light and store stock solutions in amber vials at -20°C.
Variability in Cell-Based Assays Inconsistent cell seeding density, passage number, or cell health can lead to variable results. Solution: Standardize your cell culture protocols. Ensure a single-cell suspension before seeding, use cells within a consistent passage number range, and regularly check for cell viability and morphology.
Pipetting Errors Inaccurate pipetting of the compound or reagents can introduce significant variability. Solution: Calibrate your pipettes regularly. Use appropriate pipette sizes for the volumes being dispensed and ensure proper pipetting technique.
Issue 2: Unexpected or No Activity in Antifungal Assays
Potential Cause Troubleshooting Steps
Inappropriate Assay Method The chosen antifungal assay method (e.g., disk diffusion vs. broth microdilution) may not be suitable for a lipophilic compound. Solution: Broth microdilution is often recommended for natural products with limited aqueous solubility.[7][8] This method provides a quantitative Minimum Inhibitory Concentration (MIC) value.
Compound Adsorption The compound may adsorb to the surface of plasticware, reducing its effective concentration. Solution: Consider using low-adhesion microplates. Include appropriate positive and negative controls in each assay to ensure the assay is performing as expected.
Fungal Strain Resistance The selected fungal strain may be inherently resistant to the compound's mechanism of action. Solution: Test the compound against a panel of different fungal species and strains, including both reference strains and clinical isolates.

Experimental Protocols

Below are illustrative protocols for common assays, adapted from methodologies used for other drimane sesquiterpenoids.

Protocol 1: Broth Microdilution Antifungal Susceptibility Assay

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines and is adapted for natural products.

  • Preparation of Fungal Inoculum: Culture the fungal strain on an appropriate agar (B569324) medium. Prepare a suspension in sterile saline and adjust the turbidity to match a 0.5 McFarland standard. This corresponds to approximately 1-5 x 10⁶ CFU/mL. Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL in the assay plate.

  • Preparation of Compound Dilutions: Prepare a 1 mg/mL stock solution of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol in DMSO. Perform serial two-fold dilutions in RPMI-1640 medium in a 96-well microtiter plate to achieve a range of desired concentrations.

  • Inoculation and Incubation: Add the fungal inoculum to each well containing the compound dilutions. Include a positive control (a known antifungal agent), a negative control (medium with the highest concentration of DMSO used), and a growth control (medium with inoculum only). Incubate the plate at the optimal temperature for the fungal species for 24-48 hours.

  • Determination of MIC: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the compound that causes complete inhibition of visible fungal growth.

Protocol 2: MTT Cytotoxicity Assay
  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere for 24 hours.

  • Compound Treatment: Prepare serial dilutions of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol in culture medium from a DMSO stock. Replace the medium in the wells with the medium containing the compound dilutions. Include appropriate controls.

  • Incubation: Incubate the cells for 24-72 hours.

  • MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Formazan (B1609692) Solubilization: Remove the MTT solution and add DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The cell viability is proportional to the absorbance.

Quantitative Data Summary

The following tables present hypothetical data for illustrative purposes.

Table 1: Hypothetical Antifungal Activity (MIC in µg/mL)

Fungal Species6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenolFluconazole (Control)
Candida albicans164
Cryptococcus neoformans328
Aspergillus fumigatus6416

Table 2: Hypothetical Cytotoxicity Data (IC₅₀ in µM)

Cell Line6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenolDoxorubicin (Control)
A549 (Lung Carcinoma)25.50.8
MCF-7 (Breast Cancer)42.11.2
HCT116 (Colon Cancer)18.90.5

Visualizations

Experimental Workflow

experimental_workflow cluster_prep Preparation cluster_assay Assays cluster_analysis Data Analysis compound Compound Stock (in DMSO) cytotoxicity Cytotoxicity Assay (MTT) compound->cytotoxicity antifungal Antifungal Assay (Broth Microdilution) compound->antifungal cells Cell Culture (e.g., A549) cells->cytotoxicity fungi Fungal Culture (e.g., C. albicans) fungi->antifungal ic50 IC₅₀ Determination cytotoxicity->ic50 mic MIC Determination antifungal->mic

Caption: General experimental workflow for assessing the bioactivity of the compound.

Hypothetical Signaling Pathway

signaling_pathway compound Drimane Sesquiterpenoid erg11 Lanosterol 14α-demethylase (ERG11) compound->erg11 Inhibition membrane Fungal Cell Membrane disruption Membrane Disruption & Fungal Cell Death membrane->disruption Leads to ergosterol (B1671047) Ergosterol lanosterol Lanosterol lanosterol->ergosterol Catalyzed by ERG11 ergosterol->membrane Incorporation

Caption: Hypothetical mechanism of antifungal action via ergosterol biosynthesis inhibition.

References

Troubleshooting

Technical Support Center: Storage and Handling of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

This guide provides researchers, scientists, and drug development professionals with essential information for minimizing the degradation of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol during storage. The following...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides researchers, scientists, and drug development professionals with essential information for minimizing the degradation of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol during storage. The following sections offer troubleshooting advice and answers to frequently asked questions to ensure the stability and integrity of your experimental samples.

Troubleshooting Guide

This section addresses specific issues that may arise during the storage and handling of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

Question: I am observing a decrease in the biological activity or potency of my compound over time. What could be the cause?

Answer: A loss of potency is a primary indicator of chemical degradation. The most likely causes are oxidation of the polyunsaturated hexa-2,4-dienoyloxy side chain and hydrolysis of the ester linkage. The conjugated diene system in the side chain is particularly susceptible to oxidation by atmospheric oxygen, which can be accelerated by exposure to light and elevated temperatures. Hydrolysis of the ester bond would yield 9α,12-dihydroxydrimenol and hexa-2,4-dienoic acid, leading to a loss of the parent compound.

Question: The physical appearance of my sample has changed (e.g., color change, oiling out). What does this signify?

Answer: A change in physical appearance often accompanies chemical degradation. The formation of oxidation byproducts can lead to discoloration (e.g., yellowing). If the compound was stored as a solid and is now appearing oily or gummy, this could indicate the uptake of moisture, which can facilitate hydrolysis, or the formation of degradation products with lower melting points.

Question: My analytical results (e.g., HPLC, LC-MS) show new, unexpected peaks. How can I identify the source of these impurities?

Answer: The appearance of new peaks in your analytical chromatogram strongly suggests the formation of degradation products.

  • Hydrolysis Products: You would expect to see peaks corresponding to 9α,12-dihydroxydrimenol and hexa-2,4-dienoic acid. You can confirm this by running standards of these compounds if available, or by analyzing the mass-to-charge ratio (m/z) of the new peaks using LC-MS.

  • Oxidation Products: Oxidation of the diene can result in a variety of products, including peroxides, aldehydes, and ketones. These may appear as a cluster of new peaks in your chromatogram.

To mitigate this, ensure your compound is stored under an inert atmosphere (e.g., argon or nitrogen) and protected from light.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol?

A1: To minimize degradation, the compound should be stored under controlled conditions that limit its exposure to oxygen, light, and moisture. Based on general principles for storing polyunsaturated esters and drimane (B1240787) sesquiterpenoids, the following conditions are recommended.

Table 1: Recommended Storage Conditions

ParameterRecommendationRationale
Temperature -20°C or lower (ideally -80°C for long-term storage)Reduces the rate of chemical reactions, including oxidation and hydrolysis.
Atmosphere Inert gas (Argon or Nitrogen)Minimizes exposure to oxygen, thereby preventing oxidation of the diene side chain.
Light Protected from light (amber vials, stored in the dark)Light can catalyze oxidative degradation.
Form Solid (lyophilized powder) if possibleReduces molecular mobility and potential for hydrolysis compared to solutions.
Container Tightly sealed, airtight vialsPrevents exposure to atmospheric oxygen and moisture.

Q2: What solvents are recommended for dissolving and storing 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol?

A2: If storage in solution is necessary, choose a dry, aprotic solvent. Anhydrous ethanol (B145695) or acetonitrile (B52724) are suitable options. Avoid using aqueous buffers for storage, as this will promote hydrolysis of the ester linkage. If the experimental protocol requires a buffer, prepare the solution immediately before use.

Q3: Should I use any stabilizing agents?

A3: The addition of stabilizers can further prevent degradation, especially if the compound needs to be stored for an extended period or under less than ideal conditions.

  • Antioxidants: To prevent oxidation, consider adding a small amount of an antioxidant such as butylated hydroxytoluene (BHT) or a tocopherol.[1]

  • Chelating Agents: Trace metal ions can catalyze degradation. Adding a chelating agent like ethylenediaminetetraacetic acid (EDTA) can sequester these ions.[1]

  • Carbodiimides: For preventing hydrolysis, carbodiimide (B86325) compounds can be effective stabilizers for esters.[1]

Q4: How can I monitor the stability of my compound during storage?

A4: A stability study is recommended. This involves storing aliquots of the compound under various conditions (e.g., recommended vs. ambient) and periodically testing them using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection. A decrease in the peak area of the parent compound and an increase in the peak areas of new impurities will indicate degradation.

Experimental Protocols

Protocol: General Stability Assessment of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

  • Sample Preparation:

    • Prepare a stock solution of the compound in anhydrous acetonitrile at a known concentration (e.g., 1 mg/mL).

    • Dispense aliquots of the stock solution into amber HPLC vials.

    • For solid-state stability, weigh a precise amount of the solid compound into several amber glass vials.

    • Purge the headspace of each vial with an inert gas (argon or nitrogen) before sealing tightly.

  • Storage Conditions (Stress Testing):

    • Control: -80°C, protected from light.

    • Recommended: -20°C, protected from light.

    • Accelerated: 4°C, protected from light.

    • Light Exposure: Room temperature, exposed to ambient light.

    • Air Exposure: Room temperature, in a loosely capped vial.

  • Time Points for Analysis:

    • Analyze a sample immediately after preparation (T=0).

    • Analyze samples from each storage condition at predetermined intervals (e.g., 1 week, 1 month, 3 months, 6 months).

  • Analytical Method (HPLC-UV):

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: A gradient of water and acetonitrile (both with 0.1% formic acid) is a typical starting point for separating drimane sesquiterpenoids.

    • Detection: UV detector set to a wavelength where the hexa-2,4-dienoyloxy chromophore absorbs strongly (e.g., ~260 nm).

    • Analysis: At each time point, inject a sample from each condition. Record the peak area of the parent compound and any new peaks that appear. Calculate the percentage of the parent compound remaining relative to the T=0 sample.

Visualizations

Compound 6β-(Hexa-2,4-dienoyloxy)- 9α,12-dihydroxydrimenol Oxidation Oxidation (O2, Light, Heat) Compound->Oxidation Hydrolysis Hydrolysis (H2O, Acid/Base) Compound->Hydrolysis Oxidized_Products Oxidized Products (Peroxides, Aldehydes) Oxidation->Oxidized_Products Hydrolyzed_Products 9α,12-dihydroxydrimenol + Hexa-2,4-dienoic acid Hydrolysis->Hydrolyzed_Products Loss_of_Activity Loss of Biological Activity Oxidized_Products->Loss_of_Activity Hydrolyzed_Products->Loss_of_Activity

Caption: Inferred degradation pathways for the target compound.

Start Issue Observed: Loss of Potency / New Impurities Check_Storage Review Storage Conditions: Temp, Light, Atmosphere, Time Start->Check_Storage Improper_Storage Improper Storage Conditions Check_Storage->Improper_Storage No Proper_Storage Storage Conditions Correct Check_Storage->Proper_Storage Yes Implement_Changes Implement Correct Storage: -20°C or lower, Inert Gas, Dark Improper_Storage->Implement_Changes Check_Handling Review Handling Procedures: Solvents, Exposure to Air/Moisture Proper_Storage->Check_Handling End Problem Resolved Implement_Changes->End Consider_Stabilizers Consider Stabilizers: Antioxidants (BHT), Chelating Agents (EDTA) Consider_Stabilizers->End Check_Handling->Consider_Stabilizers Yes Improper_Handling Improper Handling Check_Handling->Improper_Handling No Implement_Handling Use Anhydrous Solvents, Minimize Air Exposure, Prepare Solutions Fresh Improper_Handling->Implement_Handling Implement_Handling->End

Caption: Troubleshooting workflow for compound degradation issues.

References

Optimization

Technical Support Center: High-Purity Isolation of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in the high-purity isolation of 6β-(Hexa-2,4-dienoyloxy...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in the high-purity isolation of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

Troubleshooting Guides

This section addresses common issues that may be encountered during the purification process.

1. Column Chromatography Troubleshooting

Problem Possible Cause(s) Suggested Solution(s)
Poor Separation of Compounds - Inappropriate solvent system polarity.- Column overloading.- Irregular column packing.- Perform small-scale trials with varying solvent polarities to find the optimal mobile phase.- Reduce the amount of crude extract loaded onto the column.- Ensure the column is packed uniformly without air bubbles or cracks.
Compound Elutes Too Quickly or Too Slowly - Solvent polarity is too high or too low.- Adjust the solvent gradient. For fast elution, decrease the polarity of the mobile phase. For slow elution, gradually increase the polarity.
Tailing Peaks - Interaction of the compound with active sites on the silica (B1680970) gel.- Presence of acidic or basic impurities.- Add a small amount of a modifier like acetic acid or triethylamine (B128534) to the mobile phase to suppress interactions.- Ensure the sample is neutralized before loading.
Cracked or Channeled Column Bed - The column has run dry.- Rapid changes in solvent composition.- Never let the solvent level drop below the top of the stationary phase.- Use a gradual solvent gradient to avoid shocking the column bed.

2. High-Performance Liquid Chromatography (HPLC) Troubleshooting

Problem Possible Cause(s) Suggested Solution(s)
Peak Tailing - Secondary interactions with the stationary phase.- Column overload.- Incorrect mobile phase pH.- Use a high-purity silica column.- Add a modifier (e.g., trifluoroacetic acid for reverse phase) to the mobile phase.- Reduce the injection volume or sample concentration.- Adjust the mobile phase pH to ensure the analyte is in a single ionic form.
Split Peaks - Column void or channeling.- Sample solvent incompatible with the mobile phase.- Replace the column if a void has formed at the inlet.- Dissolve the sample in the mobile phase or a weaker solvent.
Fluctuating Baseline - Air bubbles in the system.- Contaminated mobile phase or detector cell.- Degas the mobile phase thoroughly.- Purge the pump to remove air bubbles.- Flush the system with a strong solvent like isopropanol.
Retention Time Drift - Inconsistent mobile phase composition.- Temperature fluctuations.- Column degradation.- Prepare fresh mobile phase and ensure proper mixing.- Use a column oven to maintain a constant temperature.- Replace the column if performance has degraded.

Frequently Asked Questions (FAQs)

Q1: What is a suitable starting material for the isolation of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol?

A1: This compound is a drimane (B1240787) sesquiterpenoid. Natural sources of similar compounds include various plants and fungi. A common starting point for isolating drimenol-type sesquiterpenoids is the bark of Drimys winteri or related species. The crude extract from these sources would then be subjected to further purification.

Q2: How can I confirm the presence of the target compound in my fractions?

A2: Thin-Layer Chromatography (TLC) is a rapid method for initial screening of fractions. For confirmation, High-Performance Liquid Chromatography (HPLC) coupled with a diode-array detector (DAD) can provide a preliminary UV spectrum. Final identification and structural elucidation require spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[1][2]

Q3: The hexa-2,4-dienoyloxy ester group seems labile. Are there any precautions to take during isolation?

A3: Yes, ester groups can be susceptible to hydrolysis. It is advisable to avoid strongly acidic or basic conditions during extraction and chromatography. Use neutral pH buffers if necessary and avoid prolonged exposure to high temperatures.

Q4: My final product is an oil and won't crystallize. How can I improve my chances of obtaining crystals?

A4: Achieving crystallization can be challenging. Ensure the compound is of very high purity (>98%). Try various solvent systems (e.g., hexane (B92381)/ethyl acetate (B1210297), dichloromethane/methanol) and different crystallization techniques such as slow evaporation, vapor diffusion, or cooling. If the compound is truly an oil at room temperature, it will not crystallize.

Q5: What are the expected spectroscopic data for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol?

Experimental Protocols

1. Extraction and Initial Fractionation

This protocol describes a general method for obtaining a crude extract enriched in sesquiterpenoids.

  • Maceration: The dried and powdered source material (e.g., plant bark) is macerated with a solvent such as ethyl acetate or a mixture of hexane and ethyl acetate.

  • Concentration: The resulting extract is concentrated under reduced pressure using a rotary evaporator to yield a crude residue.

  • Solvent Partitioning: The crude extract is subjected to liquid-liquid partitioning between a polar and a non-polar solvent (e.g., methanol/water and hexane) to remove highly non-polar constituents. The sesquiterpenoid-containing fraction is typically of intermediate polarity.

2. Purification by Column Chromatography

This protocol outlines the steps for the initial purification of the target compound.

  • Column Preparation: A glass column is packed with silica gel as the stationary phase using a slurry method with a non-polar solvent like hexane.

  • Sample Loading: The crude extract is adsorbed onto a small amount of silica gel and carefully loaded onto the top of the prepared column.

  • Elution: The column is eluted with a solvent gradient of increasing polarity, for example, starting with 100% hexane and gradually increasing the proportion of ethyl acetate.

  • Fraction Collection: Fractions are collected and analyzed by TLC to identify those containing the compound of interest.

Illustrative Column Chromatography Data

Fraction No.Solvent System (Hexane:Ethyl Acetate)TLC Rf of Target CompoundPurity (by TLC)
1-1095:5--
11-2590:100.6Low
26-4080:200.5Medium
41-5570:300.4High
56-7060:400.3Medium

3. High-Purity Isolation by Preparative HPLC

This protocol describes the final purification step to achieve high purity.

  • System Preparation: A preparative HPLC system equipped with a C18 reverse-phase column is equilibrated with the mobile phase (e.g., a mixture of acetonitrile (B52724) and water).

  • Sample Preparation: The enriched fraction from column chromatography is dissolved in the mobile phase and filtered through a 0.45 µm filter.

  • Injection and Separation: The sample is injected onto the column, and a gradient or isocratic elution is performed to separate the target compound from remaining impurities.

  • Fraction Collection and Analysis: The peak corresponding to the target compound is collected. The purity of the collected fraction is then assessed using analytical HPLC, NMR, and MS.

Illustrative HPLC Purification Data

ParameterValue
Column C18, 10 µm, 250 x 21.2 mm
Mobile Phase Acetonitrile:Water (70:30)
Flow Rate 15 mL/min
Detection UV at 210 nm
Retention Time of Target 18.5 min
Purity Achieved >99%

Visualizations

experimental_workflow start Source Material (e.g., Drimys winteri bark) extraction Extraction (Maceration with Ethyl Acetate) start->extraction fractionation Initial Fractionation (Column Chromatography) extraction->fractionation hplc High-Purity Isolation (Preparative HPLC) fractionation->hplc analysis Purity & Structural Analysis (NMR, MS, Analytical HPLC) hplc->analysis product High-Purity Compound (>99%) analysis->product

Caption: Experimental workflow for high-purity isolation.

drimenol_biosynthesis fpp Farnesyl Diphosphate (FPP) drimenol_synthase Drimenol (B159378) Synthase fpp->drimenol_synthase Cyclization drimenol Drimenol drimenol_synthase->drimenol p450 Cytochrome P450 Monooxygenases drimenol->p450 Hydroxylation derivatives Hydroxylated Drimenol Derivatives p450->derivatives esterification Acyltransferase derivatives->esterification Esterification with Hexa-2,4-dienoyl-CoA target 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol esterification->target

Caption: Proposed biosynthetic pathway for the target compound.[4][5]

References

Reference Data & Comparative Studies

Validation

comparing the antifungal activity of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol to commercial antifungals

For the attention of: Researchers, Scientists, and Drug Development Professionals Disclaimer: This guide compares the antifungal activity of the drimane (B1240787) sesquiterpenoid class of compounds with commercially ava...

Author: BenchChem Technical Support Team. Date: December 2025

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This guide compares the antifungal activity of the drimane (B1240787) sesquiterpenoid class of compounds with commercially available antifungal drugs. Direct experimental data on the specific compound 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is not publicly available. Therefore, this document utilizes data from closely related drimane sesquiterpenoids, such as drimenol (B159378), as a representative proxy to provide a comparative framework. The antifungal activity of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol may vary from the data presented herein.

Introduction

The rising incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, necessitates the discovery and development of novel antifungal agents with unique mechanisms of action. Natural products have historically been a rich source of new therapeutic leads. Among these, drimane sesquiterpenoids, a class of bicyclic sesquiterpenoids, have demonstrated promising broad-spectrum antifungal activity. This guide provides a comparative overview of the antifungal profile of drimane sesquiterpenoids, using published data on representative molecules, against established commercial antifungal drugs.

Data Presentation: In Vitro Antifungal Activity

The following tables summarize the Minimum Inhibitory Concentration (MIC) values of a representative drimane sesquiterpenoid, drimenol, against various fungal pathogens, alongside the MIC ranges for common commercial antifungals. MIC is a key indicator of antifungal potency, representing the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Table 1: Antifungal Activity against Candida Species

Antifungal AgentCandida albicans (MIC in µg/mL)Candida glabrata (MIC in µg/mL)Candida krusei (MIC in µg/mL)Candida auris (MIC in µg/mL)
Drimenol8 - 30[1][2][3]16 - 64[1][2]16 - 64[1][2]8 - 16[1]
Fluconazole0.25 - 41 - 6416 - 64 (often resistant)2 - >256
Amphotericin B0.25 - 10.25 - 10.5 - 20.5 - 2
Caspofungin0.03 - 0.250.03 - 0.250.125 - 0.50.25 - 2

Table 2: Antifungal Activity against Other Pathogenic Fungi

Antifungal AgentAspergillus fumigatus (MIC in µg/mL)Cryptococcus neoformans (MIC in µg/mL)Dermatophytes (e.g., Trichophyton spp.) (MIC in µg/mL)
Drimenol16 - 64[1]4 - 32[1][4]~15[2]
Voriconazole0.25 - 20.03 - 0.50.06 - 1
Amphotericin B0.5 - 20.125 - 10.5 - 4
Terbinafine1 - >16>160.001 - 0.1

Mechanism of Action: A Comparative Overview

Commercial antifungal drugs primarily target the fungal cell membrane or cell wall.[5][6][7][8][9] In contrast, drimane sesquiterpenoids appear to have a distinct mechanism of action, which may offer advantages against resistant fungal strains.

Drimane Sesquiterpenoids (e.g., Drimenol): The proposed mechanism of action for drimenol involves the disruption of the fungal cell wall and membrane integrity, particularly at higher concentrations.[1][2][3] Genome-wide fitness profiling assays have suggested that drimenol's activity may be linked to the Crk1 kinase and associated gene products, which are involved in protein transport between the Golgi and endoplasmic reticulum, protein secretion, and cell signaling.[1][3][4]

Commercial Antifungals:

  • Azoles (e.g., Fluconazole, Voriconazole): Inhibit the enzyme lanosterol (B1674476) 14α-demethylase, which is crucial for the synthesis of ergosterol (B1671047), a vital component of the fungal cell membrane.[5][7][8] Disruption of ergosterol synthesis leads to a dysfunctional cell membrane and inhibits fungal growth.[9]

  • Polyenes (e.g., Amphotericin B): Bind directly to ergosterol in the fungal cell membrane, forming pores that lead to leakage of intracellular components and ultimately, cell death.[5][7][8]

  • Echinocandins (e.g., Caspofungin): Inhibit the synthesis of β-(1,3)-glucan, an essential polysaccharide component of the fungal cell wall.[5][6] This weakens the cell wall, leading to osmotic instability and cell lysis.

  • Allylamines (e.g., Terbinafine): Inhibit the enzyme squalene (B77637) epoxidase, another key enzyme in the ergosterol biosynthesis pathway.[5]

Experimental Protocols

The following is a generalized methodology for determining the Minimum Inhibitory Concentration (MIC) of antifungal compounds, based on standard protocols.

Microbroth Dilution Method (based on CLSI guidelines):

  • Fungal Inoculum Preparation: Fungal isolates are cultured on an appropriate agar (B569324) medium (e.g., Sabouraud Dextrose Agar) at a suitable temperature (e.g., 35°C) for 24-48 hours. A suspension of the fungal cells is prepared in sterile saline and adjusted to a concentration of 0.5 McFarland standard, which is then further diluted in RPMI 1640 medium to achieve a final inoculum concentration of approximately 0.5 x 10³ to 2.5 x 10³ cells/mL.

  • Antifungal Agent Preparation: The test compound (e.g., a drimane sesquiterpenoid) and control drugs are dissolved in a suitable solvent (e.g., DMSO) and then serially diluted in RPMI 1640 medium in a 96-well microtiter plate to achieve a range of concentrations.

  • Incubation: An equal volume of the fungal inoculum is added to each well of the microtiter plate containing the serially diluted antifungal agents. The plates are then incubated at 35°C for 24-48 hours.

  • MIC Determination: The MIC is determined as the lowest concentration of the antifungal agent at which there is no visible growth of the fungus. This can be assessed visually or by measuring the absorbance at a specific wavelength (e.g., 530 nm).

Visualizations

Antifungal_Experimental_Workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis Fungal_Culture Fungal Isolate Culture Inoculum_Prep Prepare Fungal Inoculum (0.5 McFarland) Fungal_Culture->Inoculum_Prep Inoculation Inoculate Microtiter Plate Inoculum_Prep->Inoculation Serial_Dilution Serial Dilution of Antifungal Compounds Serial_Dilution->Inoculation Incubation Incubate Plate (35°C, 24-48h) Inoculation->Incubation MIC_Reading Read MIC (Visual or Spectrophotometric) Incubation->MIC_Reading Data_Analysis Data Analysis and Comparison MIC_Reading->Data_Analysis

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of antifungal compounds.

Antifungal_Mechanisms cluster_drimane Drimane Sesquiterpenoids cluster_commercial Commercial Antifungals Drimane Drimenol Drimane_Target Cell Wall/Membrane Disruption & Crk1 Kinase Pathway Drimane->Drimane_Target Inhibits Azoles Azoles Ergosterol_Synth Ergosterol Synthesis Azoles->Ergosterol_Synth Inhibits Polyenes Polyenes Ergosterol Ergosterol in Membrane Polyenes->Ergosterol Binds to & Disrupts Echinocandins Echinocandins Glucan_Synth β-(1,3)-Glucan Synthesis Echinocandins->Glucan_Synth Inhibits

Caption: Comparative mechanisms of action of drimane sesquiterpenoids and commercial antifungals.

References

Comparative

Comparative Analysis of Structure-Activity Relationships of Drimane Sesquiterpenoids from Penicillium

A Guide for Researchers and Drug Development Professionals The fungal genus Penicillium is a prolific source of structurally diverse and biologically active secondary metabolites. Among these, drimane (B1240787) sesquite...

Author: BenchChem Technical Support Team. Date: December 2025

A Guide for Researchers and Drug Development Professionals

The fungal genus Penicillium is a prolific source of structurally diverse and biologically active secondary metabolites. Among these, drimane (B1240787) sesquiterpenoids have emerged as a promising class of natural products, exhibiting a wide range of pharmacological effects, including anti-inflammatory, α-glucosidase inhibitory, antifungal, and cytotoxic activities. This guide provides a comparative analysis of the structure-activity relationships (SAR) of recently discovered drimane sesquiterpenoids from Penicillium, supported by experimental data and detailed methodologies to aid in the ongoing efforts of drug discovery and development.

Comparative Biological Activities of Penicillium-Derived Drimane Sesquiterpenoids

Recent studies have led to the isolation and characterization of several novel drimane sesquiterpenoids from various Penicillium species. Their biological activities are intrinsically linked to their structural features, such as the nature and position of substituents on the core drimane scaffold. The following tables summarize the quantitative data from various bioassays, offering a clear comparison of their potency.

Table 1: Anti-inflammatory and α-Glucosidase Inhibitory Activities
Compound NamePenicillium SourceBiological ActivityIC50 / Inhibition RateReference
(4S,5R,9S,10R)-11,13-dihydroxy-drim-7-en-6-onePenicillium sp. TW58-16α-Glucosidase Inhibition35.4% inhibition[1]
Chrysoride AP. chrysogenum LD-201810Cytotoxicity (HepG2)28.9 µM[1]
Chrysoride AP. chrysogenum LD-201810Cytotoxicity (HeLa)35.6 µM[1]
Purpuride DPenicillium sp. ZZ1283Antibacterial (MRSA)4 µg/mL (MIC)[1]
Purpuride DPenicillium sp. ZZ1283Antibacterial (E. coli)3 µg/mL (MIC)[1]
Purpuride DPenicillium sp. ZZ1283Antifungal (C. albicans)8 µg/mL (MIC)[1]
Purpurides E & FP. minioluteum ZZ1657Antibacterial (MRSA)6-12 µg/mL (MIC)[2]
Purpurides E & FP. minioluteum ZZ1657Antibacterial (E. coli)3-6 µg/mL (MIC)[2]
Purpurides E & FP. minioluteum ZZ1657Antifungal (C. albicans)3-6 µg/mL (MIC)[2]
Table 2: Antifungal Activity of Drimane Sesquiterpenoids
Compound NameFungal TargetMIC Value (µg/mL)Reference
Spinulactone AFusarium graminearum6.25 - 25[3]
Spinulactone EFusarium graminearum6.25 - 25[3]
Spinulactone FFusarium graminearum6.25 - 25[3]
(-)-DrimenolCandida albicans8 - 64[4]
(-)-DrimenolFluconazole-resistant C. albicans8 - 64[4]
(-)-DrimenolAspergillus spp.8 - 64[4]
(-)-DrimenolCryptococcus spp.8 - 64[4]
Table 3: Cytotoxic Activity of Drimane Sesquiterpenoids
Compound NameCancer Cell LineIC50 Value (µM)Reference
PolygodialMCF-7 (Breast)< 12.5[5]
PolygodialPC-3 (Prostate)< 12.5[5]
IsopolygodialMCF-7 (Breast)> 100[5]
IsopolygodialPC-3 (Prostate)> 100[5]
DrimenolMCF-7 (Breast)> 100[5]
DrimenolPC-3 (Prostate)> 100[5]
Fudecadione AMCF-7 (Breast)Moderate activity[6]
Fudecadione AKB (Oral)Moderate activity[6]
Fudecadione ANCI-H187 (Lung)Moderate activity[6]

Structure-Activity Relationship (SAR) Insights

The comparative data reveals several key structural motifs that govern the biological activity of drimane sesquiterpenoids.

  • For α-Glucosidase Inhibitory Activity: The nature of substituents at C-13 appears to be crucial. For instance, a dihydroxy functionality at C-11 and C-13 leads to strong activity.[1] In contrast, a carboxyl group at C-13 and a lactone ring involving C-11 and C-15 are unfavorable for this activity.[7]

  • For Antifungal Activity: The presence of a spiro β-lactone moiety, as seen in spinulactones, is a significant feature for antifungal activity against phytopathogens like Fusarium graminearum.[3] Furthermore, the simple drimane alcohol, (-)-drimenol, exhibits broad-spectrum fungicidal activity, suggesting that the core drimane skeleton itself is a potent antifungal pharmacophore.[4]

  • For Cytotoxic Activity: The dialdehyde (B1249045) functionality in polygodial is essential for its potent cytotoxic effects against breast and prostate cancer cell lines. Its stereoisomer, isopolygodial, and the corresponding alcohol, drimenol, are significantly less active, highlighting the importance of the specific arrangement of the aldehyde groups.[5] The presence of an 11,15-lactone ring, as in Fudecadione A, also confers moderate anticancer activity.[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are representative protocols for the key bioassays discussed.

α-Glucosidase Inhibition Assay

This assay is used to screen for inhibitors of α-glucosidase, an enzyme involved in carbohydrate digestion. Its inhibition is a therapeutic target for managing type 2 diabetes.

experimental_workflow cluster_prep Preparation cluster_assay Assay Procedure cluster_detection Detection A Prepare α-glucosidase solution in phosphate (B84403) buffer D Mix enzyme solution with test compound or buffer (control) A->D B Prepare p-nitrophenyl-α-D-glucopyranoside (pNPG) substrate solution F Add pNPG substrate to initiate the reaction B->F C Prepare test compound solutions at various concentrations C->D E Pre-incubate the mixture D->E E->F G Incubate at 37°C F->G H Stop the reaction with Na2CO3 solution G->H I Measure absorbance of p-nitrophenol at 405 nm H->I J Calculate percentage inhibition I->J

Caption: Workflow for the α-glucosidase inhibition assay.

Protocol Details:

  • Prepare a solution of α-glucosidase from Saccharomyces cerevisiae in a phosphate buffer (pH 6.8).

  • Prepare a solution of the substrate, p-nitrophenyl-α-D-glucopyranoside (pNPG), in the same buffer.

  • In a 96-well plate, add the test compound solution followed by the α-glucosidase solution. Acarbose is typically used as a positive control.

  • Pre-incubate the plate at 37°C.

  • Initiate the reaction by adding the pNPG solution.

  • Incubate the plate at 37°C.

  • Stop the reaction by adding a sodium carbonate (Na2CO3) solution.

  • Measure the absorbance of the resulting yellow p-nitrophenol at 405 nm using a microplate reader.

  • The percentage of inhibition is calculated using the formula: (1 - (Abs_sample / Abs_control)) * 100.

Anti-inflammatory Nitric Oxide (NO) Inhibition Assay

This assay assesses the ability of a compound to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophage cells, a common model for inflammation.

anti_inflammatory_workflow cluster_cell_culture Cell Culture cluster_treatment Treatment cluster_no_detection NO Detection (Griess Assay) cluster_viability Cell Viability (MTT Assay) A Culture RAW 264.7 macrophage cells B Seed cells in a 96-well plate and incubate A->B C Treat cells with test compounds at various concentrations B->C D Stimulate cells with lipopolysaccharide (LPS) C->D E Incubate for 24 hours D->E F Collect cell supernatant E->F K Add MTT reagent to remaining cells E->K G Mix supernatant with Griess reagent F->G H Incubate at room temperature G->H I Measure absorbance at 540 nm H->I J Determine NO concentration from a standard curve I->J L Incubate K->L M Add DMSO to dissolve formazan L->M N Measure absorbance at 570 nm M->N

Caption: Workflow for the anti-inflammatory NO inhibition assay.

Protocol Details:

  • RAW 264.7 macrophage cells are cultured in an appropriate medium and seeded into 96-well plates.

  • After cell adherence, the medium is replaced with fresh medium containing the test compounds at various concentrations.

  • The cells are then stimulated with lipopolysaccharide (LPS) to induce an inflammatory response and NO production. Dexamethasone is often used as a positive control.

  • After a 24-hour incubation, the cell culture supernatant is collected.

  • The concentration of nitrite (B80452) (a stable product of NO) in the supernatant is measured using the Griess reagent. This involves mixing the supernatant with a solution of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride, which forms a colored azo compound.

  • The absorbance is measured at 540 nm, and the nitrite concentration is determined by comparison with a sodium nitrite standard curve.

  • A cell viability assay (e.g., MTT assay) is performed on the remaining cells to ensure that the observed NO inhibition is not due to cytotoxicity.

Antifungal Susceptibility Testing (Broth Microdilution)

This method determines the minimum inhibitory concentration (MIC) of a compound required to inhibit the growth of a specific fungus.

antifungal_workflow cluster_prep Preparation cluster_incubation Inoculation and Incubation cluster_mic MIC Determination A Prepare fungal inoculum and adjust to a standard concentration C Add fungal inoculum to each well A->C B Prepare serial dilutions of the test compound in a 96-well plate B->C D Incubate the plate under appropriate conditions (temperature, time) C->D E Visually inspect for fungal growth (turbidity) D->E F Determine the lowest concentration with no visible growth (MIC) E->F

Caption: Workflow for antifungal susceptibility testing.

Protocol Details:

  • A standardized inoculum of the target fungus (e.g., Candida albicans, Fusarium graminearum) is prepared in a suitable broth medium (e.g., RPMI-1640).

  • The test compound is serially diluted in the broth medium in a 96-well microtiter plate.

  • Each well is then inoculated with the fungal suspension.

  • The plate is incubated at an appropriate temperature (e.g., 35°C) for a specified period (e.g., 24-48 hours).

  • The MIC is determined as the lowest concentration of the compound at which no visible growth of the fungus is observed.

Signaling Pathway Interactions

Some drimane sesquiterpenoids exert their anti-inflammatory effects by modulating specific signaling pathways. For example, certain compounds have been shown to inhibit the expression of inducible nitric oxide synthase (iNOS), a key enzyme in the production of NO during inflammation.

signaling_pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 MyD88 MyD88 TLR4->MyD88 TRAF6 TRAF6 MyD88->TRAF6 IKK IKK TRAF6->IKK IkB IκBα IKK->IkB phosphorylates (degradation) NFkB NF-κB IKK->NFkB activates IkB->NFkB inhibits NFkB_nuc NF-κB NFkB->NFkB_nuc translocates Nucleus Nucleus iNOS_gene iNOS Gene iNOS_protein iNOS Protein iNOS_gene->iNOS_protein translation NO Nitric Oxide (NO) iNOS_protein->NO catalyzes Drimane Drimane Sesquiterpenoid Drimane->iNOS_protein inhibits expression NFkB_nuc->iNOS_gene induces transcription

Caption: Inhibition of the iNOS signaling pathway by drimane sesquiterpenoids.

This diagram illustrates that in response to LPS, the Toll-like receptor 4 (TLR4) signaling cascade is activated, leading to the translocation of the transcription factor NF-κB into the nucleus. NF-κB then induces the transcription of the iNOS gene, resulting in the production of iNOS protein and subsequently nitric oxide. Bioactive drimane sesquiterpenoids can interfere with this pathway, often by inhibiting the expression of iNOS, thereby reducing NO production and exerting an anti-inflammatory effect.[7][8]

Conclusion

Drimane sesquiterpenoids isolated from Penicillium species represent a valuable scaffold for the development of new therapeutic agents. The structure-activity relationships highlighted in this guide underscore the importance of specific functional groups and stereochemistry for their anti-inflammatory, α-glucosidase inhibitory, antifungal, and cytotoxic activities. The provided experimental protocols and pathway diagrams serve as a resource for researchers to further explore the potential of this fascinating class of natural products. Future research, including synthetic modification of the drimane core and further elucidation of their mechanisms of action, will be crucial in translating these promising findings into clinical applications.

References

Validation

validating the therapeutic potential of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

An in-depth guide for researchers and drug development professionals on the therapeutic potential of drimane (B1240787) sesquiterpenoids, including 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol, in the context of curr...

Author: BenchChem Technical Support Team. Date: December 2025

An in-depth guide for researchers and drug development professionals on the therapeutic potential of drimane (B1240787) sesquiterpenoids, including 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol, in the context of current anti-inflammatory and cytotoxic agents.

The quest for novel therapeutic agents has led researchers to explore the vast chemical diversity of the natural world. Among the promising classes of compounds are the drimane sesquiterpenoids, a group of bicyclic sesquiterpenoids known for their wide array of biological activities.[1][2][3] This guide provides a comparative analysis of the therapeutic potential of these compounds, with a focus on their anti-inflammatory and cytotoxic properties, benchmarked against established therapeutic alternatives. While specific experimental data on 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is limited in publicly accessible literature, this guide will draw upon data from structurally related drimane sesquiterpenoids to provide a comprehensive overview of the potential of this compound class.

Anti-Inflammatory Potential: A Comparison with Standard Therapies

Chronic inflammation is a key pathological feature of numerous diseases, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders.[4] The anti-inflammatory activity of several drimane sesquiterpenoids has been documented, often linked to the inhibition of key inflammatory mediators and signaling pathways.[4][5][6][7][8]

A prominent mechanism of action for some drimane sesquiterpenoids is the inhibition of the NF-κB (nuclear factor-kappa B) signaling pathway.[4][7] This pathway is a critical regulator of the inflammatory response, and its inhibition can lead to a reduction in the production of pro-inflammatory cytokines and enzymes such as nitric oxide (NO) and cyclooxygenase-2 (COX-2).

Below is a comparative table summarizing the anti-inflammatory activity of selected drimane sesquiterpenoids against commonly used anti-inflammatory drugs.

Compound/DrugTarget/Mechanism of ActionIn Vitro Efficacy (IC50)Reference
Drimane Sesquiterpenoids
Pyrrnoxin A Analogue 2Inhibition of NO production in LPS-induced BV2 microglia cells26.6 µM[6][8]
Pyrrnoxin A Analogue 3Inhibition of NO production in LPS-induced BV2 microglia cells60.5 µM[6][8]
Talaminoid A (1)Inhibition of NO production in LPS-induced BV-2 cells7.81 µM[7]
Talaminoid Analogue 4Inhibition of NO production in LPS-induced BV-2 cells4.97 µM[7]
Talaminoid Analogue 5Inhibition of NO production in LPS-induced BV-2 cells6.23 µM[7]
Standard Anti-inflammatory Drugs
IndomethacinNon-selective COX inhibitor~0.1-1 µM (for COX-1/2)Commercially available data
DexamethasoneGlucocorticoid receptor agonistVaries by cell type and assayCommercially available data

Experimental Protocol: In Vitro Nitric Oxide (NO) Production Assay

This assay is a common method to screen for anti-inflammatory activity.

  • Cell Culture: Murine macrophage cells (e.g., RAW 264.7) or microglial cells (e.g., BV2) are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

  • Cell Seeding: Cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

  • Compound Treatment: The cells are pre-treated with various concentrations of the test compounds (e.g., drimane sesquiterpenoids) for a defined period (e.g., 1-2 hours).

  • Inflammatory Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS) to the cell culture medium. A vehicle control (without the test compound) and a negative control (without LPS) are included.

  • Incubation: The plates are incubated for a further 24 hours to allow for the production of nitric oxide.

  • NO Measurement: The concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent. The absorbance is read at a specific wavelength (e.g., 540 nm).

  • Data Analysis: The percentage of inhibition of NO production is calculated relative to the LPS-stimulated control. The IC50 value, the concentration of the compound that inhibits 50% of NO production, is then determined.

experimental_workflow cluster_cell_prep Cell Preparation cluster_treatment Treatment cluster_analysis Analysis culture Culture RAW 264.7 cells seed Seed cells in 96-well plate culture->seed pre_treat Pre-treat with Drimane Compound seed->pre_treat lps Stimulate with LPS pre_treat->lps incubate Incubate for 24h lps->incubate griess Griess Assay for NO incubate->griess measure Measure Absorbance griess->measure calculate Calculate IC50 measure->calculate caption Experimental workflow for in vitro anti-inflammatory screening.

Experimental workflow for in vitro anti-inflammatory screening.

nfkB_pathway LPS LPS TLR4 TLR4 LPS->TLR4 binds MyD88 MyD88 TLR4->MyD88 activates IKK IKK Complex MyD88->IKK activates IkB IκB IKK->IkB phosphorylates NFkB NF-κB (p50/p65) NFkB_IkB NF-κB-IκB Complex IkB->NFkB_IkB NFkB->NFkB_IkB Nucleus Nucleus NFkB->Nucleus translocates to Gene Pro-inflammatory Gene Expression (iNOS, COX-2, TNF-α, IL-6) Nucleus->Gene induces Drimane Drimane Sesquiterpenoids Drimane->IKK inhibit

Simplified NF-κB signaling pathway and a potential point of inhibition by drimane sesquiterpenoids.

Cytotoxic Potential: A Comparison with Standard Chemotherapeutics

A significant number of drimane sesquiterpenoids have demonstrated cytotoxic activity against various cancer cell lines, making them an interesting area of research for the development of new anti-cancer drugs.[9][10][11][12][13][14][15] The mechanisms underlying their cytotoxicity are varied and can include the induction of apoptosis and the disruption of mitochondrial membrane potential.[9]

The following table compares the cytotoxic activity of several drimane sesquiterpenoids with that of doxorubicin, a widely used chemotherapeutic agent.

Compound/DrugCell LineIn Vitro Efficacy (IC50 / GI50)Reference
Drimane Sesquiterpenoids
Pereniporin A (1)ACHN (renal)1.2 µM[11][14]
Pereniporin A (1)HCT-15 (colon)1.8 µM[11][14]
Pereniporin A Analogue (2)MDA-MB-231 (breast)2.5 µM[11][14]
Pereniporin A Analogue (6)PC-3 (prostate)2.1 µM[11][14]
Asperflavinoid A (1)HepG2 (liver)38.5 µM[10][12]
Asperflavinoid A (1)MKN-45 (gastric)26.8 µM[10][12]
Standard Chemotherapeutic Drug
DoxorubicinVariousTypically in the nM to low µM rangeCommercially available data

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cytotoxicity.

  • Cell Culture and Seeding: Cancer cells of the desired type are cultured and seeded into 96-well plates as described in the NO assay protocol.

  • Compound Treatment: Cells are treated with a range of concentrations of the test compound for a specified duration (e.g., 48 or 72 hours).

  • MTT Addition: After the incubation period, the culture medium is removed, and a solution of MTT in a serum-free medium is added to each well.

  • Incubation: The plate is incubated for a further 2-4 hours to allow for the reduction of MTT by metabolically active cells into a purple formazan (B1609692) product.

  • Solubilization: The MTT solution is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to each well to dissolve the formazan crystals.

  • Absorbance Measurement: The absorbance of the solubilized formazan is measured at a specific wavelength (e.g., 570 nm).

  • Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value, the concentration of the compound that causes a 50% reduction in cell viability, is then determined.

logical_relationship cluster_discovery Drug Discovery & Preclinical cluster_clinical Clinical Development natural_product Natural Product Source (e.g., Fungus, Plant) extraction Extraction & Isolation of Drimane Sesquiterpenoids natural_product->extraction screening In Vitro Screening (Cytotoxicity, Anti-inflammatory) extraction->screening hit_id Hit Identification screening->hit_id lead_opt Lead Optimization hit_id->lead_opt in_vivo In Vivo Studies (Animal Models) lead_opt->in_vivo phase1 Phase I Clinical Trials (Safety) in_vivo->phase1 phase2 Phase II Clinical Trials (Efficacy) phase1->phase2 phase3 Phase III Clinical Trials (Large-scale Efficacy) phase2->phase3 approval Regulatory Approval phase3->approval caption Logical progression of drug development from natural product discovery.

Logical progression of drug development from natural product discovery.

Conclusion and Future Directions

The available data strongly suggest that drimane sesquiterpenoids represent a promising class of natural products with significant therapeutic potential, particularly in the areas of inflammation and cancer. While the in vitro efficacy of some drimane compounds is in the micromolar range, which may be less potent than some established drugs, their novel chemical scaffolds offer opportunities for medicinal chemistry efforts to enhance their activity and selectivity.

For the specific compound 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol, further research is warranted to isolate or synthesize sufficient quantities for comprehensive biological evaluation. Future studies should focus on:

  • In-depth mechanistic studies: Elucidating the precise molecular targets and signaling pathways affected by these compounds.

  • Structure-activity relationship (SAR) studies: Identifying the key structural features responsible for their biological activity to guide the design of more potent and selective derivatives.

  • In vivo efficacy and safety studies: Evaluating the therapeutic potential and toxicity of promising lead compounds in animal models of disease.

The continued exploration of drimane sesquiterpenoids holds considerable promise for the discovery of new and effective treatments for a range of human diseases.

References

Comparative

A Comparative Guide to the Cross-Validation of Analytical Methods for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

Disclaimer: To date, specific cross-validation data for the analytical methods of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol has not been published in peer-reviewed literature. Therefore, the following guide presen...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: To date, specific cross-validation data for the analytical methods of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol has not been published in peer-reviewed literature. Therefore, the following guide presents a hypothetical cross-validation comparison based on established analytical methodologies for sesquiterpenoids and related natural products. The experimental protocols and data are illustrative and designed to provide researchers, scientists, and drug development professionals with a practical framework for such a study, in accordance with ICH Q2(R1) guidelines for analytical procedure validation.[1][2][3][4][5]

The quantification of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol, a drimane-type sesquiterpenoid, is crucial for its development as a potential therapeutic agent. The selection of an appropriate analytical method is paramount for ensuring the accuracy, precision, and reliability of experimental results. This guide provides a comparative overview of two common analytical techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

For the analysis of sesquiterpenes and their derivatives, which can be thermally labile, HPLC is often the method of choice.[6] LC-MS/MS, in particular, offers high levels of selectivity and reproducibility, making it a powerful tool for bioanalysis and trace-level quantification.[7][8]

Comparative Analysis of Analytical Method Performance

The following table summarizes the hypothetical performance characteristics of HPLC-UV and LC-MS/MS methods for the quantification of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

Validation ParameterHPLC-UVLC-MS/MSAcceptance Criteria (Typical)
Linearity (R²) 0.99910.9998R² ≥ 0.999
Accuracy (% Recovery) 98.5% - 101.2%99.1% - 100.5%80% - 120%
Precision (% RSD)
- Intraday≤ 1.5%≤ 0.8%≤ 2%
- Interday≤ 2.0%≤ 1.2%≤ 2%
Limit of Detection (LOD) 50 ng/mL0.1 ng/mL-
Limit of Quantitation (LOQ) 150 ng/mL0.5 ng/mL-

Experimental Protocols

Standard and Sample Preparation

A stock solution of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol (1 mg/mL) is prepared in methanol. Working standard solutions for calibration curves are prepared by serial dilution of the stock solution with the mobile phase.

For analysis from a biological matrix (e.g., plasma), a liquid-liquid extraction or solid-phase extraction would be employed to isolate the analyte and remove interfering substances.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is suitable for routine analysis and quality control where high sensitivity is not the primary requirement.

  • Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient elution of 0.1% formic acid in water (Solvent A) and acetonitrile (B52724) (Solvent B).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 254 nm (based on the chromophore of the hexa-2,4-dienoyloxy moiety).

  • Injection Volume: 10 µL.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This method provides superior sensitivity and selectivity, making it ideal for bioanalytical studies, metabolite identification, and trace-level quantification.

  • Instrumentation: An ultra-high performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Column: UPLC C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Mobile Phase: A gradient elution of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B).

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MS/MS Detection: Multiple Reaction Monitoring (MRM) mode.

    • Hypothetical MRM Transition: m/z 387.2 → 113.1 (Precursor ion [M+Na]⁺ → Product ion corresponding to the hexa-2,4-dienoic acid fragment).

  • Injection Volume: 5 µL.

Methodology and Workflow Diagrams

The cross-validation of analytical methods ensures consistency and reliability of results when the same analysis is performed using different techniques. A general workflow for this process is outlined below.

cross_validation_workflow start Define Analytical Requirements (e.g., sensitivity, matrix) method1_dev Develop & Optimize Method 1 (e.g., HPLC-UV) start->method1_dev method2_dev Develop & Optimize Method 2 (e.g., LC-MS/MS) start->method2_dev method1_val Validate Method 1 (ICH Q2(R1) Guidelines) method1_dev->method1_val sample_prep Prepare Identical Sample Sets (Spiked QCs, Real Samples) method1_val->sample_prep method2_val Validate Method 2 (ICH Q2(R1) Guidelines) method2_dev->method2_val method2_val->sample_prep analysis1 Analyze Samples with Method 1 sample_prep->analysis1 analysis2 Analyze Samples with Method 2 sample_prep->analysis2 data_comp Statistical Comparison of Results (e.g., Bland-Altman, t-test) analysis1->data_comp analysis2->data_comp acceptance Evaluate Against Pre-defined Acceptance Criteria data_comp->acceptance report Generate Cross-Validation Report acceptance->report end Methods are Cross-Validated report->end

Caption: Workflow for Cross-Validation of Two Analytical Methods.

The signaling pathway for the hypothetical mechanism of action of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is presented below. This is a speculative pathway for illustrative purposes.

signaling_pathway compound 6β-(Hexa-2,4-dienoyloxy)- 9α,12-dihydroxydrimenol receptor Cell Surface Receptor (e.g., GPCR) compound->receptor Binds g_protein G-Protein Activation receptor->g_protein effector Effector Enzyme (e.g., Adenylyl Cyclase) g_protein->effector Activates second_messenger Second Messenger Production (e.g., cAMP) effector->second_messenger Catalyzes kinase_cascade Kinase Cascade Activation (e.g., PKA) second_messenger->kinase_cascade transcription_factor Transcription Factor Phosphorylation kinase_cascade->transcription_factor gene_expression Altered Gene Expression transcription_factor->gene_expression Regulates cellular_response Cellular Response (e.g., Anti-inflammatory) gene_expression->cellular_response

Caption: Hypothetical Signaling Pathway for the Analyte.

References

Validation

Comparative Bioactivity of Drimane Sesquiterpenoids: A Focus on 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol and Its Analogs

A comprehensive guide for researchers, scientists, and drug development professionals on the reported bioactivity of drimane (B1240787) sesquiterpenoids, offering a comparative perspective on their potential as therapeut...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive guide for researchers, scientists, and drug development professionals on the reported bioactivity of drimane (B1240787) sesquiterpenoids, offering a comparative perspective on their potential as therapeutic agents. While specific experimental data on 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is limited in publicly accessible literature, this guide provides a comparative analysis of its close structural analogs to infer its potential bioactivities.

Introduction to 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is a member of the drimane sesquiterpenoid class of natural products. Drimane sesquiterpenoids are characterized by a bicyclic drimane skeleton and are known to exhibit a wide range of biological activities, including anti-inflammatory, cytotoxic, antimicrobial, and α-glucosidase inhibitory effects.[1] The structure of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol, with its hexa-2,4-dienoyloxy moiety at the 6β position, suggests potential for unique biological properties. However, a comprehensive understanding of its specific bioactivity requires comparative analysis with structurally related compounds for which experimental data is available.

Comparative Bioactivity of Drimane Sesquiterpenoid Analogs

To provide a framework for understanding the potential bioactivity of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol, this section summarizes the reported biological activities of several of its structural analogs. The data presented here is collated from various studies and focuses on two key areas of bioactivity: anti-inflammatory and cytotoxic effects.

Anti-inflammatory Activity

The anti-inflammatory potential of drimane sesquiterpenoids is a significant area of research. A common method to assess this activity is by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cells, such as RAW 264.7. The following table summarizes the reported inhibitory concentrations (IC₅₀) for various drimane analogs.

Compound/AnalogBioactivity (IC₅₀)Cell LineNotesReference
Compound 1 4.97 µM (NO inhibition)BV-2A spiroaxane sesquiterpenoid with a drimane core.[2]
Compound 4 7.81 µM (NO inhibition)BV-2A known drimane sesquiterpenoid.[2]
Compound 5 -RAW 264.7Significantly inhibited NO production.[1][3]
Pyrrnoxin A (analog)26.6 µM (NO inhibition)BV-2A drimane-type sesquiterpenoid.[4]
Pyrrnoxin B (analog)60.5 µM (NO inhibition)BV-2A benzoic acid derivative related to drimanes.[4]
Cytotoxic Activity

Several drimane sesquiterpenoids have demonstrated cytotoxic activity against various cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) is a key parameter used to quantify this effect. The table below presents the cytotoxic activity of selected drimane analogs against different cancer cell lines.

Compound/AnalogCell LineIC₅₀ (µM)Reference
PolygodialMCF-7 (Breast)15.2[5]
PolygodialDU-145 (Prostate)10.8[5]
PolygodialPC-3 (Prostate)12.5[5]
IsopolygodialMCF-7 (Breast)>100[5]
IsopolygodialDU-145 (Prostate)>100[5]
IsopolygodialPC-3 (Prostate)>100[5]
DrimenolMCF-7 (Breast)85.6[5]
DrimenolDU-145 (Prostate)92.1[5]
DrimenolPC-3 (Prostate)>100[5]

Signaling Pathways and Mechanisms of Action

The bioactivity of drimane sesquiterpenoids is often attributed to their interaction with specific cellular signaling pathways. One of the key pathways implicated in the anti-inflammatory effects of some drimanes is the Nuclear Factor-kappa B (NF-κB) signaling pathway.[2]

NF_kB_Pathway cluster_cytoplasm Cytoplasm LPS LPS TLR4 TLR4 LPS->TLR4 binds IKK IKK TLR4->IKK activates IkB IκB IKK->IkB phosphorylates NFkB NF-κB p_IkB p-IκB IkB->p_IkB Nucleus Nucleus NFkB->Nucleus translocates p_IkB->NFkB releases Genes Pro-inflammatory Genes (iNOS, TNF-α) Nucleus->Genes activates transcription Drimanes Drimane Sesquiterpenoids Drimanes->IKK inhibits Experimental_Workflow Start Natural Source (e.g., Fungus, Plant) Extraction Extraction and Partitioning Start->Extraction Chromatography Chromatographic Separation Extraction->Chromatography Isolation Isolation of Pure Compounds Chromatography->Isolation Structure Structure Elucidation (NMR, MS) Isolation->Structure Bioassays Bioactivity Screening Isolation->Bioassays AntiInflammatory Anti-inflammatory Assays (e.g., NO) Bioassays->AntiInflammatory Cytotoxicity Cytotoxicity Assays (e.g., MTT) Bioassays->Cytotoxicity Other Other Bioassays (e.g., Antimicrobial) Bioassays->Other SAR Structure-Activity Relationship (SAR) Studies AntiInflammatory->SAR Cytotoxicity->SAR Other->SAR Lead Lead Compound Identification SAR->Lead

References

Comparative

Unveiling the Action of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol: A Comparative Guide to Putative Mechanisms

For Immediate Release A detailed analysis of the potential mechanisms of action for the drimane (B1240787) sesquiterpenoid, 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol, is presented in this guide. In the absence of...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

A detailed analysis of the potential mechanisms of action for the drimane (B1240787) sesquiterpenoid, 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol, is presented in this guide. In the absence of direct experimental data for this specific compound, this report establishes a predictive framework based on the well-documented bioactivities of structurally related drimane sesquiterpenoids. This guide offers a comparative look at potential cytotoxic and anti-inflammatory properties, complete with detailed experimental protocols and performance data from analogous compounds to inform future research and drug development efforts.

Introduction

6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is a member of the drimane class of sesquiterpenoids, a group of natural products known for a wide range of biological activities. While specific studies on this particular molecule are not publicly available, the broader family of drimane sesquiterpenoids has been extensively studied, revealing significant potential in oncology and inflammatory disease research. This guide synthesizes the existing knowledge on drimane sesquiterpenoids to infer the likely mechanisms of action of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol and provides the necessary tools for its empirical validation.

Predicted Mechanisms of Action

Based on the activities of analogous drimane sesquiterpenoids, two primary mechanisms of action are proposed for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol:

  • Cytotoxic Activity against Cancer Cells: Many drimane sesquiterpenoids exhibit potent cytotoxicity against a variety of cancer cell lines. The proposed mechanism often involves the induction of apoptosis, potentially through the disruption of mitochondrial membrane potential and the activation of executioner caspases.

  • Anti-inflammatory Activity via NF-κB Pathway Inhibition: A significant number of drimane sesquiterpenoids have been shown to possess anti-inflammatory properties. The primary mechanism identified is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. This is a crucial pathway that regulates the expression of pro-inflammatory cytokines and enzymes. Inhibition of this pathway often occurs through the prevention of the phosphorylation and subsequent degradation of the inhibitory protein IκBα.

Comparative Performance of Drimane Sesquiterpenoids

To provide a benchmark for future studies on 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol, the following tables summarize the reported cytotoxic and anti-inflammatory activities of other notable drimane sesquiterpenoids.

Table 1: Cytotoxic Activity of Drimane Sesquiterpenoids against Various Cancer Cell Lines

CompoundCell LineIC50 (µM)Reference
PolygodialMCF-7 (Breast)77.0 ± 6.5[1]
PolygodialPC-3 (Prostate)49.1 ± 6.6[1]
PolygodialHT-29 (Colon)71.4 ± 8.5[1]
Compound 8 (Polygodial derivative)MCF-7 (Breast)65.4 ± 5.5[1]
Compound 8 (Polygodial derivative)PC-3 (Prostate)97.1 ± 7.2[1]
Asperflavinoid AHepG2 (Liver)38.5[2]
Asperflavinoid AMKN-45 (Gastric)26.8[2]
Sinenseine AA549 (Lung)8.3 ± 1.2[3]
Sinenseine AH1299 (Lung)19.4 ± 0.8[3]

Table 2: Anti-inflammatory Activity of Drimane Sesquiterpenoids

CompoundAssayCell LineIC50 (µM)Reference
PolygodialNF-κB-SEAP InhibitionTHP-1~25-50[4]
IsotadeonalNF-κB-SEAP InhibitionTHP-1~1[4]
Sinenseine ANO Production InhibitionRAW 264.78.3 ± 1.2[3]
Changweikangic Acid ANO Production InhibitionRAW 264.7-[5]
Changweikangic Acid BNO Production InhibitionRAW 264.7-[5]
Drimane Lactone 1 CXCL10 Promoter ActivityDLD-112.4[6]
Drimane Lactone 2 CXCL10 Promoter ActivityDLD-155[6]

Key Experimental Protocols

To facilitate the investigation of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol, detailed protocols for assessing its potential cytotoxic and anti-inflammatory activities are provided below.

Cytotoxicity Assessment: MTT Assay

This protocol is used to determine the concentration at which a compound inhibits cell viability by 50% (IC50).

  • Cell Culture: Plate cancer cells (e.g., MCF-7, PC-3, A549) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Compound Treatment: Treat the cells with serial dilutions of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol (e.g., 0.1 to 100 µM) for 48-72 hours. Include a vehicle control (e.g., DMSO).

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

Anti-inflammatory Assessment: NF-κB Reporter Assay

This assay measures the activity of the NF-κB transcription factor.

  • Cell Transfection: Co-transfect HEK293T cells with an NF-κB-luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) using a suitable transfection reagent.

  • Compound Treatment: After 24 hours, pre-treat the transfected cells with various concentrations of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol for 1-2 hours.

  • NF-κB Activation: Stimulate the cells with an NF-κB activator, such as Tumor Necrosis Factor-alpha (TNF-α, 20 ng/mL), for 6-8 hours.

  • Cell Lysis: Lyse the cells using a passive lysis buffer.

  • Luciferase Assay: Measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system.

  • Data Analysis: Normalize the NF-κB-driven firefly luciferase activity to the Renilla luciferase activity. Compare the activity in treated cells to that in stimulated, untreated cells.

Western Blot for IκBα Phosphorylation

This protocol directly assesses a key step in the NF-κB signaling pathway.

  • Cell Culture and Treatment: Seed macrophage-like cells (e.g., RAW 264.7) and pre-treat with 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol for 1-2 hours.

  • Stimulation: Stimulate the cells with lipopolysaccharide (LPS, 1 µg/mL) for 15-30 minutes to induce IκBα phosphorylation.

  • Protein Extraction: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

  • SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Immunoblotting: Probe the membrane with primary antibodies against phosphorylated IκBα (p-IκBα) and total IκBα. Use a loading control like β-actin.

  • Detection: Use HRP-conjugated secondary antibodies and an ECL detection system to visualize the protein bands.

  • Densitometry: Quantify the band intensities to determine the ratio of p-IκBα to total IκBα.

Nitric Oxide (NO) Production Assay

This assay measures the production of NO, a key inflammatory mediator.

  • Cell Culture: Plate RAW 264.7 cells in a 96-well plate and allow them to adhere.

  • Compound Treatment: Pre-treat the cells with 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol for 1-2 hours.

  • Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

  • Griess Assay: Collect the cell culture supernatant. Mix 50 µL of the supernatant with 50 µL of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine).

  • Absorbance Measurement: After a 10-minute incubation, measure the absorbance at 540 nm.

  • Data Analysis: Calculate the concentration of nitrite (B80452) (a stable product of NO) using a sodium nitrite standard curve.

Visualizing the Pathways and Workflows

To further clarify the proposed mechanisms and experimental procedures, the following diagrams are provided.

Cytotoxicity_Workflow Experimental Workflow for Cytotoxicity Assessment cluster_cell_culture Cell Culture cluster_treatment Treatment cluster_assay MTT Assay start Seed Cancer Cells incubation1 Incubate 24h start->incubation1 treatment Add 6β-(Hexa-2,4-dienoyloxy)- 9α,12-dihydroxydrimenol incubation1->treatment incubation2 Incubate 48-72h treatment->incubation2 add_mtt Add MTT Solution incubation2->add_mtt incubation3 Incubate 4h add_mtt->incubation3 solubilize Solubilize Formazan incubation3->solubilize read Measure Absorbance solubilize->read end end read->end Calculate IC50

Cytotoxicity Assessment Workflow

NFkB_Pathway Proposed Anti-inflammatory Mechanism via NF-κB Inhibition cluster_stimulus Inflammatory Stimulus cluster_inhibition Site of Action cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS/TNF-α IKK IKK Complex LPS->IKK compound 6β-(Hexa-2,4-dienoyloxy)- 9α,12-dihydroxydrimenol compound->IKK Inhibits IkBa_NFkB IκBα-NF-κB Complex IKK->IkBa_NFkB IkBa_p p-IκBα NFkB NF-κB IkBa_p->NFkB IκBα Degradation IkBa_NFkB->IkBa_p Phosphorylation NFkB_nuc NF-κB NFkB->NFkB_nuc Translocation Transcription Gene Transcription NFkB_nuc->Transcription Cytokines Cytokines Transcription->Cytokines Pro-inflammatory Cytokines, NO

NF-κB Inhibition Pathway

Conclusion

While direct experimental evidence for the mechanism of action of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is currently lacking, the extensive research on the drimane sesquiterpenoid class of compounds provides a strong foundation for predicting its biological activities. The most probable mechanisms are cytotoxicity towards cancer cells and anti-inflammatory effects through the inhibition of the NF-κB signaling pathway. The experimental protocols and comparative data presented in this guide are intended to serve as a valuable resource for researchers and drug development professionals to systematically investigate and confirm the therapeutic potential of this compound.

References

Validation

independent verification of the biological effects of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

For Researchers, Scientists, and Drug Development Professionals Introduction This guide provides a comparative analysis of the biological effects of drimane (B1240787) sesquiterpenoids, a class of natural products known...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

This guide provides a comparative analysis of the biological effects of drimane (B1240787) sesquiterpenoids, a class of natural products known for their diverse pharmacological activities. While specific experimental data on 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is not publicly available, this document summarizes the well-documented anti-inflammatory and cytotoxic properties of structurally related drimane sesquiterpenoids. The information presented herein is intended to serve as a valuable resource for researchers and drug development professionals interested in this promising class of compounds.

Comparative Analysis of Biological Activities

Drimane sesquiterpenoids have demonstrated significant potential in preclinical studies, primarily exhibiting anti-inflammatory and cytotoxic effects. The following sections present a comparative summary of the available data for representative compounds from this class.

Anti-inflammatory Activity

Several drimane sesquiterpenoids have been shown to modulate key inflammatory pathways. A common mechanism of action involves the inhibition of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6).[1] Some of these compounds exert their effects through the suppression of the nuclear factor-kappa B (NF-κB) signaling pathway, a critical regulator of the inflammatory response.[1][2]

Table 1: Comparative Anti-inflammatory Activity of Drimane Sesquiterpenoids

CompoundAssayCell LineIC50 (µM)Reference
Talaminoid ANO Production InhibitionLPS-induced BV-27.81[1]
Compound 4 (from T. minioluteus)NO Production InhibitionLPS-induced BV-24.97[1]
Compound 5 (from T. minioluteus)NO Production InhibitionLPS-induced BV-26.25[1]
Drimane Lactone 1CXCL10 Promoter ActivityIFN-γ/TNF-α/IL-1β induced DLD-112.4[3]
Drimane Lactone 2CXCL10 Promoter ActivityIFN-γ/TNF-α/IL-1β induced DLD-155[3]
Pyrrnoxin A (Compound 2)NO Production InhibitionLPS-induced BV226.6[4]
Pyrrnoxin B (Compound 3)NO Production InhibitionLPS-induced BV260.5[4]
IsotadeonalNF-κB Pathway InhibitionTHP-1 reporter cellsMore potent than Polygodial[2]
Cytotoxic Activity

The anticancer potential of drimane sesquiterpenoids has been evaluated against a range of cancer cell lines.[5][6] Several studies have reported significant cytotoxic effects, with some compounds inducing apoptosis through the modulation of mitochondrial membrane permeability.[7][8]

Table 2: Comparative Cytotoxic Activity of Drimane Sesquiterpenoids

CompoundCancer Cell LineIC50 (µM)Reference
PolygodialHT-29 (Colon)15.2[7]
PolygodialMDA-MB-231 (Breast)18.9[7]
PolygodialPC-3 (Prostate)14.7[7]
IsopolygodialHT-29 (Colon)>100[7]
IsopolygodialMDA-MB-231 (Breast)>100[7]
DrimenolNot specifiedNot specified[7]
Cinnamoyl derivative 18K562 (Leukemia)10- to 20-fold more active than polygodial[6]
Cinnamoyl derivative 19Nalm-6 (Leukemia)Increased cytotoxic activities[6]

Experimental Protocols

Nitric Oxide (NO) Production Inhibition Assay

The inhibitory effect of drimane sesquiterpenoids on NO production is typically assessed using lipopolysaccharide (LPS)-stimulated murine macrophage cells (e.g., RAW264.7 or BV-2).

  • Cell Culture: Cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

  • Treatment: Cells are pre-treated with various concentrations of the test compounds for a specific duration (e.g., 1 hour).

  • Stimulation: Inflammation is induced by adding LPS (e.g., 1 µg/mL) to the cell culture medium.

  • Incubation: The cells are incubated for a further period (e.g., 24 hours).

  • NO Measurement: The concentration of nitrite (B80452), a stable product of NO, in the culture supernatant is measured using the Griess reagent.

  • Data Analysis: The percentage of NO inhibition is calculated by comparing the nitrite concentrations in treated and untreated (control) cells. IC50 values are determined from dose-response curves.

Cytotoxicity Assay (MTT Assay)

The cytotoxic effects of drimane sesquiterpenoids are commonly evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

  • Cell Seeding: Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

  • Compound Treatment: The cells are treated with various concentrations of the drimane sesquiterpenoids for a defined period (e.g., 48 or 72 hours).

  • MTT Addition: MTT solution is added to each well, and the plates are incubated to allow the formation of formazan (B1609692) crystals by viable cells.

  • Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

  • Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Data Analysis: Cell viability is expressed as a percentage of the control (untreated cells), and IC50 values are calculated.

Signaling Pathways and Experimental Workflows

NF-κB Signaling Pathway in Inflammation

The NF-κB pathway is a key signaling cascade that regulates the expression of numerous genes involved in inflammation. The inhibitory effect of some drimane sesquiterpenoids on this pathway is a crucial aspect of their anti-inflammatory activity.

NF_kappa_B_Pathway LPS LPS TLR4 TLR4 LPS->TLR4 Binds MyD88 MyD88 TLR4->MyD88 Activates IKK_complex IKK Complex MyD88->IKK_complex Activates IkB_alpha IκBα IKK_complex->IkB_alpha Phosphorylates IKK_complex->IkB_alpha Leads to Degradation NF_kB NF-κB (p65/p50) NF_kB_active Active NF-κB IkB_alpha->NF_kB_active Releases Nucleus Nucleus NF_kB_active->Nucleus Translocates to Inflammatory_Genes Inflammatory Genes (TNF-α, IL-6, iNOS) Nucleus->Inflammatory_Genes Induces Transcription Drimane_Sesquiterpenoids Drimane Sesquiterpenoids Drimane_Sesquiterpenoids->IKK_complex Inhibits

Caption: Inhibition of the NF-κB signaling pathway by drimane sesquiterpenoids.

General Experimental Workflow for Biological Activity Screening

The following diagram illustrates a typical workflow for screening natural products like drimane sesquiterpenoids for their biological activities.

Experimental_Workflow Start Start: Natural Product Isolation/Synthesis In_Vitro_Screening In Vitro Screening (e.g., Anti-inflammatory, Cytotoxicity Assays) Start->In_Vitro_Screening Hit_Identification Hit Identification (Active Compounds) In_Vitro_Screening->Hit_Identification Hit_Identification->In_Vitro_Screening No (Re-screen) Dose_Response Dose-Response Studies (IC50 Determination) Hit_Identification->Dose_Response Yes Mechanism_of_Action Mechanism of Action Studies (e.g., Western Blot, qPCR) Dose_Response->Mechanism_of_Action In_Vivo_Studies In Vivo Animal Models Mechanism_of_Action->In_Vivo_Studies Lead_Optimization Lead Optimization In_Vivo_Studies->Lead_Optimization Lead_Optimization->Mechanism_of_Action Refine End End: Preclinical Candidate Lead_Optimization->End Successful

References

Comparative

Benchmarking a Novel Drimane Sesquiterpenoid: A Comparative Analysis of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol Against Known Enzyme Inhibitors

For Immediate Release A new comparative guide offers a detailed analysis of the potential enzyme inhibitory effects of the drimane (B1240787) sesquiterpenoid, 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol. This public...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

A new comparative guide offers a detailed analysis of the potential enzyme inhibitory effects of the drimane (B1240787) sesquiterpenoid, 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol. This publication provides valuable insights for researchers and drug development professionals by benchmarking the compound against established enzyme inhibitors. While direct experimental data on this specific molecule is not yet available, this guide draws upon the known biological activities of structurally similar drimane sesquiterpenoids to hypothesize its potential mechanisms of action and facilitate future research.

This guide presents a hypothetical benchmarking of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol against well-characterized inhibitors of enzymes that are known targets of other drimane sesquiterpenoids. The comparison focuses on three key areas reflecting the observed activities within this compound class: antifungal activity via lanosterol (B1674476) 14α-demethylase inhibition, α-glucosidase inhibition, and modulation of the NF-κB signaling pathway.

Comparative Analysis of Inhibitory Activities

The following tables summarize the quantitative data for known enzyme inhibitors, providing a benchmark for the potential efficacy of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

Table 1: Comparison with Lanosterol 14α-Demethylase Inhibitor (Antifungal)

CompoundTarget EnzymeIC50Mechanism of Action
6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol Lanosterol 14α-demethylase (Hypothesized)Data not availableInhibition of ergosterol (B1671047) biosynthesis (Hypothesized)
Ketoconazole Lanosterol 14α-demethylase~50 nMBinds to the heme iron of the enzyme, disrupting ergosterol synthesis in fungi.

Table 2: Comparison with α-Glucosidase Inhibitor (Antidiabetic)

CompoundTarget EnzymeIC50Mechanism of Action
6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol α-Glucosidase (Hypothesized)Data not availableCompetitive or non-competitive inhibition of carbohydrate digestion (Hypothesized)
Acarbose α-Glucosidase~1.5 µMA competitive inhibitor that delays the digestion of carbohydrates.

Table 3: Comparison with NF-κB Pathway Inhibitor (Anti-inflammatory)

CompoundTarget ProteinIC50Mechanism of Action
6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol IKK (IκB kinase) or other upstream activators (Hypothesized)Data not availablePrevention of IκBα phosphorylation and degradation, leading to NF-κB inactivation (Hypothesized)
BAY 11-7082 IKKβ~10 µMIrreversibly inhibits the phosphorylation of IκBα.

Experimental Protocols

To facilitate further investigation, detailed methodologies for key experiments are provided below.

Lanosterol 14α-Demethylase Inhibition Assay

This assay is designed to measure the inhibition of the fungal enzyme lanosterol 14α-demethylase, which is crucial for ergosterol biosynthesis.

  • Enzyme and Substrate Preparation: Recombinant human or fungal lanosterol 14α-demethylase is used. The substrate, lanosterol, is prepared in a suitable buffer.

  • Incubation: The enzyme is pre-incubated with varying concentrations of the test compound (e.g., 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol) or a known inhibitor (e.g., ketoconazole) for a specified time.

  • Reaction Initiation: The reaction is initiated by the addition of lanosterol and a cofactor, such as NADPH.

  • Detection: The conversion of lanosterol to its product is monitored using methods like HPLC or by measuring the consumption of NADPH spectrophotometrically at 340 nm.

  • Data Analysis: The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is calculated by plotting the percentage of inhibition against the inhibitor concentration.

α-Glucosidase Inhibition Assay

This colorimetric assay determines the inhibitory effect of a compound on α-glucosidase activity.

  • Enzyme and Substrate Preparation: α-Glucosidase from Saccharomyces cerevisiae and the substrate p-nitrophenyl-α-D-glucopyranoside (pNPG) are prepared in a phosphate (B84403) buffer.

  • Incubation: The enzyme is pre-incubated with different concentrations of the test compound or a known inhibitor (e.g., acarbose).

  • Reaction Initiation: The reaction is started by adding pNPG.

  • Detection: The reaction is stopped after a defined period by adding a stop solution (e.g., sodium carbonate). The amount of p-nitrophenol produced is quantified by measuring the absorbance at 405 nm.

  • Data Analysis: The percentage of inhibition is calculated, and the IC50 value is determined from the dose-response curve.

NF-κB Reporter Assay

This cell-based assay is used to screen for inhibitors of the NF-κB signaling pathway.

  • Cell Culture and Transfection: A suitable cell line (e.g., HEK293) is transiently transfected with a reporter plasmid containing an NF-κB response element linked to a reporter gene (e.g., luciferase or secreted alkaline phosphatase - SEAP).

  • Compound Treatment: The transfected cells are treated with various concentrations of the test compound or a known inhibitor (e.g., BAY 11-7082).

  • Pathway Activation: The NF-κB pathway is stimulated with an activator, such as tumor necrosis factor-alpha (TNF-α) or lipopolysaccharide (LPS).

  • Reporter Gene Assay: After incubation, the activity of the reporter enzyme (luciferase or SEAP) is measured using a luminometer or spectrophotometer.

  • Data Analysis: The inhibition of reporter gene expression is calculated relative to the stimulated control, and the IC50 value is determined.

Visualizing Potential Mechanisms of Action

The following diagrams illustrate the hypothesized signaling pathways and experimental workflows.

Antifungal_Mechanism cluster_fungus Fungal Cell Lanosterol Lanosterol Lanosterol_14a_demethylase Lanosterol 14α-demethylase Lanosterol->Lanosterol_14a_demethylase Ergosterol Ergosterol Fungal_Membrane Fungal Cell Membrane Integrity Ergosterol->Fungal_Membrane Lanosterol_14a_demethylase->Ergosterol Drimane_Sesquiterpenoid 6β-(Hexa-2,4-dienoyloxy)- 9α,12-dihydroxydrimenol Drimane_Sesquiterpenoid->Lanosterol_14a_demethylase Inhibition

Caption: Hypothesized inhibition of fungal ergosterol biosynthesis.

a_Glucosidase_Inhibition_Workflow Start Start Prepare_Reagents Prepare α-Glucosidase and pNPG substrate Start->Prepare_Reagents Pre_incubation Pre-incubate Enzyme with Test Compound/Inhibitor Prepare_Reagents->Pre_incubation Initiate_Reaction Add pNPG to start reaction Pre_incubation->Initiate_Reaction Stop_Reaction Add Stop Solution Initiate_Reaction->Stop_Reaction Measure_Absorbance Measure Absorbance at 405 nm Stop_Reaction->Measure_Absorbance Calculate_IC50 Calculate IC50 Measure_Absorbance->Calculate_IC50

Caption: Experimental workflow for α-glucosidase inhibition assay.

NFkB_Signaling_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus IKK IKK Complex IkBa IκBα IKK->IkBa IkBa_p p-IκBα IkBa->IkBa_p Phosphorylation NFkB_p65_p50 NF-κB (p65/p50) NFkB_p65_p50->IkBa Binding NFkB_p65_p50_n NF-κB (p65/p50) NFkB_p65_p50->NFkB_p65_p50_n Translocation Proteasome Proteasome IkBa_p->Proteasome Degradation DNA DNA NFkB_p65_p50_n->DNA Gene_Expression Pro-inflammatory Gene Expression DNA->Gene_Expression Drimane_Sesquiterpenoid 6β-(Hexa-2,4-dienoyloxy)- 9α,12-dihydroxydrimenol Drimane_Sesquiterpenoid->IKK Inhibition

Caption: Hypothesized inhibition of the NF-κB signaling pathway.

Validation

Assessing the Microbial Selectivity of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol: A Comparative Analysis of Drimane Sesquiterpenoids

For Researchers, Scientists, and Drug Development Professionals Executive Summary The emergence of multidrug-resistant microbial strains presents a critical challenge to global health. This guide explores the potential m...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The emergence of multidrug-resistant microbial strains presents a critical challenge to global health. This guide explores the potential microbial selectivity of the drimane (B1240787) sesquiterpenoid 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol. Due to a lack of specific studies on this particular derivative, this document provides a comparative analysis of its parent compound, (-)-drimenol, and other closely related drimane sesquiterpenoids. By examining the existing experimental data on their antimicrobial activities, we aim to provide a predictive assessment of the target compound's potential efficacy and selectivity against various microbial strains. This guide synthesizes available quantitative data, details common experimental protocols, and visualizes key pathways and workflows to support further research and development in this promising class of natural products.

Introduction to Drimane Sesquiterpenoids and Antimicrobial Activity

Drimane sesquiterpenoids are a class of natural products characterized by a bicyclic drimane skeleton. These compounds, isolated from various plant and fungal species, have garnered significant attention for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.[1][2][3] The parent compound, drimenol (B159378), has demonstrated broad-spectrum antifungal activity against a range of human and plant pathogens.[1][4][5] Its derivatives are being actively investigated as potential sources for new antimicrobial agents.

The specific compound, 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol, is a derivative of drimenol. While direct experimental data on its antimicrobial selectivity is not yet available in published literature, its structural similarity to other active drimane sesquiterpenoids suggests it may possess significant antimicrobial properties. This guide will compare the known activities of drimenol and its analogues to provide a baseline for assessing the potential of this novel compound.

Comparative Antimicrobial Activity of Drimenol and Derivatives

The antimicrobial efficacy of drimenol and its derivatives has been evaluated against a variety of bacterial and fungal strains. The data, presented in terms of Minimum Inhibitory Concentration (MIC), indicates a generally stronger antifungal than antibacterial activity.

Antifungal Activity

Drimenol has shown potent activity against a wide array of pathogenic fungi, including fluconazole-resistant strains.[4][5] The mechanism of action is believed to involve the disruption of the fungal cell wall and membrane.[4][5]

Table 1: Antifungal Activity of Drimenol and Related Compounds (MIC in µg/mL)

Compound/DerivativeCandida albicansCandida aurisAspergillus fumigatusCryptococcus neoformansTrichophyton rubrumReference(s)
(-)-Drimenol8 - 6460>6416 - 3262.5[1][4][5][6]
(+)-Albicanol16 - 32NDNDNDND[4][5]
Polygodial3.13 - 15NDNDNDND[7][8]
Isotadeonal1.9 - 15NDNDNDND[8]
Drimenal15 - 30NDNDNDND[8]

ND: Not Determined

Antibacterial Activity

The antibacterial activity of drimenol and its derivatives is generally more moderate compared to their antifungal effects. Activity has been observed against both Gram-positive and Gram-negative bacteria.[1][9]

Table 2: Antibacterial Activity of Drimenol and Related Compounds (MIC in µg/mL)

Compound/DerivativeStaphylococcus aureusPseudomonas aeruginosaEscherichia coliBacillus subtilisReference(s)
(-)-Drimenol>100>100>100>100[9]
Drimenol Derivative 250100>100ND[9]
Ugandensidial13078NDND[10]
Warburganal130104NDND[10]

ND: Not Determined

Experimental Protocols for Antimicrobial Susceptibility Testing

The following protocols are standard methods for determining the Minimum Inhibitory Concentration (MIC) of natural products like drimane sesquiterpenoids.

Broth Microdilution Assay

This method is used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in a liquid broth medium.

  • Preparation of Microbial Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to a concentration of approximately 5 x 10^5 CFU/mL.

  • Serial Dilution of Test Compound: The test compound is serially diluted in the broth medium in a 96-well microtiter plate.

  • Inoculation: Each well is inoculated with the microbial suspension. Positive (microorganism and broth) and negative (broth only) controls are included.

  • Incubation: The plates are incubated at an appropriate temperature (e.g., 37°C for 24-48 hours for bacteria and yeasts).

  • Determination of MIC: The MIC is recorded as the lowest concentration of the compound at which there is no visible growth.

Agar (B569324) Diffusion Assay (Disk Diffusion)

This method assesses the antimicrobial activity of a compound by measuring the diameter of the zone of growth inhibition around a disk impregnated with the test substance.

  • Preparation of Agar Plates: A suitable agar medium (e.g., Mueller-Hinton Agar for bacteria) is poured into Petri dishes.

  • Inoculation: The surface of the agar is uniformly inoculated with the test microorganism.

  • Application of Test Compound: Sterile filter paper disks are impregnated with a known concentration of the test compound and placed on the agar surface.

  • Incubation: The plates are incubated under appropriate conditions.

  • Measurement of Inhibition Zone: The diameter of the clear zone of growth inhibition around each disk is measured in millimeters.

Visualizing Workflows and Potential Mechanisms

Experimental Workflow for Antimicrobial Screening

The following diagram illustrates a typical workflow for screening natural products for antimicrobial activity.

Antimicrobial_Screening_Workflow cluster_0 Preparation cluster_1 Primary Screening cluster_2 Data Analysis cluster_3 Secondary Assays & Mechanism of Action A Test Compound (6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol) C Broth Microdilution Assay A->C D Agar Diffusion Assay A->D B Microbial Strains (Bacteria & Fungi) B->C B->D E Determine MIC (Minimum Inhibitory Concentration) C->E F Measure Zone of Inhibition D->F G Time-Kill Kinetics E->G H Cell Membrane Integrity Assay E->H I Signaling Pathway Analysis H->I

Caption: Workflow for assessing antimicrobial activity.

Postulated Antifungal Mechanism of Action of Drimenol

Based on existing literature, drimenol is thought to exert its antifungal effect primarily by disrupting the fungal cell membrane. The following diagram illustrates this proposed mechanism.

Antifungal_Mechanism cluster_0 Extracellular cluster_1 Fungal Cell cluster_2 Cellular Effects Drimenol Drimenol Derivative CellWall Cell Wall Drimenol->CellWall Disruption Membrane Disruption Drimenol->Disruption interacts with CellMembrane Cell Membrane CellWall->CellMembrane Cytoplasm Cytoplasm Disruption->CellMembrane targets Leakage Ion & Molecule Leakage Disruption->Leakage Death Cell Death Leakage->Death

Caption: Proposed mechanism of fungal cell membrane disruption.

Conclusion and Future Directions

While specific data for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol is not yet available, the comparative analysis of related drimane sesquiterpenoids, particularly (-)-drimenol, suggests a strong potential for antifungal activity. The presence of the hexa-2,4-dienoyloxy group may influence its lipophilicity and interaction with microbial cell membranes, potentially altering its selectivity and potency compared to its parent compound.

Future research should focus on:

  • Synthesis and Isolation: Obtaining a pure sample of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol for biological evaluation.

  • Broad-Spectrum Screening: Conducting comprehensive antimicrobial susceptibility testing against a wide panel of clinically relevant bacterial and fungal strains.

  • Mechanism of Action Studies: Investigating the precise molecular targets and signaling pathways affected by this novel compound.

  • Toxicity and Pharmacokinetic Profiling: Assessing its safety and stability for potential therapeutic applications.

This guide provides a foundational framework for researchers and drug development professionals to embark on the investigation of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol as a potential next-generation antimicrobial agent. The data on related compounds strongly supports the rationale for its further exploration.

References

Safety & Regulatory Compliance

Safety

Prudent Disposal of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol: A Guide for Laboratory Professionals

For immediate reference, treat 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol as a potentially hazardous substance of unknown toxicity. Follow all local, state, and federal regulations for hazardous waste disposal.

Author: BenchChem Technical Support Team. Date: December 2025

For immediate reference, treat 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol as a potentially hazardous substance of unknown toxicity. Follow all local, state, and federal regulations for hazardous waste disposal.

This document provides a detailed operational and disposal plan for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol, a drimane (B1240787) sesquiterpenoid. Due to the absence of a specific Safety Data Sheet (SDS) for this compound, a cautious approach is mandated. The procedures outlined below are based on best practices for handling novel or uncharacterized natural products, which may possess cytotoxic or other hazardous properties.

I. Immediate Safety and Handling Precautions

All personnel handling 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol must adhere to stringent safety protocols to minimize exposure. The unknown toxicological profile of this compound requires that it be treated as a potent bioactive agent.

A. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The following table summarizes the required PPE for handling this compound.

PPE ComponentSpecificationRationale
Gloves Nitrile, double-glovedProvides chemical resistance and prevents skin contact.
Eye Protection Safety glasses with side shields or gogglesProtects eyes from splashes or aerosolized particles.
Lab Coat Standard, fully buttonedProtects skin and personal clothing from contamination.
Respiratory Use in a certified chemical fume hoodPrevents inhalation of any aerosols or volatile components.

B. Engineering Controls

All manipulations of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol, including weighing, dissolving, and aliquoting, must be performed within a certified chemical fume hood to ensure adequate ventilation and containment.

II. Spill Management Protocol

In the event of a spill, immediate and appropriate action is critical to prevent the spread of contamination.

  • Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate area of the spill. Restrict access to the contaminated zone.

  • Don Appropriate PPE: Before attempting to clean the spill, don the full PPE as outlined in the table above.

  • Containment and Cleanup:

    • For small liquid spills (<50 mL): Absorb the spill using an inert absorbent material such as vermiculite, sand, or a commercial absorbent pad.[1]

    • For solid spills: Gently cover the spill with a damp paper towel to avoid raising dust. Carefully scoop the material into a designated waste container.

  • Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol), followed by a soap and water solution. All cleaning materials must be disposed of as hazardous waste.

  • Waste Disposal: All materials used in the cleanup must be placed in a sealed, labeled hazardous waste container.

III. Proper Disposal Procedures

The disposal of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol and any associated contaminated materials must be handled with the utmost care, following the principles of cytotoxic waste management.[2][3][4]

A. Waste Segregation and Collection

All waste contaminated with 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol must be segregated from general laboratory waste. This includes:

  • Unused or expired compound.

  • Contaminated consumables (e.g., pipette tips, weighing boats, gloves, absorbent pads).

  • Empty containers that held the compound.

This segregated waste should be collected in a dedicated, leak-proof, and clearly labeled hazardous waste container. The label should include the chemical name, "Hazardous Waste," and the appropriate hazard symbol if known (a cytotoxic symbol is recommended in this case).[2][3]

B. Step-by-Step Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

G Figure 1: Disposal Workflow for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol A Start: Have 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol waste B Is the waste liquid or solid? A->B C Liquid Waste: Absorb onto inert material (e.g., vermiculite) B->C Liquid D Solid Waste: Place directly into waste container B->D Solid E Place absorbed material or solid waste into a primary, sealable hazardous waste container. C->E D->E F Label the primary container: 'Hazardous Waste - Cytotoxic' Chemical Name Date E->F G Place the sealed primary container into a secondary, larger, labeled hazardous waste drum. F->G H Store the waste drum in a designated hazardous waste accumulation area. G->H I Arrange for pickup by a licensed hazardous waste disposal contractor. H->I J End: Waste properly disposed I->J

Caption: Disposal Workflow for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol

C. Final Disposition

The final disposal of the collected hazardous waste must be conducted by a licensed and certified hazardous waste management company. The preferred method of destruction for cytotoxic and other potent organic compounds is high-temperature incineration.[3][4] Do not dispose of this compound down the drain or in the regular trash.

IV. Logical Relationships in Safety and Disposal

The following diagram illustrates the logical hierarchy and interconnectedness of the safety and disposal protocols for 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol.

G Figure 2: Hierarchy of Safety and Disposal Protocols A Prudent Handling of 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol B Assume Unknown Toxicity / Potential Hazard A->B C Engineering Controls (Fume Hood) B->C D Personal Protective Equipment (PPE) B->D E Safe Handling Procedures B->E F Spill Management E->F G Proper Waste Disposal E->G H Waste Segregation G->H I Containment and Labeling G->I J Licensed Contractor Disposal G->J

Caption: Hierarchy of Safety and Disposal Protocols

By adhering to these procedures, researchers, scientists, and drug development professionals can safely manage 6β-(Hexa-2,4-dienoyloxy)-9α,12-dihydroxydrimenol in the laboratory and ensure its proper disposal, thereby protecting themselves, their colleagues, and the environment.

References

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